Riviciclib (P276-00)

Core Science & Biosynthesis

Riviciclib (P276-00): Elucidating the Dual-Action Kinase Inhibition Mechanism in Oncology

Executive Summary

As a Senior Application Scientist, my mandate is to bridge the gap between theoretical molecular interactions and reproducible, translatable laboratory data. In this technical whitepaper, I deconstruct the mechanism of action (MoA) of Riviciclib (P276-00) , a potent, multi-targeted cyclin-dependent kinase (CDK) inhibitor. Unlike highly selective first-generation inhibitors that merely induce cytostasis, Riviciclib leverages a dual-action mechanism: it simultaneously halts the cell cycle via CDK4/1 inhibition and aggressively induces apoptosis via CDK9-mediated transcriptional blockade.

This guide provides an authoritative breakdown of Riviciclib’s MoA, synthesizes its quantitative selectivity profile, and outlines the self-validating experimental protocols required to rigorously evaluate its efficacy in preclinical oncology models.

The Dual-Action Mechanism: Cytostasis Meets Apoptosis

The therapeutic limitation of selective CDK4/6 inhibitors is their tendency to induce a reversible G1 cell cycle arrest (cytostasis). Cancer cells often bypass this blockade through compensatory pathways. Riviciclib (formerly P276-00), a flavoalkaloid derivative, overcomes this by targeting multiple crucial nodes in both the cell cycle and transcriptional machinery (1).

Pathway A: Cell Cycle Arrest (CDK4/Cyclin D1)

Riviciclib acts as a competitive inhibitor at the ATP-binding pocket of CDK4. By blocking CDK4-Cyclin D1 complex activity, it prevents the phosphorylation of the Retinoblastoma (Rb) protein at Ser780. Hypophosphorylated Rb remains tightly bound to the E2F transcription factor, preventing the transcription of genes required for the G1/S transition, thereby halting cellular proliferation.

Pathway B: Transcriptional Apoptosis (CDK9/Cyclin T1)

The defining feature of Riviciclib is its profound affinity for CDK9, a core component of the Positive Transcription Elongation Factor b (P-TEFb) complex. CDK9 phosphorylates Serine 2 (Ser2) on the C-terminal domain (CTD) of RNA Polymerase II (RNAPII). By inhibiting CDK9, Riviciclib abruptly halts the elongation of mRNA transcripts. Because anti-apoptotic proteins like Mcl-1 and XIAP have exceptionally short half-lives, this transcriptional blockade rapidly depletes their intracellular levels, shifting the balance of the cell irreversibly toward caspase-3-mediated apoptosis (2).

Dual mechanism of Riviciclib targeting CDK9-mediated transcription and CDK4-driven cell cycle.

Quantitative Kinase Selectivity Profiling

To design effective cellular assays, we must first ground our understanding in biochemical target affinity. Riviciclib demonstrates a highly specific hierarchy of kinase inhibition, showing a 40-fold selectivity toward CDK4-D1 compared to CDK2-E (3). The table below summarizes the core quantitative data utilized for dose-finding in downstream applications.

Target Kinase	Cyclin Partner	IC50 (nM)	Primary Cellular Function	Phenotypic Outcome of Inhibition
CDK9	Cyclin T1	20	RNAPII CTD phosphorylation	Transcriptional block, Apoptosis
CDK4	Cyclin D1	63	Rb phosphorylation	G1/S Cell cycle arrest
CDK1	Cyclin B	79	Mitotic entry	G2/M Cell cycle arrest

Data synthesized from4 and 5.

Self-Validating Experimental Workflows

As an application scientist, I do not view assays in isolation. A robust experimental design must be a self-validating system where biochemical target engagement directly correlates with molecular biomarkers, which in turn must explain the observed cellular phenotype.

Self-validating experimental workflow linking target engagement to molecular and cellular phenotypes.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Objective: Confirm ATP-competitive inhibition of CDK9 and CDK4. Causality: We utilize TR-FRET rather than traditional radiometric assays to ensure a high signal-to-noise ratio and eliminate radioactive waste. By titrating both Riviciclib and ATP, we generate a Lineweaver-Burk plot to definitively prove that the drug competes for the ATP-binding pocket, ruling out allosteric modulation.

• Preparation: Reconstitute recombinant CDK9/Cyclin T1 and CDK4/Cyclin D1 in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA).

• Compound Titration: Prepare a 10-point dose-response curve of Riviciclib (ranging from 0.1 nM to 10 µM) in a 384-well plate.

• ATP Competition: Add varying concentrations of ATP (10 µM, 50 µM, 100 µM) along with a biotinylated substrate peptide.

• Detection: Following a 60-minute incubation at room temperature, add Europium-labeled anti-phospho antibodies and Streptavidin-APC.

• Readout: Measure the FRET signal (emission ratio 665 nm / 615 nm) using a microplate reader to calculate the IC50.

Protocol 2: Cellular Target Validation & Phenotypic Linkage

Objective: Prove that the biochemical IC50 translates to physiological target engagement and drives apoptosis. Causality: Intracellular ATP concentrations are in the millimolar range (~1-5 mM), which heavily outcompetes the drug compared to cell-free assays. Therefore, we scale our cellular dosing to 10x–50x the biochemical IC50 (e.g., 0.5 µM to 1.5 µM). We specifically probe for p-Rb (Ser780) and p-RNAPII (Ser2) because these are the direct downstream substrates of CDK4 and CDK9, respectively. This ensures the observed apoptosis (Sub-G1 peak) is mechanistically driven by the drug and not by off-target cytotoxicity.

• Cell Culture & Treatment: Plate HCT-116 (colon carcinoma) or H-460 (non-small cell lung carcinoma) cells. Treat with Riviciclib at 0.5 µM, 1.0 µM, and 1.5 µM for 24 hours.

• Flow Cytometry (Phenotype):

  • Harvest cells, fix in 70% cold ethanol, and stain with Propidium Iodide (PI) and RNase A.

  • Analyze via flow cytometry. A dominant 2N peak indicates G1 arrest (CDK4 inhibition), while an emerging Sub-G1 population signifies DNA fragmentation and apoptosis (CDK9 inhibition).

• Western Blotting (Molecular Validation):

  • Lyse a parallel set of treated cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Run lysates on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Probe with primary antibodies against p-Rb (Ser780) , p-RNAPII (Ser2) , Mcl-1 , and Cleaved Caspase-3 .

  • Expected Result: Dose-dependent reduction in p-Rb and p-RNAPII, leading to Mcl-1 depletion and subsequent Caspase-3 cleavage.

Preclinical Translation and Efficacy

The translation of Riviciclib from bench to in vivo models highlights the importance of its dual mechanism. In murine xenograft models of human non-small cell lung carcinoma (H-460) and colon carcinoma (HCT-116), Riviciclib demonstrated significant tumor growth inhibition. Furthermore, its ability to downregulate anti-apoptotic proteins via CDK9 inhibition has proven particularly effective in overcoming resistance mechanisms in cisplatin-resistant cell lines and hematological malignancies like Mantle Cell Lymphoma (MCL) and Multiple Myeloma (2).

By systematically validating target engagement, molecular biomarkers, and phenotypic outcomes, researchers can confidently leverage Riviciclib as a powerful pharmacological tool in the ongoing development of targeted oncology therapeutics.

References

• CDK9 inhibitors in cancer research , NIH / PMC. URL:[Link]

• From Structure Modification to Drug Launch: A Systematic Review of the Ongoing Development of Cyclin-Dependent Kinase Inhibitors for Multiple Cancer Therapy , ACS Publications. URL:[Link]

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An In-depth Technical Guide to the Binding Affinity of Riviciclib for CDK4 and CDK1

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The cyclin-dependent kinases (CDKs) are pivotal regulators of the cell cycle, and their dysregulation is a hallmark of cancer. Riviciclib (also known as P276-00) is a potent small molecule inhibitor targeting these kinases, with a distinct selectivity profile that underpins its therapeutic potential. This technical guide provides a comprehensive analysis of the binding affinity of Riviciclib for two key cell cycle regulators, CDK4 and CDK1. We will delve into the quantitative measures of this interaction, the methodologies employed for their determination, the structural basis for its selectivity, and the profound clinical implications of targeting CDK4 while sparing CDK1.

The Central Role of CDK4 and CDK1 in Cell Cycle Progression

The eukaryotic cell cycle is a tightly orchestrated series of events leading to cell division. This process is governed by the sequential activation and inactivation of cyclin-dependent kinases (CDKs), which form active heterodimeric complexes with their regulatory partners, the cyclins.

CDK4 and the G1/S Transition: CDK4, in complex with D-type cyclins (Cyclin D1, D2, and D3), acts as a key gatekeeper of the G1 phase.[1] Upon receiving mitogenic signals, the CDK4/Cyclin D complex phosphorylates the retinoblastoma protein (Rb).[2] This phosphorylation event releases the E2F transcription factor, which in turn activates the transcription of genes necessary for the transition from the G1 to the S phase, where DNA replication occurs.[1] Dysregulation of the CDK4/Cyclin D/Rb pathway is a frequent event in many cancers, leading to uncontrolled cellular proliferation.[2]

CDK1: The Master Mitotic Regulator: In contrast, CDK1, primarily in complex with Cyclin B, is the master regulator of the G2/M transition and the execution of mitosis.[3] Activation of the CDK1/Cyclin B complex triggers a cascade of phosphorylation events that lead to nuclear envelope breakdown, chromosome condensation, and the formation of the mitotic spindle.[3] Given its essential role in cell division for all proliferating cells, both healthy and cancerous, inhibition of CDK1 can lead to significant toxicity.[4]

The Rationale for Selective CDK4 Inhibition: The differential roles of CDK4 and CDK1 provide a clear rationale for the development of selective CDK4 inhibitors in oncology. By specifically targeting CDK4, it is possible to arrest the proliferation of cancer cells that are dependent on this pathway while minimizing the impact on the normal cell cycle progression of healthy tissues, which is critically dependent on CDK1 for mitosis.[4] This selectivity is paramount for achieving a favorable therapeutic window.

Riviciclib: A Selective Inhibitor of Cyclin-Dependent Kinases

Riviciclib is a potent, orally bioavailable small molecule that competitively inhibits the ATP-binding pocket of several CDKs.[5][6] Its development was driven by the need for targeted therapies that could exploit the dependencies of cancer cells on specific cell cycle pathways.

Quantitative Analysis of Binding Affinity: CDK4 vs. CDK1

The binding affinity of an inhibitor is a critical determinant of its potency and selectivity. This is typically quantified by the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki). While IC50 values are dependent on experimental conditions (such as ATP concentration), the Ki value represents the intrinsic binding affinity of the inhibitor for the enzyme.

Biochemical assays have been conducted to determine the IC50 values of Riviciclib against a panel of cyclin-dependent kinases. The results clearly demonstrate a preferential inhibition of CDK4 over CDK1.

Target Enzyme	IC50 (nM)	Reference
CDK4/Cyclin D1	63	[5][6][7]
CDK1/Cyclin B	79	[5][6][7]
CDK9/Cyclin T1	20	[5][6][7]

Methodologies for Determining Binding Affinity

The determination of inhibitor potency and selectivity relies on robust and reproducible biochemical and cellular assays. The following sections detail the principles and a generalized protocol for a standard in vitro kinase assay used to determine IC50 values.

In Vitro Kinase Assay: A Step-by-Step Protocol

Principle: This assay measures the ability of an inhibitor to block the phosphorylation of a specific substrate by a purified CDK/cyclin complex. The amount of phosphorylation is typically quantified using a radiolabeled ATP (γ-³²P-ATP) or through luminescence-based detection of ADP production.

Materials:

• Purified recombinant human CDK4/Cyclin D1 and CDK1/Cyclin B enzymes

• GST-tagged Retinoblastoma protein (GST-Rb) as a substrate for CDK4

• Histone H1 as a substrate for CDK1

• Riviciclib (P276-00)

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• [γ-³²P]ATP

• ATP

• 96-well filter plates

• Scintillation cocktail

• Scintillation counter

Protocol:

• Compound Preparation: Prepare a serial dilution of Riviciclib in DMSO. A typical starting concentration would be 10 mM, with subsequent dilutions to cover a range from micromolar to picomolar concentrations. The final DMSO concentration in the assay should be kept constant and low (e.g., <1%) to avoid effects on enzyme activity.

• Assay Plate Preparation: To each well of a 96-well filter plate, add the kinase buffer.

• Inhibitor Addition: Add a small volume of the diluted Riviciclib or DMSO (for control wells) to the appropriate wells.

• Enzyme and Substrate Addition: Add the purified CDK/cyclin enzyme and its specific substrate to each well. For CDK4, this would be CDK4/Cyclin D1 and GST-Rb. For CDK1, it would be CDK1/Cyclin B and Histone H1.

• Initiation of Reaction: Initiate the kinase reaction by adding a mixture of non-radiolabeled ATP and [γ-³²P]ATP. The final ATP concentration should be close to the Michaelis constant (Km) of the respective enzyme for ATP to ensure accurate IC50 determination.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific period (e.g., 30-60 minutes) to allow for substrate phosphorylation.

• Reaction Termination and Washing: Stop the reaction by adding a stop buffer (e.g., EDTA solution) or by washing the filter plate with a wash buffer (e.g., phosphoric acid solution) to remove unincorporated [γ-³²P]ATP.

• Detection: After washing and drying the filter plate, add a scintillation cocktail to each well.

• Data Acquisition: Measure the amount of incorporated ³²P in each well using a scintillation counter.

• Data Analysis: The raw counts per minute (CPM) are used to calculate the percentage of inhibition for each Riviciclib concentration relative to the control wells (DMSO only). The IC50 value is then determined by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Advanced Techniques for Binding Characterization

Beyond traditional kinase assays, more sophisticated biophysical techniques can provide deeper insights into the binding mechanism of an inhibitor.

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during the binding of an inhibitor to its target enzyme.[8] This technique can determine the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction, providing a complete thermodynamic profile of the binding event.[8]

• Biolayer Interferometry (BLI): BLI is a label-free optical biosensing technique that measures changes in the interference pattern of white light reflected from the surface of a biosensor tip as molecules bind and dissociate.[9] BLI can be used to determine the association (kon) and dissociation (koff) rate constants of an inhibitor, providing valuable information about its binding kinetics.[9]

Structural Basis of Selectivity and Clinical Implications

While a co-crystal structure of Riviciclib with CDK4 or CDK1 is not publicly available, insights into its selectivity can be inferred from the structures of other CDK4/6 inhibitors and molecular modeling studies.

The ATP-Binding Pocket: A Key Determinant of Selectivity

The ATP-binding pockets of CDKs share a high degree of structural homology, making the development of highly selective inhibitors a significant challenge. However, subtle differences in the amino acid residues lining this pocket can be exploited to achieve selectivity. For instance, the gatekeeper residue, a key amino acid that controls access to a hydrophobic pocket, differs between some CDKs and can be targeted to confer selectivity. Molecular docking studies suggest that inhibitors like Riviciclib form specific hydrogen bonds and hydrophobic interactions within the ATP-binding site of CDK4 that are less favorable in the CDK1 pocket.[10][11]

Clinical Significance of CDK4/CDK1 Selectivity

The selective inhibition of CDK4 over CDK1 has profound implications for the clinical utility of a cancer therapeutic.

• Enhanced Therapeutic Window: As CDK1 is essential for the division of all proliferating cells, its potent inhibition can lead to significant toxicities, such as myelosuppression and gastrointestinal issues.[4] By sparing CDK1, Riviciclib is expected to have a more favorable safety profile, allowing for sustained administration and improved patient tolerance.

• Targeted Efficacy in Rb-Proficient Tumors: The efficacy of CDK4/6 inhibitors is primarily observed in tumors that retain a functional Retinoblastoma (Rb) protein.[12] In these cancers, the cell cycle is often driven by the aberrant activation of the CDK4/Cyclin D pathway, making them particularly susceptible to CDK4 inhibition.

• Overcoming Resistance: Understanding the selectivity profile of an inhibitor is also crucial for predicting and overcoming mechanisms of drug resistance. For instance, cancer cells can sometimes upregulate other CDKs to bypass the inhibition of CDK4.

Visualizing the Core Concepts

Signaling Pathways

Caption: Simplified signaling pathways of CDK4/Cyclin D and CDK1/Cyclin B.

Experimental Workflow

Caption: Generalized workflow for an in vitro kinase assay.

Selectivity and Therapeutic Index

Caption: The relationship between selectivity and therapeutic index.

Conclusion

Riviciclib demonstrates a potent inhibitory activity against CDK4, a key driver of cell cycle progression in many cancers. Its selectivity for CDK4 over the essential mitotic kinase CDK1, as evidenced by comparative IC50 values, provides a strong rationale for its development as a targeted anticancer agent. The methodologies outlined in this guide represent the gold standard for characterizing the binding affinity and selectivity of such kinase inhibitors. A thorough understanding of the quantitative binding data, the experimental context, and the underlying structural basis for selectivity is paramount for the successful translation of promising preclinical candidates into effective and safe clinical therapies. The continued investigation into the nuanced interactions of inhibitors like Riviciclib with their targets will undoubtedly pave the way for the next generation of precision oncology drugs.

References

• Malumbres, M. & Barbacid, M. Cell cycle, CDKs and cancer: a changing paradigm.
• An integrated assessment of the ADME properties of the CDK4/6 Inhibitor ribociclib utilizing preclinical in vitro, in vivo, and human ADME data. Pharmacology Research & Perspectives8, e00613 (2020).

• 6 Crystal structure of ribociclib bound to cyclin D1-CDK4. ResearchGate. Available at: [Link].

• Biolayer Interferometry Assay for Cyclin-Dependent Kinase-Cyclin Association Reveals Diverse Effects of Cdk2 Inhibitors on Cyclin Binding Kinetics. ACS Chemical Biology18, 431-440 (2023).
• Hochegger, H., Takeda, S. & Hunt, T. Cyclin-dependent kinases and cell-cycle transitions: does one fit all?.
• The novel selective inhibitors of cyclin-dependent kinase 4/6: in vitro and in silico study. Scientific Reports14, 24343 (2024).

• IC 50 Values of CDK4/6 Inhibitors. ResearchGate. Available at: [Link].

• Rationale For CDK4&6 Inhibition in Breast Cancer. Targeted Oncology. Available at: [Link].

• Targeting CDKs in cancer therapy: advances in PROTACs and molecular glues. Signal Transduction and Targeted Therapy9, 145 (2024).
• Cyclin Dependent Kinase-1 (CDK-1) Inhibition as a Novel Therapeutic Strategy against Pancreatic Ductal Adenocarcinoma (PDAC). Cancers13, 4376 (2021).

• 5L2T: The X-ray co-crystal structure of human CDK6 and Ribociclib. RCSB PDB. Available at: [Link].

• Crystal structure of active CDK4-cyclin D and mechanistic basis for abemaciclib efficacy.
• CDK inhibitors in cancer therapy, an overview of recent development.
• Targeting the cyclin D/CDK4 Axis to unlock new therapeutic approaches to enhance cancer treatment.
• Targeting CDK4 and 6 in Cancer Therapy: Emerging Preclinical Insights Related to Abemaciclib. The Oncologist25, 812-822 (2020).

• Palbociclib and Ribociclib Analogs Targeting CDK4 and CDK6 for Breast Cancer Treatment: A Molecular Modeling Study. ChemRxiv. Available at: [Link].

• Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. TA Instruments. Available at: [Link].

• Screening of CDK inhibitors in breast cancer. ICE Bioscience. Available at: [Link].

• CDK inhibitors as anticancer agents: Current status and future prospective.

• Inhibition of CDK Activity. JoVE. Available at: [Link].

• Performance of protein-ligand docking with CDK4/6 inhibitors: a case study. AIMS Press. Available at: [Link].

• Structural analysis reveals an unexpected mechanism for a cancer drug. University of California, Santa Cruz. Available at: [Link].

• Palbociclib and Ribociclib Analogs Targeting CDK4 and CDK6 for Breast Cancer Treatment: A Molecular Modeling Study. ChemRxiv. Available at: [Link].

• Clinician's guide: expert insights on the use of CDK4/6 inhibitors in patients with early breast cancer. Therapeutic Advances in Medical Oncology16, 17588359241235381 (2024).
• Development and validation of a bioanalytical method for the quantification of the CDK4/6 inhibitors abemaciclib, palbociclib, and ribociclib in human and mouse matrices using liquid chromatography-tandem mass spectrometry. PLoS One14, e0218849 (2019).
• Targeting cyclin-dependent kinase 1 (CDK1) in cancer: molecular docking and dynamic simulations of potential CDK1 inhibitors. Journal of Biomolecular Structure and Dynamics41, 5742-5757 (2023).
• CDK4/6 Inhibitors in Breast Cancer Treatment: Potential Interactions with Drug, Gene, and Pathophysiological Conditions. Cancers12, 1527 (2020).

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Molecular Structure, Chemical Properties, and Mechanistic Profiling of P276-00 (Riviciclib): A Technical Guide for Drug Development

Executive Summary

The development of targeted therapeutics requires a rigorous understanding of molecular interactions at the kinase level. P276-00 , also known by its generic name Riviciclib , is a novel, rationally designed small-molecule inhibitor targeting cyclin-dependent kinases (CDKs). Originally developed to overcome the limitations of early-generation pan-CDK inhibitors, P276-00 demonstrates a highly refined selectivity profile, primarily targeting CDK9, CDK4, and CDK1.

This technical whitepaper synthesizes the structural chemistry, target selectivity, and validated experimental workflows associated with P276-00, providing drug development professionals with a comprehensive framework for utilizing this compound in preclinical oncology and transcription-regulation studies.

Molecular Structure and Chemical Properties

P276-00 is a synthetic derivative of the naturally occurring flavone scaffold. The architectural core of the molecule mimics the purine ring of adenosine triphosphate (ATP), allowing it to anchor securely into the highly conserved ATP-binding pocket (hinge region) of target kinases.

The critical structural innovation of P276-00 is the substitution of a chiral pyrrolidinyl group and a chlorophenyl ring . These functional groups exploit subtle topological differences in the ATP-binding clefts of specific CDKs, granting P276-00 its high selectivity for CDK9 and CDK4 over CDK2 and non-CDK kinases .

Physicochemical Properties Summary

To ensure robust formulation and assay design, researchers must account for the compound's physicochemical properties. The hydrochloride salt form is predominantly used in aqueous in vitro and in vivo applications due to its vastly superior solubility profile compared to the free base .

Property	Value / Description
IUPAC Name	2-(2-chlorophenyl)-5,7-dihydroxy-8-[(2R,3S)-2-(hydroxymethyl)-1-methylpyrrolidin-3-yl]chromen-4-one
Common Synonyms	Riviciclib; P276-00
CAS Number	920113-03-7 (Hydrochloride salt)
Molecular Formula	C21H20ClNO5 (Free base) / C21H21Cl2NO5 (HCl salt)
Molecular Weight	401.8 g/mol (Free base) / 438.3 g/mol (HCl salt)
Structural Class	Flavone derivative
Solubility	Soluble in DMSO and Acetonitrile; HCl salt is water-soluble

Mechanism of Action & Target Selectivity

As an application scientist, I emphasize that understanding a compound's off-target liability is just as crucial as its primary efficacy. P276-00 is an ATP-competitive inhibitor that operates via a dual mechanistic pathway: it halts cell cycle progression and simultaneously induces apoptosis by collapsing the transcriptional machinery of the cell .

Kinase Selectivity Profile

Quantitative binding data reveals a strong affinity for CDKs involved in transcription (CDK9) and the G1/S transition (CDK4).

Kinase Target	IC50 Value (nM)	Primary Biological Consequence of Inhibition
CDK9 / Cyclin T1	20	Suppression of RNA Pol II; rapid depletion of Mcl-1
CDK4 / Cyclin D1	63	Decreased pRb (Ser780) phosphorylation; G1/S phase arrest
CDK1 / Cyclin B	79	G2/M phase cell cycle arrest
CDK2 / Cyclin A	224	Inhibition of S phase progression
CDK6 / Cyclin D3	396	Reduced G1/S progression
CDK2 / Cyclin E	2,540	Minimal effect at therapeutic doses (40-fold selectivity for CDK4 over CDK2)

Dual-Pathway Inhibition Logic

P276-00 does not merely freeze cells in a state of cytostasis; it actively drives cytotoxicity in malignant cells. By inhibiting CDK4 , it prevents the phosphorylation of the retinoblastoma protein (pRb), sequestering the E2F transcription factor and halting the cell cycle at the G1/S checkpoint. Concurrently, its potent inhibition of CDK9 (a component of the Positive Transcription Elongation Factor b, P-TEFb) prevents the phosphorylation of RNA Polymerase II. This halts the transcription of short-lived anti-apoptotic proteins like Mcl-1, tipping the cellular balance toward caspase-3 mediated apoptosis .

Figure 1: Dual mechanistic pathway of P276-00 targeting cell cycle progression and transcriptional survival.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols have been designed as self-validating systems. They include internal controls to confirm that the observed biological effects are directly causal to P276-00's mechanism of action.

Protocol A: Radiometric Kinase Assay for ATP-Competitive Validation

Objective: To quantify the IC50 of P276-00 against CDK4/Cyclin D1 and validate its ATP-competitive nature. Causality Rationale: By titrating both the inhibitor (P276-00) and the substrate (ATP), we can generate a Lineweaver-Burk plot. A self-validating system requires observing an increase in the apparent

for ATP without a change in , definitively proving that P276-00 acts as a reversible, ATP-competitive inhibitor at the kinase hinge region rather than an allosteric modulator.

• Reagent Preparation: Prepare a 4× kinase reaction buffer containing 40 mmol/L

  -glycerophosphate, 4 mmol/L DTT, 0.4 mmol/L NaF, and 0.4 mmol/L sodium orthovanadate (phosphatase inhibitors to prevent premature substrate dephosphorylation).

• Substrate Mix: Create a working stock of ATP containing both cold ATP (40 µmol/L) and hot

  - P-ATP (10 µCi/mL).

• Inhibitor Titration: Serially dilute P276-00 in DMSO, ensuring the final DMSO concentration in the assay does not exceed 1% (vehicle control).

• Reaction Initiation: In a 96-well plate, combine 25 µL of the ATP mix, 25 µL of P276-00/vehicle, and 50 µL (100 ng) of human recombinant CDK4/Cyclin D1 enzyme.

• Incubation & Termination: Incubate at 30°C for exactly 30 minutes. Terminate the reaction by spotting 50 µL of the mixture onto P81 phosphocellulose paper.

• Washing & Acquisition: Wash the filter papers three times in 0.75% phosphoric acid to remove unreacted

  - P-ATP. The phosphorylated substrate binds to the paper. Measure the retained radioactivity using a liquid scintillation counter.

Protocol B: Flow Cytometric Cell Cycle Analysis

Objective: To assess the functional consequence of CDK4 inhibition (G1/S arrest) in human non-small cell lung carcinoma (H-460) cells. Causality Rationale: Serum starvation synchronizes cells in the G0/G1 phase. This ensures that any observed arrest upon release and treatment is a direct pharmacological effect of P276-00 blocking the G1/S transition, rather than an artifact of baseline cell cycle heterogeneity. Furthermore, RNase A treatment is a critical self-validating step; because Propidium Iodide (PI) intercalates into all double-stranded nucleic acids, failing to degrade RNA would yield artificially inflated fluorescence signals, destroying the stoichiometric readout needed to distinguish 2N (G1) from 4N (G2/M) DNA content.

• Cell Synchronization: Seed H-460 cells in 6-well plates. Once 70% confluent, wash with PBS and culture in serum-free media for 24 hours to synchronize the population in G0/G1.

• Treatment: Replace media with complete media (10% FBS) containing either 1.5 µM P276-00 or a 0.1% DMSO vehicle control. Incubate for 24 hours.

• Harvest & Fixation: Trypsinize cells, wash with cold PBS, and resuspend the pellet in 0.5 mL PBS. Dropwise, add 4.5 mL of ice-cold 70% ethanol while vortexing gently. Fix overnight at -20°C (ethanol permeabilizes the membrane for dye entry).

• Staining: Centrifuge to remove ethanol, wash with PBS, and resuspend in 0.5 mL of PI staining solution (50 µg/mL PI, 100 µg/mL RNase A, 0.1% Triton X-100 in PBS). Incubate in the dark at room temperature for 30 minutes.

• Data Acquisition: Analyze via flow cytometry (e.g., BD FACSCanto), collecting at least 10,000 events per sample. Plot PI fluorescence (Area vs. Width to exclude doublets) on a linear scale to quantify the percentage of cells in G1, S, and G2/M phases.

Preclinical Efficacy and Translational Outlook

P276-00 has demonstrated profound in vivo efficacy across multiple xenograft models. Notably, in murine Lewis lung carcinoma and human colon carcinoma (HCT-116) models, P276-00 induced significant tumor growth inhibition. Furthermore, clonogenic assays have revealed that P276-00 exhibits potent activity against cisplatin-resistant tumors, making it a highly valuable asset in overcoming chemoresistance in refractory oncology indications .

The compound successfully advanced into Phase II/III clinical trials for indications including relapsed/refractory mantle cell lymphoma (MCL) and advanced pancreatic cancer. Its ability to simultaneously shut down aberrant cell cycle progression and deplete essential survival proteins like Mcl-1 positions it as a structurally validated blueprint for next-generation transcriptional kinase inhibitors.

References

• Joshi KS, Rathos MJ, Joshi RD, et al. "In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00." Molecular Cancer Therapeutics. 2007. URL:[Link]

• PubChem. "P 276-00 (Hydrochloride) | CID 23643975". National Center for Biotechnology Information. 2021. URL:[Link]

• Manohar SM, et al. "Cyclin-dependent kinase inhibitor, P276-00 induces apoptosis in multiple myeloma cells by inhibition of Cdk9-T1 and RNA polymerase II-dependent transcription." Leukemia Research. 2011. URL:[Link]

• Shirsath NP, et al. "P276-00, a cyclin-dependent kinase inhibitor, modulates cell cycle and induces apoptosis in vitro and in vivo in mantle cell lymphoma cell lines." Molecular Cancer. 2012. URL:[Link]

Riviciclib (P276-00) in Transcriptional Regulation: A Mechanistic and Methodological Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Mechanistic Causality, Quantitative Profiling, and Self-Validating Experimental Workflows

Executive Summary: The Dual-Targeting Paradigm

Historically, the therapeutic targeting of Cyclin-Dependent Kinases (CDKs) focused heavily on cell cycle arrest via CDK4/6 inhibition. However, the survival of many aggressive malignancies is driven not just by unchecked proliferation, but by "transcriptional addiction"—a heavy reliance on the continuous synthesis of short-lived anti-apoptotic proteins.

Riviciclib (also known as P276-00), a semi-synthetic flavone derivative, represents a critical evolution in this space. While it effectively halts the cell cycle, its most profound therapeutic mechanism is the potent, ATP-competitive inhibition of CDK9 , a core component of the transcriptional machinery[1][2]. This whitepaper dissects the role of Riviciclib in transcriptional regulation pathways and provides field-proven, self-validating methodologies for profiling its activity in preclinical models.

Quantitative Profiling and Kinase Selectivity

To design robust experiments, researchers must understand the precise selectivity profile of the compound. Riviciclib is not a pan-CDK inhibitor; it exhibits a highly specific hierarchy of target engagement[1][3].

As summarized in the data below, Riviciclib shows an exceptional affinity for CDK9/Cyclin T1. This 20 nM IC₅₀ dictates that at low concentrations, the primary cellular response will be transcriptional repression, preceding the cell cycle arrest driven by CDK4/6 inhibition[1].

Table 1: Riviciclib (P276-00) Kinase Selectivity Profile

Kinase Target	IC₅₀ Value	Biological Function	Selectivity Tier
CDK9 / Cyclin T1	20 nM	Transcriptional Elongation	Primary
CDK4 / Cyclin D1	63 nM	G1/S Cell Cycle Transition	Primary
CDK1 / Cyclin B	79 nM	G2/M Cell Cycle Transition	Primary
CDK2 / Cyclin A	224 nM	S Phase Progression	Secondary
CDK6	396 nM	G1/S Cell Cycle Transition	Secondary
CDK2 / Cyclin E	2.54 µM	G1/S Cell Cycle Transition	Weak/Off-Target
CDK7	2.87 µM	Transcriptional Initiation	Weak/Off-Target

Data synthesized from foundational in vitro kinase assays .

Mechanistic Causality: The CDK9/P-TEFb Axis

To understand why Riviciclib induces rapid apoptosis in chemoresistant cells, we must examine the Positive Transcription Elongation Factor b (P-TEFb) complex.

CDK9 pairs with Cyclin T1 to form P-TEFb. During normal transcription, RNA Polymerase II (RNAPII) initiates transcription but quickly pauses. P-TEFb is recruited to phosphorylate the Serine 2 (Ser2) residues on the C-terminal domain (CTD) of RNAPII. This phosphorylation is the mandatory biochemical trigger that releases RNAPII from its paused state, allowing productive mRNA elongation.

When Riviciclib competitively binds the ATP pocket of CDK9, Ser2 phosphorylation is abolished. The immediate consequence is a global stalling of transcriptional elongation. Because anti-apoptotic proteins like Mcl-1 and Cyclin D1 have exceptionally short mRNA and protein half-lives, this transcriptional blockade causes their rapid intracellular depletion, shifting the cellular balance irreversibly toward apoptosis[2][4].

Fig 1: Riviciclib-mediated inhibition of the CDK9/P-TEFb transcriptional regulation pathway.

Designing a Self-Validating Experimental System

A common pitfall in CDK research is misattributing the cause of protein depletion. If a researcher treats cells with Riviciclib for 24 hours and observes a loss of Cyclin D1, is it due to direct transcriptional repression (CDK9 inhibition) or a secondary consequence of cell cycle arrest (CDK4 inhibition)?

The Causality Principle: To prove transcriptional repression, the experimental design must be a self-validating system. This requires decoupling transcriptional events from cell cycle events using a tight time-course assay and parallel molecular readouts. Transcriptional stalling occurs rapidly (within 3–6 hours), whereas cell cycle arrest manifests later (12–24 hours)[1][5].

Fig 2: Self-validating workflow for assessing transcriptional repression by Riviciclib.

Step-by-Step Methodologies

Protocol A: In Vitro Kinase Assay (Target Engagement Validation)

Objective: To validate the direct, ATP-competitive inhibition of CDK9 by Riviciclib prior to cell-based assays.

• Reagent Preparation: Prepare a kinase buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, and 1 mM EGTA[6]. Prepare Riviciclib hydrochloride in DMSO, creating a serial dilution from 1 µM down to 1 nM.

• Enzyme-Substrate Assembly: In a 96-well plate, combine recombinant CDK9/Cyclin T1 complex with a standardized RNAPII CTD peptide substrate.

• ATP Competition Setup (The Causal Step): Run the assay at three different ATP concentrations (e.g., 10 µM, 100 µM, 1 mM). Logic: If Riviciclib is truly ATP-competitive, the apparent IC₅₀ will shift higher as ATP concentration increases. This proves the mechanism of action at the binding pocket.

• Incubation & Termination: Add ³²P-γ-ATP (or a fluorescently labeled ATP analog for TR-FRET) to initiate the reaction. Incubate for 30 minutes at 30°C. Terminate using 3% phosphoric acid.

• Detection: Quantify substrate phosphorylation. Calculate the IC₅₀ using non-linear regression.

Protocol B: Cell-Based Transcriptional Repression Assay

Objective: To confirm intracellular CDK9 inhibition and subsequent transcriptional stalling in a biological model.

• Cell Synchronization: Culture H-460 (non-small cell lung carcinoma) or HL-60 (leukemia) cells[1][4]. Synchronize cells in the G1 phase using serum starvation for 24 hours. Logic: Synchronization removes the confounding variable of cell cycle phase-dependent protein fluctuations, ensuring any observed protein drop is due to the drug, not the natural cell cycle.

• Time-Course Treatment: Release cells into complete media containing 1.5 µM Riviciclib . Harvest distinct cohorts at 0, 3, 6, 12, and 24 hours[5].

• Parallel Extraction: At each time point, split the cell pellet. Extract total RNA from one half (using TRIzol) and total protein from the other half (using RIPA buffer with protease/phosphatase inhibitors).

• Transcriptional Readout (RT-qPCR): Reverse transcribe RNA to cDNA. Perform qPCR targeting MCL1 and CCND1 (Cyclin D1) mRNA. Normalize to a stable housekeeping gene (e.g., GAPDH).

• Translational Readout (Western Blot): Run protein lysates on an SDS-PAGE gel. Probe for:

  • p-RNAPII (Ser2): The direct biomarker of CDK9 target engagement.

  • Total RNAPII: To ensure the kinase target itself isn't simply degrading.

  • Mcl-1 & Cyclin D1: To confirm that mRNA depletion successfully translated to the loss of the anti-apoptotic proteins.

• Data Synthesis: A successful self-validating assay will show a drop in p-RNAPII (Ser2) at 3 hours, followed immediately by a drop in MCL1 mRNA at 3–6 hours, and subsequent Mcl-1 protein depletion by 6–12 hours[1].

Translational Perspectives

The ability of Riviciclib to simultaneously dismantle the transcriptional machinery (via CDK9) and halt proliferation (via CDK4/1) makes it a formidable tool against tumors exhibiting "transcriptional addiction." While early Phase II clinical trials in mantle cell lymphoma and head and neck squamous cell carcinoma revealed challenges in monotherapy dosing regimens, the mechanistic foundation of Riviciclib remains highly relevant[7]. Current drug development strategies leverage this dual-mechanism profile to design synergistic combination therapies, pairing transcriptional CDK inhibitors with targeted agents like Bcl-2 inhibitors to overcome chemoresistance.

References

• Joshi KS, et al. "In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00." Molecular Cancer Therapeutics, 2007.[Link]

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. caymanchem.com [caymanchem.com]
• 4. In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. scilit.com [scilit.com]

Targeting the CDK-Rb Axis in Melanoma: A Technical Guide to P276-00 (Riviciclib) Induced Apoptosis

Executive Summary

Malignant melanoma is notoriously resistant to standard chemotherapeutics, largely due to the universal dysregulation of cell cycle checkpoints and apoptotic pathways. Over 90% of melanomas exhibit aberrations in the p16-cyclin D-CDK4/6-retinoblastoma (Rb) pathway[1]. P276-00 (Riviciclib) is a novel, potent, small-molecule flavone-derived pan-cyclin-dependent kinase (CDK) inhibitor. By selectively targeting CDK9, CDK4, and CDK1, P276-00 dismantles the proliferative machinery of melanoma cells, forcing cell cycle arrest and subsequent apoptosis [2]. This whitepaper provides drug development professionals and researchers with a comprehensive mechanistic breakdown, quantitative profiling, and a self-validating experimental workflow for evaluating P276-00 in melanoma cell lines.

Mechanistic Rationale: The Dual-Pronged Attack of P276-00

As an application scientist, understanding the causality behind a compound's mechanism is critical for designing robust assays. P276-00 does not merely act as a broad-spectrum toxin; it is a competitive inhibitor of the ATP-binding pocket of specific CDKs, leading to a dual-pronged induction of apoptosis [3]:

• Cell Cycle Arrest via CDK4/Cyclin D1 : In healthy cells, the CDK4/Cyclin D1 complex phosphorylates the Retinoblastoma protein (Rb) at Ser780, releasing E2F transcription factors to drive the G1-to-S phase transition. P276-00 inhibits CDK4, maintaining Rb in a hypophosphorylated state and halting the cell cycle in the G1 phase[3].

• Apoptotic Priming via CDK9/Cyclin T1 : CDK9 is a core component of the positive transcription elongation factor b (P-TEFb). By inhibiting CDK9, P276-00 blocks the transcription of short-lived, anti-apoptotic proteins (such as Mcl-1 and XIAP). The combination of G1 arrest and the depletion of survival proteins irreversibly pushes the melanoma cell into apoptosis[3].

Fig 1: Mechanistic pathway of P276-00 inhibiting CDK4 and CDK9 to induce apoptosis in melanoma.

Quantitative Profiling of P276-00

To contextualize the potency of P276-00, we must look at its biochemical target affinity and its comparative efficacy against standard-of-care chemotherapeutics like cisplatin. The data below summarizes the foundational metrics that justify its clinical investigation [2].

Table 1: Kinase Target Affinity

Kinase Target	IC50 Value	Primary Cellular Consequence
CDK9-cyclin T1	20 nM	Transcriptional repression of anti-apoptotic proteins
CDK4-cyclin D1	63 nM	G1 phase cell cycle arrest
CDK1-cyclin B	79 nM	G2/M phase cell cycle arrest

Table 2: Comparative Efficacy vs. Cisplatin

Metric	P276-00 Performance	Cisplatin Performance
Antiproliferative Potential (In Vitro)	~30-fold higher potency across 16 cell lines	Baseline
Xenograft Potency (In Vivo)	~26-fold higher potency in 22 human xenografts	Baseline

Experimental Methodology: In Vitro Apoptosis Induction

A Self-Validating Protocol for Melanoma Cell Lines (e.g., A375, SK-MEL-28)

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system. It incorporates internal validation checkpoints to confirm that the observed apoptosis is strictly P276-00-dependent and mechanistically accurate.

Step 1: Cell Culture and Synchronization

• Action : Seed melanoma cell lines in DMEM supplemented with 10% FBS. Prior to treatment, subject the cells to serum starvation (0.1% FBS) for 24 hours to synchronize the population in the G0/G1 phase.

• Causality & Experience : Why synchronize? Melanoma cultures are highly heterogeneous and proliferate at varying rates. By synchronizing the cells, we eliminate baseline cell-cycle variations. This ensures that the subsequent G1-arrest observed upon P276-00 administration is definitively caused by CDK4 inhibition rather than an artifact of asynchronous division rates [2].

Step 2: P276-00 Treatment & Self-Validating Controls

• Action : Release cells into complete media containing P276-00 at graded concentrations (1.5 μM to 5.0 μM) for 24, 48, and 72 hours [3].

• Trustworthiness (Self-Validating System) : A protocol is only as reliable as its controls. You must run parallel cohorts with 0.1% DMSO (Negative/Vehicle Control) to rule out solvent toxicity, and 10 μM Cisplatin (Positive Control) to establish a baseline for apoptosis induction. This internal validation proves that the apoptotic signaling is specifically driven by the experimental compound.

Step 3: Multiparametric Apoptosis Assessment

• Action A (Flow Cytometry) : Harvest both adherent and floating cells. Stain with Annexin V-FITC and Propidium Iodide (PI).

  • Causality: Harvesting floating cells is critical. P276-00 induces significant apoptosis, causing dead cells to detach from the plate[2]. Discarding the supernatant will falsely lower the late-stage apoptosis quantification. Annexin V binds to externalized phosphatidylserine (early apoptosis), while PI enters cells with compromised membranes (late apoptosis).

• Action B (Western Blotting) : Lyse cells in RIPA buffer. Probe for total Rb, p-Rb (Ser780), Cleaved PARP, and Cleaved Caspase-3.

  • Causality: Probing for p-Rb at the Ser780 residue is a direct pharmacokinetic-pharmacodynamic (PK/PD) marker. Since Ser780 is the specific phosphorylation target of the CDK4/Cyclin D1 complex[3], its reduction validates successful target engagement by P276-00. Subsequent PARP cleavage confirms that the cell has crossed the irreversible threshold of apoptosis.

Fig 2: Experimental workflow for validating P276-00 induced apoptosis in melanoma cell lines.

Clinical Translation & Future Directions

The robust preclinical data demonstrating P276-00's efficacy in melanoma cell lines paved the way for its clinical evaluation. P276-00 advanced to Phase II clinical trials (NCT00835419) specifically targeting subjects with unresectable or metastatic malignant melanoma who tested positive for Cyclin D1 expression [4]. The strategic inclusion criteria of Cyclin D1 positivity directly leveraged the mechanistic insights gained from the in vitro assays described above, ensuring that the drug was administered to the patient population most likely to benefit from CDK4/D1 inhibition.

References

• Joshi, K. S., et al. "P276-00, a novel cyclin-dependent inhibitor induces G1-G2 arrest, shows antitumor activity on cisplatin-resistant cells and significant in vivo efficacy in tumor models." Molecular Cancer Therapeutics (2007). URL:[Link]

• ClinicalTrials.gov. "Efficacy Study Of P276-00 In Subjects Of Malignant Melanoma Positive For Cyclin D1 Expression." NCT00835419. URL:[Link]

Sources

• 1. CDK4 inhibitors an emerging strategy for the treatment of melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. P276-00, a novel cyclin-dependent inhibitor induces G1-G2 arrest, shows antitumor activity on cisplatin-resistant cells and significant in vivo efficacy in tumor models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ClinicalTrials.gov [clinicaltrials.gov]

Unlocking G1-S Phase Arrest: A Mechanistic and Methodological Guide to Riviciclib (P276-00)

Executive Summary

Riviciclib (also known as P276-00) is a potent, small-molecule, flavone-derived inhibitor of cyclin-dependent kinases (CDKs). While early-generation broad-spectrum CDK inhibitors suffered from off-target toxicity, the targeted inhibition of specific CDKs has emerged as a cornerstone of modern oncology[1]. Riviciclib demonstrates high selectivity for CDK9, CDK4, and CDK1, effectively halting the cell cycle at the critical G1-S transition[2]. This technical guide provides researchers and drug development professionals with a comprehensive mechanistic framework and self-validating experimental protocols to accurately study Riviciclib-induced cell cycle arrest.

Mechanistic Framework: CDK4/6, Rb, and the G1-S Checkpoint

The eukaryotic cell cycle is a tightly regulated process governed by CDKs and their respective cyclin partners[3]. The transition from the G1 (Gap 1) phase to the S (Synthesis) phase acts as a critical restriction point. Mitogenic signals upregulate D-type cyclins, which bind to and activate CDK4 and CDK6[1].

The primary substrate for the active CDK4/Cyclin D1 complex is the retinoblastoma tumor suppressor protein (Rb)[3]. In its hypophosphorylated state, Rb sequesters the E2F family of transcription factors, repressing the transcription of genes required for DNA replication[4]. Upon phosphorylation by CDK4/6—specifically at residues such as Ser780—Rb undergoes a conformational change, releasing E2F[5]. Free E2F then translocates to the nucleus to drive the expression of S-phase promoting genes, including Cyclin E, effectively pushing the cell into the S phase[4].

Riviciclib's Molecular Action

Riviciclib acts as an ATP-competitive inhibitor, disrupting this pathway at multiple nodes. It exhibits an IC50 of 63 nM against the CDK4-Cyclin D1 complex, directly preventing the phosphorylation of Rb at Ser780[2]. Consequently, E2F remains sequestered by hypophosphorylated Rb, and the cell is arrested in the G1 phase. Furthermore, its potent inhibition of CDK9 (IC50 = 20 nM) suppresses positive transcription elongation factor b (P-TEFb), leading to the rapid depletion of short-lived cell cycle proteins like Cyclin D1, which reinforces the G1 arrest[6].

Figure 1: Mechanistic pathway of Riviciclib-induced G1-S arrest via CDK4 and CDK9 inhibition.

Quantitative Kinase Selectivity Profiling

To utilize Riviciclib effectively, researchers must understand its selectivity window. The following table summarizes the in vitro kinase inhibition profile of Riviciclib across the CDK family.

Target Kinase	Cyclin Partner	IC50 Value	Selectivity Note
CDK9	Cyclin T1	20 nM	Primary target; suppresses transcription[2]
CDK4	Cyclin D1	63 nM	Primary driver of G1-S arrest[2]
CDK1	Cyclin B	79 nM	Implicated in G2-M transition[2]
CDK2	Cyclin A	224 nM	>3-fold less sensitive than CDK4[6]
CDK6	Cyclin D3	396 nM	>6-fold less sensitive than CDK4[6]
CDK2	Cyclin E	2.54 µM	Highly selective against CDK2/E[6]
CDK7	Cyclin H	2.87 µM	Highly selective against CDK7[6]

Self-Validating Experimental Protocols

To rigorously evaluate Riviciclib's efficacy, experiments must be designed as self-validating systems . A phenotypic observation (e.g., DNA content analysis showing G1 arrest) must be intrinsically linked to an orthogonal molecular validation (e.g., target engagement via Rb phosphorylation status). This closed-loop architecture rules out non-specific cytotoxicity.

Protocol 1: Phenotypic Validation via PI Flow Cytometry

This protocol quantifies the proportion of cells in G0/G1, S, and G2/M phases to confirm cell cycle arrest.

• Cell Synchronization (Serum Starvation): Culture H-460 non-small cell lung cancer cells (or an equivalent validated line) in serum-free media for 24 hours[6].

  • Causality: Synchronization arrests the entire population uniformly in G0/G1. Re-introducing serum alongside Riviciclib allows researchers to distinguish a true, drug-induced G1 block from the random distribution of an asynchronous cycling population.

• Riviciclib Treatment: Release cells into complete media containing 1.5 µM to 5 µM Riviciclib for 24 to 72 hours[2]. Include a DMSO vehicle control and a positive control (e.g., Palbociclib, a known CDK4/6 inhibitor)[1].

• Fixation: Harvest cells, wash with cold PBS, and fix dropwise in ice-cold 70% ethanol while vortexing. Store at -20°C for at least 2 hours.

  • Causality: Ethanol fixation dehydrates the cell, permeabilizing the plasma membrane while preserving the nuclear architecture. This is essential for uniform dye penetration into the nucleus.

• RNase A Treatment and PI Staining: Resuspend the cell pellet in PBS containing 50 µg/mL Propidium Iodide (PI) and 100 µg/mL RNase A. Incubate in the dark for 30 minutes at room temperature.

  • Causality: PI is a stoichiometric dye that intercalates into all double-stranded nucleic acids. RNase A selectively degrades RNA, ensuring the resulting fluorescence intensity is strictly proportional to cellular DNA content (2N for G1, 4N for G2/M).

• Acquisition: Analyze via flow cytometry, capturing a minimum of 10,000 single-cell events.

Protocol 2: Molecular Validation via Western Blotting

To prove the G1 arrest observed in Protocol 1 is causally linked to Riviciclib's mechanism, parallel samples must be analyzed for target engagement[5].

• Lysis: Lyse a parallel aliquot of treated cells using RIPA buffer heavily supplemented with protease and phosphatase inhibitors (e.g., sodium orthovanadate, sodium fluoride).

  • Causality: Phosphatase inhibitors are non-negotiable. Without them, endogenous phosphatases will rapidly strip the phosphate groups from Rb during extraction, yielding false negatives for phosphorylation status.

• SDS-PAGE: Resolve 30 µg of total protein lysate on an 8% polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Probe with primary antibodies against total Rb, phospho-Rb (Ser780), Cyclin D1, and a loading control (GAPDH).

  • Causality: Ser780 is the specific phosphorylation site targeted by the CDK4/Cyclin D1 complex[5]. A dose-dependent decrease in pRb-Ser780, coupled with stable total Rb levels, provides definitive proof of on-target CDK4 inhibition.

Figure 2: Self-validating workflow linking phenotypic flow cytometry with molecular validation.

Data Interpretation and Trustworthiness

A successful, trustworthy experiment will yield a closed-loop result: Flow cytometry will reveal a distinct 2N DNA peak (G1 arrest) with a corresponding depletion of the S-phase fraction. Simultaneously, the Western blot will show a marked reduction in pRb-Ser780 and Cyclin D1 levels[2],[5]. If a researcher observes G1 arrest without a corresponding decrease in pRb-Ser780, they must suspect off-target kinase inhibition or generalized cytotoxicity, prompting a re-evaluation of dosing parameters.

References

• Inxight Drugs (NCATS). "RIVICICLIB". Available at:[Link]

• MDPI (Cancers). "The Renaissance of Cyclin Dependent Kinase Inhibitors". Available at:[Link]

• d-nb.info. "A review of trilaciclib, a first-in-class cyclin-dependent kinase 4/6 inhibitor...". Available at:[Link]

• ACS Publications. "Selective Cyclin-Dependent Kinase Inhibitors and Their Application in Cancer Therapy". Available at:[Link]

Sources

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• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]
• 6. caymanchem.com [caymanchem.com]

Riviciclib pharmacokinetics and metabolic stability profile

Riviciclib (P276-00): A Technical Whitepaper on Pharmacokinetics, Metabolic Stability, and Preclinical Workflows

Executive Summary

Riviciclib (formerly P276-00) is a synthetically derived flavone analog and a potent, multi-target cyclin-dependent kinase (CDK) inhibitor. Developed to overcome the narrow therapeutic windows of first-generation pan-CDK inhibitors like flavopiridol, riviciclib was engineered for higher target specificity[1]. By selectively inhibiting CDK9, CDK4, and CDK1, riviciclib induces robust G1-S phase cell cycle arrest and downregulates anti-apoptotic proteins, ultimately driving caspase-3-mediated apoptosis in various malignancies[2],[3]. This guide provides an in-depth analysis of its pharmacodynamics, pharmacokinetic (PK) profile, and metabolic stability, alongside validated experimental protocols for preclinical evaluation.

Pharmacodynamics and Kinase Selectivity

The efficacy of riviciclib is rooted in its ATP-competitive binding mechanism. Unlike broad-spectrum inhibitors, it exhibits a highly specialized selectivity profile, showing approximately 40-fold greater selectivity for the CDK4/Cyclin D1 complex over the CDK2/Cyclin E complex[2],[4].

Table 1: Riviciclib Kinase Selectivity Profile

Target Kinase Complex	IC50 (nM)	Primary Cellular Consequence
CDK9 / Cyclin T1	20	Transcriptional repression (Mcl-1 downregulation)
CDK4 / Cyclin D1	63	G1 cell cycle arrest (Inhibition of Rb phosphorylation)
CDK1 / Cyclin B	79	G2/M phase transition block
CDK6 / Cyclin D3	396	Reduced G1/S transition
CDK2 / Cyclin E	2540	Minimal off-target toxicity
CDK7 / Cyclin H	2870	Minimal off-target toxicity

(Data aggregated from authoritative biochemical assays[4],[5])

Fig 1: Dual mechanism of Riviciclib inhibiting CDK4-mediated cell cycle and CDK9 transcription.

Pharmacokinetics (PK) and In Vivo Parameters

The pharmacokinetic profile of riviciclib dictates its clinical and preclinical dosing regimens. In human trials, intravenous administration of riviciclib hydrochloride at 94.5 mg/m² yielded a maximum plasma concentration (Cmax) of 1818.96 ng/mL. The free base form exhibits poor aqueous solubility, necessitating specialized formulations for preclinical murine models—typically involving propylene glycol, Tween 80, and D5W to ensure immediate and complete dissolution[2].

Table 2: Key Pharmacokinetic & Dosing Parameters

Parameter	Value / Description
Cmax (Human, IV)	1818.96 ng/mL (at 94.5 mg/m² dose)
Maximum Tolerated Dose (MTD, Murine)	78 mg/kg/day
Preclinical Efficacy Dose	35 - 50 mg/kg daily (i.p.)
Formulation Vehicle (Preclinical)	Propylene glycol (30%), Tween 80 (5%), D5W (65%)

(Data sourced from preclinical efficacy and clinical PK studies[2],)

Metabolic Stability Profile

As a flavone derivative, riviciclib shares structural liabilities with its predecessor, flavopiridol, making it highly susceptible to Phase I hepatic metabolism. Computational and in vitro analyses confirm that its metabolic clearance is predominantly catalyzed by the Cytochrome P450 3A4 (CYP3A4) isoenzyme[6]. The rapid hepatic extraction necessitates careful monitoring of intrinsic clearance (CLint) and half-life (t1/2) during preclinical evaluations to ensure therapeutic exposures are maintained and to predict potential drug-drug interactions (DDIs) with CYP3A4 inhibitors/inducers.

Core Experimental Workflows

To rigorously evaluate the pharmacodynamics and metabolic stability of riviciclib, researchers must employ self-validating assay systems. Below are the standard operating procedures for the two most critical assays.

Protocol A: Radiometric CDK4/Cyclin D1 Kinase Assay

Scientific Rationale: This assay utilizes a 96-well filtration format to measure the transfer of γ-32P from ATP to a Glutathione S-Transferase-Retinoblastoma (GST-Rb) fusion protein. The use of GST-Rb bound to GSH-Sepharose beads allows for the rapid, high-throughput separation of the phosphorylated substrate from unreacted ATP, ensuring a high signal-to-noise ratio[4].

• Buffer Preparation: Prepare kinase buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, and 1 mM EGTA.

  • Causality: EGTA chelates calcium ions, preventing the non-specific activation of calcium-dependent kinases and ensuring the readout is strictly CDK4-dependent.

• Substrate Immobilization: Pre-wet Millipore Multiscreen filtration plates with kinase buffer. Add 50 µL of GST-Rb bound to GSH-Sepharose beads (0.5 µg GST-Rb) to each well. Apply vacuum to remove the liquid.

• Reaction Initiation: Add 25 µL of a reaction mix containing cold ATP (40 µM), γ-32P-ATP (10 µCi/mL), and a phosphatase inhibitor cocktail (40 mM β-glycerophosphate, 0.4 mM NaF, 0.4 mM sodium orthovanadate).

  • Causality: Phosphatase inhibitors are critical to prevent the premature dephosphorylation of the Rb substrate by endogenous phosphatases, which would result in false-positive inhibition signals.

• Compound Addition: Add riviciclib at varying concentrations (1 nM to 10 µM). Incubate at 30°C for 45 minutes.

• Quench and Wash: Apply vacuum to terminate the reaction by separating the liquid phase from the beads. Wash the beads three times with cold PBS to remove residual γ-32P-ATP.

• Quantification: Add scintillation fluid and measure radioactivity using a microplate scintillation counter.

  • Self-Validation: Always include a known CDK4 inhibitor (e.g., Palbociclib) as a positive control to validate assay sensitivity.

Protocol B: Microsomal Stability and Intrinsic Clearance (CLint) Assay

Scientific Rationale: This assay determines the in vitro half-life and clearance of riviciclib using liver microsomes. Because riviciclib is a known CYP3A4 substrate[6], human or rat liver microsomes provide a concentrated, physiologically relevant enzyme system.

Fig 2: Step-by-step workflow for evaluating the microsomal metabolic stability of Riviciclib.

• System Assembly: Prepare a 1 µM solution of riviciclib in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL liver microsomes.

  • Causality: A low compound concentration (1 µM) ensures the reaction operates under linear Michaelis-Menten kinetics (concentration << Km).

• Pre-incubation: Incubate the mixture at 37°C for 5 minutes.

• Initiation: Add an NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl2) to initiate the reaction.

  • Causality: NADPH is the obligate electron donor for CYP450 enzymes; its continuous regeneration prevents cofactor depletion from becoming the rate-limiting step.

• Time-Course Sampling: At 0, 15, 30, and 60 minutes, extract 50 µL aliquots.

• Quenching: Immediately transfer each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Causality: Cold acetonitrile instantaneously denatures the CYP enzymes, stopping the reaction precisely at the timepoint, and precipitates microsomal proteins to protect the LC-MS/MS column from clogging.

• Analysis: Centrifuge at 14,000 x g for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

  • Self-Validation: Run Verapamil (a known rapid CYP3A4 substrate) in parallel to confirm microsomal metabolic viability.

References

• Title: RIVICICLIB - Inxight Drugs | Source: NCATS | URL: [Link]

• Title: RIVICICLIB HYDROCHLORIDE - Inxight Drugs | Source: NCATS | URL: [Link]

• Title: Computational Analysis of Phase I Metabolism in Clinically Studied Compounds | Source: Colab.ws | URL: [Link]

• Title: The Renaissance of Cyclin Dependent Kinase Inhibitors | Source: MDPI | URL: [Link]

Sources

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• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Computational Analysis of Phase I Metabolism in Clinically Studied Flavoalkaloids: Molecular Docking, MMGBSA Binding Energy Calculations, and Molecular Dynamics Simulations | CoLab [colab.ws]

Riviciclib (P276-00) Mediated Modulation of Mcl-1: Mechanisms of Transcriptional Repression and Apoptosis Induction

Executive Summary

The evasion of apoptosis is a fundamental hallmark of cancer, frequently driven by the overexpression of anti-apoptotic Bcl-2 family proteins such as Myeloid Cell Leukemia-1 (Mcl-1). Unlike other Bcl-2 family members, Mcl-1 exhibits an exceptionally short protein half-life, making its sustained expression critically dependent on continuous gene transcription[1]. Riviciclib (also known as P276-00), a flavone-derived small molecule, has emerged as a potent cyclin-dependent kinase (CDK) inhibitor with profound selectivity for CDK9, CDK4, and CDK1[2][3]. By effectively inhibiting the CDK9/Cyclin T1 complex, Riviciclib abruptly halts RNA Polymerase II-dependent transcription, leading to the rapid depletion of Mcl-1 and the subsequent induction of caspase-mediated apoptosis[4][5].

This technical guide dissects the mechanistic causality of Riviciclib, provides structured quantitative profiles, and outlines self-validating experimental protocols for drug development professionals investigating CDK-mediated apoptotic pathways.

Mechanistic Causality: The CDK9 / RNA Pol II / Mcl-1 Axis

To understand why Riviciclib is highly effective against chemoresistant malignancies, one must examine the kinetic vulnerabilities of the Mcl-1 protein. Mcl-1 contains a PEST sequence that targets it for rapid proteasomal degradation (half-life of ~30 to 120 minutes). Consequently, cancer cells must maintain a hyperactive transcriptional state to replenish Mcl-1 pools and sequester pro-apoptotic BH3-only proteins.

CDK9, paired with Cyclin T1, forms the catalytic core of the Positive Transcription Elongation Factor b (P-TEFb) complex[5]. P-TEFb phosphorylates the C-terminal domain (CTD) of RNA Polymerase II at Serine 2, a critical step for productive transcriptional elongation[4].

The Causality of Riviciclib Intervention:

• Target Engagement: Riviciclib acts as an ATP-competitive inhibitor, binding the kinase domain of CDK9 with an IC50 of 20 nM[3][6].

• Transcriptional Arrest: Inhibition of CDK9 prevents RNA Pol II CTD phosphorylation, stalling the transcription of short-lived mRNAs, including MCL1[4][5].

• Mcl-1 Depletion: Due to its rapid turnover, the existing pool of Mcl-1 protein degrades. Without continuous mRNA transcription, Mcl-1 cannot be replenished[1].

• Apoptotic Execution: The sudden absence of Mcl-1 frees pro-apoptotic proteins (e.g., Bax, Bak), leading to mitochondrial outer membrane permeabilization (MOMP), caspase-3 activation, and DNA fragmentation[7].

Mechanism of Riviciclib-induced apoptosis via CDK9 inhibition and Mcl-1 depletion.

Quantitative Profiling of Riviciclib

Riviciclib exhibits a highly specific multi-target profile, showing ~40-fold selectivity toward CDK4-Cyclin D1 compared to CDK2-Cyclin E[7]. This dual action (CDK9 for apoptosis via Mcl-1, and CDK4 for G1 cell cycle arrest) provides a synergistic intra-cellular blockade[6][8].

Table 1: Kinase Selectivity and Cellular Efficacy Profile

Target / Parameter	Complex / Cell Line	IC50 / Effective Concentration	Biological Consequence
CDK9	CDK9-Cyclin T1	20 nM	Transcriptional arrest, Mcl-1 downregulation[2][5]
CDK4	CDK4-Cyclin D1	63 nM	Decreased pRb (Ser780), G1 phase arrest[6][7]
CDK1	CDK1-Cyclin B	79 nM	G2-M phase arrest[2][9]
Antiproliferative	HCT-116, H-460, HL-60	300 – 800 nM	Cytotoxicity in chemoresistant cancer lines[7][9]
In Vivo Efficacy	Murine Colon Cancer (CA-51)	50 mg/kg (Daily, i.p.)	Significant tumor growth inhibition[3][7]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate necessary internal controls to confirm that the observed Mcl-1 depletion is a direct result of Riviciclib target engagement rather than generalized cellular toxicity.

Protocol A: In Vitro Kinase Inhibition Assay (ATP-Competitive Validation)

This assay validates the direct, ATP-competitive inhibition of CDK complexes by Riviciclib[3][7].

• Preparation: Pre-wet 96-well Millipore Multiscreen filtration plates with 100 μL of kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA). Remove solution via vacuum.

• Substrate Addition: Add 50 μL of GST-Rb bound to GSH-Sepharose beads (0.5 μg GST-Rb/50 μL) to each well. Apply vacuum.

• Reaction Mix: Prepare a 25 μL reaction mix containing cold + hot ATP (40 μM unlabeled ATP, 10 μCi/mL γ32P-ATP) and a 4× phosphatase inhibitor mix (40 mM h-glycerophosphate, 4 mM DTT, 0.4 mM NaF, 0.4 mM sodium orthovanadate).

• Compound Addition: Add Riviciclib at varying concentrations (e.g., 1 nM to 10 μM) in 25 μL kinase buffer. Self-Validation Control: Include a vehicle-only (DMSO) well to establish baseline maximum kinase activity.

• Enzyme Initiation: Add 50 μL (100 ng) of human CDK4-D1 or CDK9-T1 enzyme to initiate the reaction. Incubate for 30 min at 30°C.

• Washing & Readout: Apply vacuum, wash thrice with TNEN buffer (20 mM Tris pH 8.0, 100 mM NaCl, 1 mM EDTA, 0.5% NP-40). Add 30 μL Packard Microscint-O cocktail and quantify 32P-GST-Rb via scintillation counting[3].

Protocol B: Time-Course Validation of Mcl-1 Depletion and Apoptosis

Because Mcl-1 depletion is time-dependent and precedes apoptosis, a time-course Western blot paired with Flow Cytometry is required[6][10].

• Cell Synchronization: Synchronize H-460 or HL-60 cells to ensure uniform cell cycle baseline.

• Treatment: Treat cells with 1.5 μM Riviciclib. Harvest independent biological replicates at 0, 3, 6, 9, 12, and 24 hours[6].

• Lysis & Quantification: Lyse cells in RIPA buffer supplemented with protease/phosphatase inhibitors. Quantify using a BCA assay.

• Western Blotting: Resolve 30 μg of protein via SDS-PAGE. Probe for Mcl-1, Cyclin D1, total Rb, and pRb (Ser780). Self-Validation Control: Probe for GAPDH or β-Actin to ensure equal loading, and Cleaved Caspase-3 to correlate Mcl-1 loss with apoptotic onset.

• Flow Cytometry: Parallel to protein harvest, stain intact cells with Annexin V-FITC and Propidium Iodide (PI). Analyze via flow cytometry to quantify the percentage of cells shifting from viable (Annexin V-/PI-) to early apoptotic (Annexin V+/PI-) at the 24-hour mark[9].

Step-by-step experimental workflow for validating Riviciclib efficacy in vitro.

Translational Impact in Drug Development

Riviciclib's ability to simultaneously induce G1/G2-M arrest (via CDK4/CDK1) and abolish anti-apoptotic defenses (via CDK9/Mcl-1) makes it a highly valuable asset against refractory phenotypes[9][10]. In clinical and preclinical models, tumors exhibiting cisplatin resistance often rely on Mcl-1 overexpression. By utilizing Riviciclib to collapse the Mcl-1 pool, researchers can sensitize these resistant tumors to standard chemotherapeutics, highlighting the critical role of transcriptional CDK inhibitors in modern oncology[4][6].

References

• Selective Cyclin-Dependent Kinase Inhibitors and Their Application in Cancer Therapy ACS Publications URL:[Link]

• P276-00 causes G2-M arrest with apoptosis in asynchronous population ResearchGate URL:[Link]

• CDK4 inhibitors: an emerging strategy for the treatment of melanoma National Institutes of Health (PMC) URL:[Link]

• Selective inhibition of CDK4/6: A safe and effective strategy for developing anticancer drugs National Institutes of Health (PMC) URL:[Link]

• The Renaissance of Cyclin Dependent Kinase Inhibitors MDPI URL:[Link]

• CDK9 inhibitors in cancer research National Institutes of Health (PMC) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. medkoo.com [medkoo.com]
• 3. selleckchem.com [selleckchem.com]
• 4. The Renaissance of Cyclin Dependent Kinase Inhibitors [mdpi.com]
• 5. CDK9 inhibitors in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]
• 8. Selective inhibition of CDK4/6: A safe and effective strategy for developing anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Preparation of Riviciclib Stock Solutions in DMSO

Introduction: The Criticality of Proper Compound Handling

Riviciclib (also known as P276-00) is a flavone-based, potent inhibitor of cyclin-dependent kinases (CDKs), demonstrating significant selectivity for CDK4/D1, CDK1/B, and CDK9/T1.[1][2][3] Its mechanism of action, which centers on the disruption of cell cycle progression, has established it as a valuable tool in oncological research for inducing G1 phase arrest and apoptosis in various cancer cell lines.[2][4]

The integrity of in vitro and in vivo experimental data is fundamentally dependent on the accurate and consistent preparation of test compounds. The insolubility of many small molecule inhibitors like Riviciclib in aqueous media necessitates the use of organic solvents, with Dimethyl Sulfoxide (DMSO) being the most common choice. However, the process is not trivial. Improper handling, inaccurate calculations, or suboptimal dissolution techniques can lead to concentration errors, compound precipitation, or degradation, ultimately compromising experimental reproducibility and validity.

This document provides a comprehensive, field-tested guide for researchers, scientists, and drug development professionals on the solubility characteristics of Riviciclib and the detailed protocols for preparing, storing, and utilizing high-concentration stock solutions in DMSO.

Physicochemical Profile of Riviciclib

A thorough understanding of the compound's properties is the first step toward its effective use. Riviciclib is most commonly available as a hydrochloride salt. It is crucial to use the correct molecular weight corresponding to the specific form of the compound supplied to ensure accurate molarity calculations.

Property	Value (for Riviciclib Hydrochloride)	Reference
IUPAC Name	2-(2-chlorophenyl)-5,7-dihydroxy-8-[2-(hydroxymethyl)-1-methylpyrrolidin-3-yl]chromen-4-one;hydrochloride	[5]
Synonyms	P276-00	[2][6]
Molecular Formula	C₂₁H₂₀ClNO₅·HCl	[6]
Molecular Weight	438.3 g/mol	[6]
CAS Number	920113-03-7	[6]
Appearance	Solid powder	N/A
Purity (Typical)	≥98%	[7]
Solubility in DMSO	82 mg/mL (187.09 mM)	[6]
Solubility in Ethanol	7 mg/mL (15.97 mM)	[6]
Solubility in Water	81 mg/mL (184.8 mM)	[6]

Note: Solubility values can exhibit batch-to-batch variation. Always refer to the Certificate of Analysis (CoA) provided by the supplier. Sonication is often recommended to achieve maximum solubility.[6]

Mechanism of Action: Cell Cycle Arrest via CDK Inhibition

Riviciclib exerts its anti-proliferative effects by targeting the engine of the cell cycle. In many cancer types, the Cyclin D-CDK4/6-Retinoblastoma (Rb) pathway is dysregulated, leading to unchecked cell division.[4][8]

• Binding and Inhibition: Riviciclib acts as an ATP-competitive inhibitor, binding to the catalytic sites of CDK4 and CDK6.[2]

• Halting Phosphorylation: This binding prevents the CDK4/6-Cyclin D complex from phosphorylating its primary substrate, the Retinoblastoma protein (Rb).[4][8]

• E2F Sequestration: In its active, hypophosphorylated state, Rb remains bound to the E2F family of transcription factors.[8][9]

• G1 Arrest: The sequestration of E2F prevents the transcription of genes essential for the transition from the G1 (growth) phase to the S (DNA synthesis) phase of the cell cycle.[9][10]

• Outcome: The result is a robust G1 cell cycle arrest, which inhibits tumor cell proliferation and can lead to apoptosis.[2][9]

Caption: Riviciclib inhibits CDK4/6, preventing Rb phosphorylation and causing G1 arrest.

Application Notes: Best Practices for Stock Solution Preparation

Solvent Integrity is Paramount

DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. Water contamination can significantly reduce the solubility of hydrophobic compounds like Riviciclib and may accelerate its degradation.[11][12]

• Trustworthiness: Always use a fresh, unopened bottle of anhydrous, high-purity DMSO (≥99.9%).

• Expertise: If a bottle is already in use, ensure it has been stored correctly (tightly capped, in a dry environment) and consider using a desiccant. For highly sensitive experiments, use single-use ampules of anhydrous DMSO.

The Pitfall of Aqueous Dilution

Directly diluting a highly concentrated DMSO stock solution into an aqueous buffer or cell culture medium is a common source of error. The abrupt change in solvent polarity will cause the compound to precipitate out of solution, rendering the final concentration unknown and inaccurate.[11]

• Causality: To prevent this, perform serial dilutions. First, create any intermediate concentrations by diluting the high-concentration DMSO stock with more DMSO. Only then should the final, low-concentration DMSO solution be added to the aqueous medium, ensuring rapid and thorough mixing.[11]

Final DMSO Concentration and Vehicle Controls

High concentrations of DMSO are toxic to most cell lines.

• Experience: As a general rule, the final concentration of DMSO in your cell culture medium should not exceed 0.5%, with <0.1% being ideal for minimizing off-target effects.[13]

• Self-Validation: Every experiment must include a "vehicle control" group. This group is treated with the same final concentration of DMSO as the experimental groups, but without the dissolved compound. This allows you to differentiate the effects of the compound from the effects of the solvent itself.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Riviciclib Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution using Riviciclib Hydrochloride (MW: 438.3 g/mol ).

Materials and Equipment:

• Riviciclib Hydrochloride powder

• Anhydrous, sterile DMSO

• Calibrated analytical balance

• Sterile 1.5 mL or 2.0 mL microcentrifuge tube

• Sterile, calibrated micropipettes and tips

• Vortex mixer

• Bath sonicator (optional, but recommended)

• Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Calculation:

• Formula: Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

• Calculation: Mass (mg) = 10 mM × 1 mL × 438.3 g/mol = 4.383 mg

Step-by-Step Procedure:

• Preparation: Before opening the vial of Riviciclib, centrifuge it briefly to ensure all powder is at the bottom.[14]

• Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out 4.38 mg of Riviciclib powder into the tube.

• Solvent Addition: Using a calibrated pipette, add 1.0 mL of anhydrous DMSO to the tube containing the Riviciclib powder.

• Dissolution: Close the tube cap tightly. Vortex the solution vigorously for 1-2 minutes.[13]

• Visual Inspection: Visually inspect the solution against a light source to ensure no solid particles remain. The solution should be clear.

• Optional Sonication: If the compound does not fully dissolve, place the tube in a bath sonicator for 5-10 minutes.[6] Gentle warming in a 37°C water bath can also be used, but check compound stability information first.[13]

• Final Check: Once fully dissolved, the solution is your 10 mM primary stock.

Protocol 2: Aliquoting and Long-Term Storage

To maintain the integrity of the stock solution, it is critical to avoid repeated freeze-thaw cycles which can degrade the compound and introduce moisture.[13][15]

Step-by-Step Procedure:

• Aliquoting: Immediately after preparation, dispense the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, clearly labeled microcentrifuge tubes.

• Labeling: Label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and date of preparation.

• Storage: Store the aliquots in a light-protected freezer box at -80°C for long-term stability (up to 1 year) or at -20°C for shorter-term storage (up to 6 months).[6][16]

Protocol 3: Preparation of a 10 µM Working Solution

This protocol describes the dilution of the 10 mM stock to a final concentration of 10 µM in 10 mL of cell culture medium.

Step-by-Step Procedure:

• Thaw Stock: Remove one 10 mM stock aliquot from the freezer and thaw it completely at room temperature. Centrifuge briefly to collect the solution at the bottom.

• Intermediate Dilution (Optional but Recommended): To improve accuracy, first prepare an intermediate dilution. For example, dilute 2 µL of the 10 mM stock into 198 µL of DMSO to create a 100 µM solution.

• Final Dilution: Add 10 µL of the 100 µM intermediate solution to 9.99 mL of your pre-warmed cell culture medium. This results in a final concentration of 10 µM Riviciclib and a final DMSO concentration of 0.1%.

  • Alternative (Direct Dilution): Add 10 µL of the 10 mM stock solution directly to 9.99 mL of cell culture medium. Crucially, pipette the medium vigorously or vortex immediately after adding the DMSO stock to ensure rapid dispersion and prevent precipitation.

• Vehicle Control: Prepare a corresponding vehicle control by adding 10 µL of pure DMSO to 9.99 mL of cell culture medium.

• Usage: Use the freshly prepared working solutions immediately. Do not store aqueous working solutions.[17]

Visualized Workflow: From Powder to Plate

Caption: Standard workflow for preparing and using Riviciclib stock solutions.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Compound will not dissolve in DMSO.	Insufficient mixing/sonication.	Continue to vortex. Use a bath sonicator for 10-15 minutes. Gentle warming to 37°C may also help.
Poor quality or water-contaminated DMSO.	Use a fresh, unopened bottle of anhydrous, high-purity DMSO.
Incorrect calculation (too much powder).	Recalculate and re-weigh carefully.
Precipitate forms when stock is added to aqueous media.	Final concentration is above aqueous solubility limit.	Check the aqueous solubility of Riviciclib. You may need to lower the final concentration.
Inadequate mixing during final dilution.	Add the DMSO stock to the aqueous medium while vortexing or pipetting vigorously to ensure rapid dispersal.
Stock was not fully dissolved.	Before making working solutions, ensure the DMSO stock is perfectly clear with no visible particulates.
Inconsistent experimental results.	Repeated freeze-thaw cycles of stock solution.	Always use single-use aliquots. Discard any unused portion of a thawed aliquot.
Degradation of working solution.	Prepare aqueous working solutions fresh for each experiment and use them immediately.
Inaccurate pipetting.	Ensure micropipettes are properly calibrated. Use appropriate volume pipettes for each step.

References

• Quora. (2016, May 24). What is the mechanism of action of ribociclib? Retrieved from [Link]

• Patsnap Synapse. (2025, March 7). What is the mechanism of action of Ribociclib Succinate? Retrieved from [Link]

• Infante, J. R., et al. (2017). Ribociclib (LEE011): mechanism of action and clinical impact of this selective cyclin-dependent kinase 4/6 inhibitor in various solid tumors. Expert Opinion on Drug Metabolism & Toxicology, 13(5), 507-513. Retrieved from [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Ribociclib Succinate? Retrieved from [Link]

• Wu, H., et al. (2017). Development and validation of LC-MS/MS methods for the measurement of ribociclib, a CDK4/6 inhibitor, in mouse plasma and Ringer's solution and its application to a cerebral microdialysis study. Journal of Pharmaceutical and Biomedical Analysis, 145, 541-547. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). riviciclib. Retrieved from [Link]

• PubChem - NIH. (n.d.). Riviciclib (P276-00). Retrieved from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• Captivate Bio. (n.d.). SMALL MOLECULES FAQ. Retrieved from [Link]

• SeraCare. (2025, November 26). SAFETY DATA SHEET. Retrieved from [Link]

Sources

• 1. riviciclib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Ribociclib (LEE011): mechanism of action and clinical impact of this selective cyclin-dependent kinase 4/6 inhibitor in various solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Riviciclib (P276-00) | C21H20ClNO5 | CID 9952923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]
• 7. Ribociclib | CDK4 Subfamily (CDK4 & CDK6) | Tocris Bioscience [tocris.com]
• 8. What is the mechanism of action of Ribociclib Succinate? [synapse.patsnap.com]
• 9. What is the mechanism of Ribociclib Succinate? [synapse.patsnap.com]
• 10. quora.com [quora.com]
• 11. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 12. selleckchem.com [selleckchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. file.selleckchem.com [file.selleckchem.com]
• 15. captivatebio.com [captivatebio.com]
• 16. lifetechindia.com [lifetechindia.com]
• 17. cdn.caymanchem.com [cdn.caymanchem.com]

Application Note: Comprehensive In Vitro Cytotoxicity and Mechanistic Profiling of P276-00 (Riviciclib)

Target Audience: Researchers, scientists, and drug development professionals. Content Focus: Experimental rationale, self-validating assay protocols, and mechanistic data interpretation for the CDK inhibitor P276-00.

Executive Summary & Mechanistic Rationale

P276-00 (Riviciclib) is a highly potent, ATP-competitive inhibitor of cyclin-dependent kinases (CDKs), originally developed by Piramal Life Sciences. Unlike early-generation pan-CDK inhibitors that suffered from narrow therapeutic windows, P276-00 exhibits pronounced selectivity for specific CDKs, making it a valuable pharmacological tool and clinical candidate for malignancies driven by cell cycle dysregulation and transcriptional addiction [1, 2].

As a Senior Application Scientist, I emphasize that evaluating P276-00 requires moving beyond simple live/dead screens. To establish a self-validating experimental system, researchers must interrogate its dual mechanism of action :

• Cell Cycle Arrest (CDK4/1 Inhibition): P276-00 potently inhibits CDK4/Cyclin D1. This prevents the phosphorylation of the retinoblastoma protein (pRb) at Ser780, locking E2F transcription factors in an inactive state and halting the G1/S cell cycle transition [2].

• Transcriptional Apoptosis (CDK9 Inhibition): By inhibiting CDK9/Cyclin T1 (a component of the positive transcription elongation factor b, P-TEFb), P276-00 blocks the phosphorylation of the C-terminal domain (CTD) of RNA polymerase II (RNAPII). This rapidly halts the transcription of short-lived anti-apoptotic proteins like Mcl-1, triggering caspase-dependent apoptosis [3, 4].

Fig 1. P276-00 dual mechanism of action: CDK4-mediated cell cycle arrest and CDK9-mediated apoptosis.

Pharmacological Profile & Reference Data

Before designing your assays, it is critical to align your dosing concentrations with established biochemical and cellular IC50 values. P276-00 is highly selective for cancer cells over normal fibroblasts [2].

Table 1: P276-00 Kinase Selectivity Profile

Target Kinase	Complex	IC50 Value	Functional Implication
CDK9	Cyclin T1	20 nM	Inhibition of RNAPII transcription; Mcl-1 depletion [3].
CDK4	Cyclin D1	63 nM	G1/S phase arrest via pRb hypophosphorylation [2].
CDK1	Cyclin B	79 nM	G2/M phase transition blockade [4].
CDK2	Cyclin E	2.54 μM	~40-fold less selective compared to CDK4 [2].

Table 2: Representative In Vitro Cellular Cytotoxicity (48h Exposure)

Cell Line	Origin / Cancer Type	IC50 Value	Reference
Jeko-1	Mantle Cell Lymphoma (MCL)	0.35 μM	[3]
Mino	Mantle Cell Lymphoma (MCL)	0.50 μM	[3]
PANC-1	Pancreatic Carcinoma	0.60 μM	[1]
AsPC-1	Pancreatic Carcinoma	1.58 μM	[1]
HL-60	Promyelocytic Leukemia	~0.50 μM	[2]

Experimental Design & Workflow

To ensure scientific integrity, a robust in vitro evaluation of P276-00 cannot rely on viability dyes alone. It requires a tripartite approach: phenotypic viability, flow cytometric profiling, and molecular target engagement.

Fig 2. Comprehensive in vitro cytotoxicity and mechanistic validation workflow for P276-00.

Detailed Experimental Protocols

Protocol 1: Cell Viability & Proliferation (CCK-8 Assay)

Rationale: The Cell Counting Kit-8 (CCK-8) assay utilizes WST-8, which is reduced by cellular dehydrogenases to a highly water-soluble formazan dye. We prefer CCK-8 over MTT for P276-00 assays because it is non-toxic, allowing for continuous monitoring, and avoids the DMSO solubilization step which can introduce pipetting errors [3].

Step-by-Step Methodology:

• Cell Seeding: Harvest logarithmically growing cells. Seed 4 × 10³ cells/well (for adherent cells like PANC-1) or 1 × 10⁴ cells/well (for suspension cells like Jeko-1) in 96-well plates using 100 μL of appropriate complete media. Incubate overnight at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 10 mM stock of P276-00 in cell-culture grade DMSO. Perform serial dilutions in media to yield final well concentrations ranging from 0.01 μM to 10 μM. Ensure final DMSO concentration does not exceed 0.1% (v/v) to prevent solvent toxicity.

• Treatment: Add 100 μL of the 2X drug dilutions to the corresponding wells. Include vehicle control (0.1% DMSO) and blank (media only) wells.

• Incubation: Incubate for 48 h and 96 h to capture both early cell cycle arrest and delayed apoptotic events.

• Detection: Add 10 μL of CCK-8 reagent directly to each well. Incubate for 1–4 hours at 37°C.

• Quantification: Measure absorbance at 450 nm using a microplate reader. Calculate cell viability relative to the vehicle control and determine the IC50 using non-linear regression analysis (e.g., GraphPad Prism).

Protocol 2: Cell Cycle Arrest & Apoptosis (PI Flow Cytometry)

Rationale: Because P276-00 acts on both cell cycle progression (CDK4) and survival (CDK9), Propidium Iodide (PI) staining provides a dual readout. Intact cells will show G1/S arrest, while apoptotic cells will undergo DNA fragmentation, appearing as a distinct sub-G1 population[1, 3].

Step-by-Step Methodology:

• Treatment & Harvesting: Treat cells in 6-well plates with P276-00 at 0.5X, 1X, and 3X the established IC50 for 24, 48, and 72 hours. Collect both the culture media (containing floating apoptotic cells) and adherent cells via trypsinization.

• Washing: Centrifuge at 300 × g for 5 min. Wash the pellet twice with ice-cold PBS.

• Fixation: Resuspend the pellet in 300 μL of cold PBS. While vortexing gently, add 700 μL of ice-cold absolute ethanol dropwise to prevent clumping. Fix at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge to remove ethanol. Wash twice with cold PBS. Resuspend the cell pellet in 500 μL of PI staining solution (50 μg/mL PI, 100 μg/mL RNase A, 0.1% Triton X-100 in PBS).

• Incubation: Incubate in the dark at room temperature for 30 minutes. The RNase ensures PI only intercalates into DNA, not RNA.

• Analysis: Acquire data using a flow cytometer (e.g., BD FACSCanto). Analyze at least 10,000 events per sample. Use DNA content histograms to quantify sub-G1 (apoptosis), G0/G1, S, and G2/M populations.

Protocol 3: Target Engagement Validation (Immunoblotting)

Rationale: Phenotypic death must be correlated with molecular target engagement. To prove P276-00 is acting on-target, you must demonstrate the dose-dependent loss of pRb (Ser780) and RNAPII CTD phosphorylation[2, 3].

Step-by-Step Methodology:

• Lysis: Treat cells for 6, 12, and 24 hours. Wash with ice-cold PBS and lyse using RIPA buffer. Critical: You must supplement the buffer with both protease inhibitors and broad-spectrum phosphatase inhibitors (e.g., NaF, Na₃VO₄), as the primary readouts are phosphoproteins.

• Protein Quantification: Clear lysates by centrifugation (14,000 × g, 15 min, 4°C). Quantify protein using a BCA assay.

• Electrophoresis & Transfer: Resolve 30–50 μg of protein on a 4–12% gradient SDS-PAGE gel. Transfer to a PVDF membrane.

• Immunoblotting: Block with 5% BSA in TBST for 1 hour. Probe overnight at 4°C with primary antibodies:

  • Anti-phospho-Rb (Ser780) (Validates CDK4 inhibition)

  • Anti-phospho-RNAPII CTD (Ser2) (Validates CDK9 inhibition)

  • Anti-Mcl-1 (Validates transcriptional blockade of survival genes)

  • Anti-cleaved Caspase-3 (Validates execution of apoptosis)

  • Anti-GAPDH or Anti-Actin (Loading control)

• Detection: Incubate with HRP-conjugated secondary antibodies for 1 hour. Develop using ECL substrate and image via chemiluminescence.

Advanced Applications: Synergy Modeling

Because CDK inhibitors often sensitize tumors to standard chemotherapy, P276-00 is frequently utilized in combination assays. For example, P276-00 exhibits strong synergy when administered after Gemcitabine in pancreatic cancer [1], or concurrently with Bortezomib in Mantle Cell Lymphoma [3].

Analytical Approach: Perform the CCK-8 assay using a constant ratio design (e.g., IC50 ratio of Drug A to Drug B). Input the fraction affected (Fa) data into CompuSyn software to calculate the Combination Index (CI) based on the Chou-Talalay method.

• CI < 1 indicates synergy.

• CI = 1 indicates an additive effect.

• CI > 1 indicates antagonism.

References

• Molecular evidence for increased antitumor activity of gemcitabine in combination with a cyclin-dependent kinase inhibitor, P276-00 in pancreatic cancers. National Center for Biotechnology Information (PMC).[Link]

• In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00. American Association for Cancer Research (AACR Journals).[Link]

• P276-00, a cyclin-dependent kinase inhibitor, modulates cell cycle and induces apoptosis in vitro and in vivo in mantle cell lymphoma cell lines. National Center for Biotechnology Information (PMC).[Link]

Riviciclib dosing schedules for murine xenograft models

Application Note: In Vivo Dosing Protocols and Mechanistic Workflows for Riviciclib (P276-00) in Murine Xenograft Models

Target Audience: Researchers, Application Scientists, and Preclinical Drug Development Professionals.

Introduction & Mechanistic Rationale

Riviciclib (also known as P276-00) is a highly potent, multi-targeted cyclin-dependent kinase (CDK) inhibitor. Unlike highly selective CDK4/6 inhibitors (e.g., palbociclib), Riviciclib exhibits a broader inhibition profile, targeting CDK9-cyclin T1 (IC50 = 20 nM), CDK4-cyclin D1 (IC50 = 63 nM), and CDK1-cyclin B (IC50 = 79 nM)[1].

The rationale for utilizing Riviciclib in preclinical xenograft models stems from its dual mechanism of action:

• Cell Cycle Arrest: By competitively binding the ATP pocket of CDK4, Riviciclib prevents the phosphorylation of the retinoblastoma (Rb) protein at Ser780. This maintains Rb in a hypophosphorylated state, sequestering E2F transcription factors and halting the cell cycle at the G1 phase[2].

• Apoptosis Induction: Concurrent inhibition of CDK9 disrupts positive transcription elongation factor b (P-TEFb), leading to the rapid downregulation of short-lived anti-apoptotic proteins and triggering caspase-3-mediated apoptosis[2].

Fig 1. Riviciclib mechanism: Dual inhibition of CDK4/9 leading to G1 arrest and apoptosis.

Quantitative Dosing Schedules for Murine Xenografts

Selecting the optimal dosing schedule depends heavily on the tumor growth kinetics and the specific cell line utilized. Preclinical efficacy studies have established that the Maximum Tolerated Dose (MTD) of Riviciclib in murine models is 78 mg/kg/day[2]. To maximize exposure while remaining below this threshold, various daily (QD) and twice-daily (BID) schedules have been validated.

Table 1: Validated In Vivo Dosing Schedules for Riviciclib (i.p. Administration)

Xenograft Model	Cell Origin	Dosing Regimen	Duration / Frequency	Efficacy Outcome
HCT-116	Human Colon Carcinoma	35 mg/kg	Daily (QD) for 10 days	Significant growth inhibition[1]
H-460	Human NSCLC	50 mg/kg or 30 mg/kg	QD or BID for 18 treatments	Sustained tumor regression[1]
CA-51	Murine Colon Cancer	50 mg/kg	Daily (QD) for 20 treatments	Robust growth inhibition[2]
Lewis Lung	Murine Lung Carcinoma	60 mg/kg (as 30 mg/kg BID)	Alternate days for 7 treatments	Overcomes rapid tumor kinetics[2]

Field-Proven Insights & Causality in Protocol Design

As an Application Scientist, it is critical to understand the why behind experimental parameters to ensure reproducibility and scientific integrity.

• Salt Selection & Formulation: Riviciclib is available as both a free base and a hydrochloride salt. While both exhibit equivalent molar biological activity, the hydrochloride salt is strongly recommended for in vivo studies due to its vastly superior aqueous solubility and stability[1]. Using the free base can lead to precipitation at the intraperitoneal (i.p.) injection site, causing erratic absorption profiles and high inter-subject variability.

• Pharmacokinetic Causality in Dosing: The shift from a once-daily (QD) 50 mg/kg dose in H-460 models to a twice-daily (BID) 30 mg/kg dose in Lewis lung models is a deliberate pharmacokinetic strategy. Murine lung carcinomas exhibit highly aggressive growth kinetics. Because small-molecule CDK inhibitors often undergo rapid hepatic clearance in mice, a BID schedule ensures that plasma trough levels remain above the IC50 threshold throughout the 24-hour cycle, preventing rebound tumor proliferation[2].

• Self-Validating Endpoint Design: A robust protocol must be self-validating. Observing tumor shrinkage alone is insufficient, as it may result from off-target toxicity or cachexia. To definitively prove target engagement, tumors must be excised and analyzed via Western blot for decreased pRb-Ser780 levels and elevated cleaved caspase-3[2]. This molecular confirmation tightly links the phenotypic outcome to the intended mechanism of action.

Step-by-Step Experimental Protocol

This self-validating methodology outlines the establishment, dosing, and monitoring of a Riviciclib-treated xenograft model.

Phase I: Formulation and Preparation

• Vehicle Preparation: Dissolve Riviciclib hydrochloride in a biocompatible vehicle. A standard, well-tolerated formulation involves dissolving the compound in a mixture of propylene glycol and Tween 80, followed by dilution with D5W (5% Dextrose in water) or sterile saline to achieve clarity[3].

• Concentration Calculation: For a 30 mg/kg dose in a 20 g mouse, the required dose is 0.6 mg per injection. Prepare the dosing solution such that the injection volume does not exceed the standard i.p. limit of 10 mL/kg (i.e., 200 µL per 20 g mouse).

Phase II: Xenograft Establishment 3. Cell Preparation: Harvest target cells (e.g., HCT-116 or H-460) in the exponential growth phase. Resuspend in a 1:1 mixture of serum-free medium and Matrigel to a final concentration of

cells per 100 µL. Note: Matrigel ensures a localized, vascularized tumor microenvironment critical for consistent systemic drug delivery. 4. Inoculation: Inject 100 µL of the cell suspension subcutaneously into the right hind flank of severe combined immunodeficient (SCID) or athymic nude mice. 5. Randomization: Monitor tumor growth using digital calipers. Once tumors reach an average volume of 100–150 mm³ (typically 7–10 days post-inoculation), randomize the mice into vehicle control and Riviciclib treatment groups (n=8 per group).

Phase III: Dosing and Monitoring 6. Administration: Administer Riviciclib via i.p. injection according to the selected schedule (e.g., 35 mg/kg QD for HCT-116)[1]. 7. Toxicity Monitoring: Weigh mice daily. A body weight loss of >20% from the starting weight indicates severe toxicity, necessitating a dose holiday or study termination for that specific animal. 8. Efficacy Measurement: Measure tumor dimensions every 2–3 days. Calculate tumor volume using the standard ellipsoid formula:

.

Phase IV: Endpoint and Tissue Analysis 9. Harvesting: At the end of the treatment period, or when control tumors reach the ethical limit (e.g., 1000 mm³), euthanize the mice. 10. Pharmacodynamic Validation: Excise tumors immediately. Snap-freeze half of the tumor for Western blot analysis (probing for total Rb, pRb-Ser780, Cyclin D1, and cleaved Caspase-3) to validate on-target CDK4/9 inhibition[2]. Fix the remaining half in 10% neutral buffered formalin for immunohistochemistry (e.g., Ki-67 and TUNEL staining).

Fig 2. Step-by-step in vivo workflow for Riviciclib xenograft efficacy and validation.

References

• MedChemExpress . Riviciclib (P276-00 free base) | CDK Inhibitor. Source: medchemexpress.com.

• TargetMol . Riviciclib hydrochloride | Apoptosis | CDK. Source: targetmol.com.

• Selleck Chemicals . Riviciclib hydrochloride (P276-00). Source: selleckchem.com.

• Cayman Chemical . P276-00 (hydrochloride) (Riviciclib, CAS Number: 920113-03-7). Source: caymanchem.com.

• Joshi KS, et al. In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00. Mol Cancer Ther. 2007. Source: PubMed/NIH.

• Joshi KS, et al. P276-00, a novel cyclin-dependent inhibitor induces G1-G2 arrest, shows antitumor activity on cisplatin-resistant cells and significant in vivo efficacy in tumor models. Mol Cancer Ther. 2007. Source: PubMed/NIH.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]

Application Note: Western Blot Profiling of Retinoblastoma (Rb) Phosphorylation Dynamics by the CDK Inhibitor P276-00 (Riviciclib)

Executive Summary

P276-00 (Riviciclib) is a highly potent, ATP-competitive inhibitor of cyclin-dependent kinases (CDKs), demonstrating pronounced selectivity for the CDK4/Cyclin D1, CDK9/Cyclin T1, and CDK1/Cyclin B complexes[1]. In oncological research and preclinical drug development, validating the on-target efficacy of CDK4 inhibitors requires precise tracking of downstream signaling events. This application note provides a comprehensive, self-validating protocol for evaluating the specific inhibition of Retinoblastoma (Rb) protein phosphorylation at Serine 780 (Ser780) by P276-00 using Western blot analysis.

Mechanistic Context: The CDK4/Rb/E2F Axis

The G1-to-S phase transition in the mammalian cell cycle is tightly regulated by the CDK4/6-Cyclin D complex. This kinase complex phosphorylates the tumor suppressor protein Rb[2]. Hypophosphorylated Rb sequesters the E2F transcription factor; however, upon phosphorylation at specific residues such as Ser780, Rb undergoes a conformational change, releasing E2F to drive the transcription of S-phase-promoting genes[1].

P276-00 competitively binds to the ATP-binding pocket of CDK4, inhibiting its catalytic activity[1]. By preventing the phosphorylation of Rb at Ser780, P276-00 effectively halts the cell cycle at the G1 phase and induces apoptosis in various malignancies, including non-small cell lung carcinoma, breast cancer, and head and neck squamous cell carcinoma[1][3].

P276-00 inhibits CDK4/Cyclin D1, preventing Rb phosphorylation and G1/S phase transition.

Pharmacological Profile & Kinetics

Understanding the temporal dynamics of P276-00 is critical for experimental design. In vitro studies on human cancer cell lines (e.g., H-460 and MCF-7) reveal a distinct chronological response. The loss of CDK4 catalytic activity and the subsequent reduction in pRb (Ser780) occurs rapidly—within 3 hours of treatment[1]. This event significantly precedes the physical depletion of Cyclin D1, CDK4, and total Rb proteins, which typically degrade between 6 to 24 hours post-treatment[1][4].

Quantitative Profiling of P276-00 Activity

Target / Parameter	Value / Observation	Reference
CDK9-Cyclin T1 IC50	20 nM	4[4]
CDK4-Cyclin D1 IC50	63 nM	5[5]
CDK1-Cyclin B IC50	79 nM	6[6]
Selectivity (CDK4 vs CDK2)	~40-fold	1[1]
pRb (Ser780) Reduction	Detectable at 3 hours post-treatment	1[1]
Total Rb / Cyclin D1 Reduction	Detectable at 6–24 hours post-treatment	4[4]

Experimental Rationale & Self-Validating System

A robust experimental design must differentiate between direct kinase inhibition and secondary protein degradation[1]. By multiplexing the detection of pRb (Ser780) and Total Rb across a specific time-course, this protocol acts as a self-validating system :

• True Kinase Inhibition: If P276-00 is acting on-target, the pRb signal will diminish rapidly (e.g., at 3 hours) while the Total Rb signal remains stable[1].

• False Positives/Cytotoxicity: A simultaneous drop in both pRb and Total Rb at early time points indicates non-specific cytotoxicity or unequal protein loading, invalidating the kinase-specific hypothesis.

Step-by-Step Methodology

Western Blot workflow for analyzing Rb phosphorylation dynamics following P276-00 treatment.

Phase 1: Cell Culture and Time-Course Treatment

• Cell Seeding: Seed target cells (e.g., H-460, MCF-7, or FaDu) in 6-well plates and allow adherence for 24 hours until they reach ~70% confluence[1][3].

• Compound Preparation: Reconstitute P276-00 (Riviciclib hydrochloride) in DMSO to create a concentrated stock (e.g., 10 mM).

• Treatment: Treat cells with P276-00 at relevant concentrations (e.g., 1.5 μM) for a strict time-course: 0h (Vehicle control), 3h, 6h, 12h, and 24h[1].

  • Causality Note: The 3h time point is critical to capture the direct inhibition of CDK4 before the secondary loss of total cell cycle proteins occurs at 24h[1].

Phase 2: Protein Extraction

• Harvesting: Wash cells twice with ice-cold PBS to immediately halt cellular metabolic processes.

• Lysis: Add ice-cold RIPA buffer supplemented heavily with protease inhibitors and phosphatase inhibitors (e.g., 0.4 mmol/L Sodium Orthovanadate, 0.4 mmol/L NaF)[6].

  • Causality Note: Phosphatase inhibitors are non-negotiable. Endogenous phosphatases remain highly active post-lysis and will rapidly strip the Ser780 phosphate group, resulting in a false-negative signal for kinase activity.

• Clarification: Scrape the cells, transfer to microcentrifuge tubes, incubate on ice for 30 minutes, and centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

Phase 3: SDS-PAGE and Transfer

• Quantification: Determine protein concentration using a BCA or Bradford assay[1]. Normalize all samples to ensure equal loading (e.g., 30 μg per lane).

• Denaturation: Mix lysates with 4x Laemmli sample buffer (containing DTT or β-mercaptoethanol) and boil at 95°C for 5 minutes.

• Electrophoresis: Resolve proteins on an 8% or 10% SDS-PAGE gel.

  • Causality Note: Rb is a relatively large protein (~110 kDa). Lower percentage gels (8%) provide superior resolution for high-molecular-weight targets compared to standard 12% gels.

• Transfer: Transfer proteins to a Polyvinylidene difluoride (PVDF) membrane. PVDF offers superior mechanical strength and protein retention for >100 kDa targets compared to nitrocellulose.

Phase 4: Immunoblotting and Detection

• Blocking: Block the membrane in 5% Bovine Serum Albumin (BSA) in TBST for 1 hour at room temperature.

  • Causality Note: Never use non-fat dry milk when probing for phosphoproteins. Milk contains casein, a phosphoprotein that will cross-react with phospho-specific antibodies, causing high background noise.

• Primary Antibodies: Incubate the membrane overnight at 4°C with primary antibodies diluted in 5% BSA/TBST[1]:

  • Anti-Phospho-Rb (Ser780)

  • Anti-Total Rb

  • Anti-GAPDH or Anti-β-Actin (Loading control)

• Secondary Antibodies: Wash the membrane 3 times (10 mins each) with TBST. Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Develop the blot using an Enhanced Chemiluminescence (ECL) substrate. Capture images and perform densitometric analysis (e.g., using ImageJ) to calculate the ratio of pRb to Total Rb, normalized to the loading control[7][8].

References

• "Riviciclib hydrochloride (P276-00) | CDK inhibitor | CAS 920113-03-7 - Selleck Chemicals" - selleckchem.com -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEeBJ1yhYCr4QoD9tOMKfEiw1NppEEzTd1eIBFybTHgS6fxqpybrF1T4DntKPRqu1aqq4q-4B25KZqwg3WzvC9xiXTjuYBduny3tJKpNRUEuT6Tzn6DYAaDGmpuzaNElP07XI07Okhqv2ahuJg=]
• "Riviciclib hydrochloride (P276-00) | Apoptosis Inducer | MedChemExpress" - medchemexpress.com -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGHUpLDyp_UWNdjp-iJeG5c6cIRgUAtI-3Vr-XCYXwV9Mabum3m-YiaMxlJvEs2O_fuXaClEsuE1ROR9q57anTbvJZsubWGoW7No8fCiJMs0hQ1zZWckZxoMSfdkh7cN0L8YiIx5WczpZNg11RJzPTzpfyAeUsRwA==]
• "In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00" - aacrjournals.org -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHo2_0RJONKphCkbw5u65EyjXY2gQBjkLM1IDKcVTccJU71_FLIyRDK4xCTx5uFLIrsBSpypsdDC4BTCf3lcGf6va_LRr9leBeJMNTDuyG34Q3BWEi-0QFpo4aJSkrop7gwxSRfvogpLLbsE_R3Kr8BJZuTL-zvc5TVxhf0LSFe9ucxKtUUQDT1o5ZmRJkH_CaWncvabo9uwTa4ua5FEg==]
• "P276-00 - Potent CDK1/4/9 Inhibitor for Cell Cycle Research | APExBIO" - apexbt.com -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4w5KuEK1y7-8SLW5UDShTaNLN_7H01QFPbgOze0we8RRKyjjyFDpIIEww6t8K74lzwez7WbSeRMzUBNASIamiN63sjhVyzaG2XYlO48rwEY5OhOZfEfTIFnoLSLt2]
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Sources

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• 8. researchgate.net [researchgate.net]

Application Note: Flow Cytometry Protocols for Riviciclib (P276-00) Cell Cycle Analysis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Mechanistic cell cycle deconvolution, propidium iodide (PI) staining methodologies, and self-validating flow cytometry workflows.

Executive Summary

Riviciclib (also known as P276-00) is a potent, small-molecule, flavone-derived inhibitor of cyclin-dependent kinases (CDKs). By selectively targeting CDK1, CDK4, and CDK9, Riviciclib disrupts critical cell cycle checkpoints, leading to profound G1/S or G2/M phase arrest and subsequent apoptosis in various oncological models 1. This application note provides an authoritative, field-tested flow cytometry protocol for quantifying Riviciclib-induced cell cycle alterations. We emphasize the causality behind experimental choices and establish a self-validating system to ensure high-fidelity data acquisition.

Mechanistic Grounding: Riviciclib's Impact on Cell Cycle

To accurately design a flow cytometry experiment, one must first understand the molecular targets of the compound. Riviciclib is not a broad-spectrum cytotoxin; it is a targeted kinase inhibitor. Its primary mechanism of action relies on the stoichiometric inhibition of specific CDK/Cyclin complexes .

• CDK4/Cyclin D1 Inhibition: Prevents the hyperphosphorylation of the Retinoblastoma (Rb) protein, halting the cell at the G1/S restriction point.

• CDK1/Cyclin B Inhibition: Prevents the transition from G2 phase into mitosis (M phase).

• CDK9/Cyclin T1 Inhibition: Blocks the positive transcription elongation factor b (P-TEFb), leading to the transcriptional repression of short-lived anti-apoptotic proteins (e.g., Mcl-1, Bcl-2), thereby inducing apoptosis 2.

Riviciclib (P276-00) multi-target inhibition of CDKs leading to cell cycle arrest and apoptosis.

Quantitative Data Summary

The degree of cell cycle arrest is highly dependent on the cell line's genetic background and the concentration of Riviciclib. Below is a summary of typical quantitative benchmarks observed in validated assays.

Table 1: Riviciclib Target Affinities and Cellular Consequences

Target Kinase Complex	IC50 Value	Primary Cellular Consequence
CDK9 / Cyclin T1	20 nM	Transcriptional repression of survival proteins; Apoptosis
CDK4 / Cyclin D1	63 nM	G1/S phase restriction point arrest

| CDK1 / Cyclin B | 79 nM | G2/M phase arrest |

Table 2: Representative Cell Cycle Distribution Post-Riviciclib Treatment

Cell Line & Treatment Condition	% G1 Phase	% S Phase	% G2/M Phase	Key Observation
H-460 (Vehicle Control)	~50%	~30%	~20%	Normal asynchronous cycling
H-460 (Riviciclib 1.5 μM, 24h)	> 80%	< 10%	< 10%	Profound G1 arrest

| Promyelocytic Leukemia (Riviciclib 5.0 μM, 72h) | Undetectable | Undetectable | Undetectable | Massive apoptosis (Sub-G1 peak) |

Experimental Rationale & Self-Validating Systems

A robust flow cytometry protocol is not merely a sequence of steps; it is a carefully engineered system where each phase validates the next.

• Why 70% Cold Ethanol Fixation? Ethanol dehydrates the cells, coagulating structural proteins while permeabilizing the plasma and nuclear membranes. This allows Propidium Iodide (PI)—a bulky, membrane-impermeable fluorophore—to access the nucleus. Adding cells dropwise while vortexing is critical; failing to do so results in covalent-like cellular crosslinking, creating doublets that artificially inflate the G2/M population.

• Why RNase A Treatment? PI intercalates into all double-stranded nucleic acids. Because ribosomal and transfer RNA are highly abundant in the cytoplasm, failing to digest RNA with RNase A will result in massive background fluorescence, completely obscuring the sharp DNA content peaks (G1 and G2) required for cell cycle deconvolution 3.

• Self-Validation (The CV Check): The Coefficient of Variation (CV) of the G0/G1 peak is your internal quality control. A CV < 5% indicates excellent sample preparation and laser alignment. A CV > 8% invalidates the run, indicating incomplete RNA digestion, poor fixation, or instrument fluidic instability.

Detailed Step-by-Step Methodology

Step-by-step workflow for Riviciclib cell cycle analysis using propidium iodide flow cytometry.

Phase 1: Cell Culture & Drug Treatment

• Seed Cells: Plate cells (e.g., HCT-116 or H-460) in 6-well plates at a density of

  cells/well. Incubate overnight at 37°C, 5% CO₂ to allow adherence and entry into the log-growth phase.

• Dose Riviciclib: Prepare a working stock of Riviciclib in DMSO. Treat cells with desired concentrations (e.g., 1.5 μM, 3.0 μM, 5.0 μM). Ensure the final DMSO concentration in the culture media does not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity.

• Incubation: Incubate for 24, 48, or 72 hours depending on the experimental endpoint (early G1 arrest vs. late apoptosis).

Phase 2: Harvesting & Fixation

• Collect Supernatant: Critical Step. Do not discard the culture media. Riviciclib induces apoptosis, causing dying cells to detach. Collect the media into a 15 mL conical tube to capture the Sub-G1 population.

• Trypsinization: Wash the adherent cells with cold PBS, add Trypsin-EDTA, and incubate until detached. Neutralize with complete media and pool with the previously collected supernatant.

• Pellet & Wash: Centrifuge at 300 × g for 5 minutes. Wash the pellet twice with ice-cold PBS to halt cellular metabolism.

• Fixation: Resuspend the pellet in 0.5 mL of cold PBS. While gently vortexing the tube, add 1.5 mL of ice-cold absolute ethanol dropwise.

• Storage: Incubate at 4°C for at least 2 hours (cells can be stored in 70% ethanol at -20°C for up to 4 weeks).

Phase 3: Staining & Acquisition

• Rehydration: Centrifuge the fixed cells at 500 × g for 5 minutes (fixed cells are buoyant; higher speed is required). Discard the ethanol carefully. Wash the pellet once with cold PBS.

• RNase Digestion & PI Staining: Resuspend the pellet in 500 μL of PI/RNase staining buffer (typically 50 μg/mL PI and 100 μg/mL RNase A in PBS).

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Acquisition: Analyze the samples on a flow cytometer using a 488 nm excitation laser. Collect PI fluorescence in the FL2 or FL3 channel (typically 585/42 nm or 610/20 nm bandpass filters). Acquire a minimum of 10,000 single-cell events.

Data Analysis & Gating Strategy

To ensure scientific integrity, data analysis must systematically exclude artifacts.

• FSC vs. SSC Gating: Plot Forward Scatter Area (FSC-A) against Side Scatter Area (SSC-A) to gate the main cell population and exclude subcellular debris.

• Doublet Discrimination (Crucial): Plot PI-Area (FL2-A) against PI-Width (FL2-W) or PI-Height (FL2-H). Single cells will form a linear diagonal or horizontal population. Exclude events that have high Area but disproportionately high Width (these are two G1 cells stuck together, which mimic a single G2/M cell).

• Cell Cycle Modeling: Use specialized software (e.g., FlowJo, ModFit LT) to apply the Watson Pragmatic or Dean-Jett-Fox model.

  • Sub-G1 Peak: Events with DNA content less than 2N represent apoptotic bodies resulting from Riviciclib's CDK9 inhibition.

  • G0/G1 Peak: 2N DNA content.

  • S Phase: DNA content between 2N and 4N.

  • G2/M Peak: 4N DNA content.

References

• National Center for Advancing Translational Sciences (NCATS) - RIVICICLIB - Inxight Drugs. Available at:[Link]

• National Institutes of Health (NIH) / PubMed - Promising Anticancer Activity of Multitarget Cyclin Dependent Kinase Inhibitors against Human Colorectal Carcinoma Cells. Available at:[Link]

• National Institutes of Health (NIH) / PMC - Novel benzo chromene derivatives: design, synthesis, molecular docking, cell cycle arrest, and apoptosis induction in human acute myeloid leukemia HL-60 cells. Available at:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Promising Anticancer Activity of Multitarget Cyclin Dependent Kinase Inhibitors against Human Colorectal Carcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel benzo chromene derivatives: design, synthesis, molecular docking, cell cycle arrest, and apoptosis induction in human acute myeloid leukemia HL-60 cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimizing Incubation Times for Riviciclib in Time-Dependent Inhibition (TDI) Assays

Target Audience: Assay Biologists, DMPK Scientists, and Preclinical Drug Development Professionals Compound Profile: Riviciclib (P276-00) | Primary Targets: CDK9, CDK4, CDK1

Introduction & Scientific Rationale

Riviciclib (P276-00) is a potent, flavone-derived competitive inhibitor of cyclin-dependent kinases (CDKs), demonstrating high affinity for CDK9/cyclin T1 (IC₅₀ ~20 nM), CDK4/cyclin D1 (IC₅₀ ~63 nM), and CDK1/cyclin B (IC₅₀ ~79 nM)[1]. In preclinical drug development, defining the precise in vitro incubation parameters for Riviciclib is critical for accurately mapping its pharmacological and pharmacokinetic profile.

When establishing assays for Riviciclib, "time-dependent inhibition" (TDI) must be evaluated across two entirely distinct biochemical contexts:

• Target Binding Kinetics (Kinase TDI): Many potent kinase inhibitors exhibit slow-binding kinetics. If the kinase reaction is initiated simultaneously with the addition of the inhibitor and ATP, the inhibitor may not reach thermodynamic equilibrium with the enzyme, leading to an artificially high apparent IC₅₀[2]. Time-dependent kinase assays measure potency across varying pre-incubation times to calculate the true inhibition constant (

  ) and inactivation rate ( )[3].

• Cytochrome P450 Mechanism-Based Inhibition (CYP TDI): CDK inhibitors often carry liabilities related to drug-metabolizing enzymes. Riviciclib has been flagged for potential interactions with CYP3A4 and CYP2D6[4][5]. To differentiate between reversible competitive inhibition and irreversible mechanism-based inhibition (MBI), an IC₅₀ shift assay is required. MBI occurs when the CYP enzyme metabolizes the drug into a reactive intermediate that covalently inactivates the enzyme—a process strictly dependent on time and the cofactor NADPH[6].

The following protocols provide self-validating workflows to accurately quantify both phenomena.

Protocol A: Time-Dependent Kinase Inhibition (Residence Time) Assay

Causality & Logic: Riviciclib is an ATP-competitive inhibitor. By pre-incubating Riviciclib with the CDK complex in the absence of ATP, the inhibitor is allowed to occupy the ATP-binding pocket without competition. If Riviciclib is a slow-binding inhibitor, extending the pre-incubation time will result in a leftward shift of the dose-response curve (increased apparent potency) until equilibrium is reached[2][3].

Fig 1: Workflow for Time-Dependent Kinase Inhibition to determine binding kinetics.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 1 mM DTT, 0.01% Tween-20)[1][2].

• Compound Dilution: Prepare a 10-point, 3-fold serial dilution of Riviciclib in 100% DMSO. Dilute 1:100 in Kinase Buffer to achieve a 4X working stock (final assay DMSO = 1%).

• Enzyme-Inhibitor Pre-incubation: In a 384-well microplate, add 5 µL of the target CDK enzyme (e.g., CDK9/CycT1 at 2 nM final concentration) and 2.5 µL of the Riviciclib working stock.

• Time Course Staggering: Stagger the addition of the enzyme/inhibitor mix to achieve exact pre-incubation contact times of 0, 15, 30, 60, and 120 minutes at 30°C[2][3].

• Reaction Initiation: Add 2.5 µL of an ATP/Substrate mix to all wells simultaneously. Critical: ATP concentration must be set at its apparent

  for the specific CDK (e.g., 10 µM) to ensure balanced competition.

• Incubation & Quenching: Incubate the active reaction for 30 minutes (ensuring substrate turnover remains <10% for linear velocity). Quench by adding 10 µL of ADP-Glo™ Reagent[2].

• Detection: Incubate for 40 minutes at room temperature, add 20 µL Kinase Detection Reagent, and read luminescence.

Protocol B: CYP450 Time-Dependent Inhibition (IC₅₀ Shift) Assay

Causality & Logic: Mechanism-based inhibition (MBI) requires the CYP enzyme to be catalytically active during the pre-incubation phase to generate the reactive metabolite. Therefore, the essential cofactor NADPH must be present. The control arm deliberately omits NADPH during pre-incubation to measure only reversible inhibition. An IC₅₀ shift ratio

between the two arms confirms MBI[6].

Fig 2: Logic and workflow for CYP450 IC50 Shift Assay to detect mechanism-based inhibition.

Step-by-Step Methodology:

• Preparation: Thaw pooled Human Liver Microsomes (HLM) on ice. Prepare a 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Compound Dilution: Prepare an 8-point serial dilution of Riviciclib (ranging from 0.05 µM to 50 µM final).

• Pre-incubation Setup: Prepare two parallel sets of incubation mixtures (Set A: +NADPH, Set B: -NADPH). Add HLM (final protein concentration 0.1 mg/mL) and Riviciclib dilutions to both sets[6].

• Primary Incubation (Metabolite Generation): Add 1 mM NADPH to Set A to initiate metabolism. Add an equivalent volume of buffer to Set B. Incubate both sets in a shaking water bath at 37°C for exactly 30 minutes[6].

• Secondary Incubation (Substrate Addition): After 30 minutes, add the CYP-specific probe substrate (e.g., Midazolam for CYP3A4, Dextromethorphan for CYP2D6) to both sets. Crucial Step: Add 1 mM NADPH to Set B at this exact moment so the enzyme can metabolize the probe substrate.

• Quenching: Incubate for 10 minutes, then quench the reactions by adding a 2X volume of ice-cold acetonitrile containing a stable-isotope labeled internal standard.

• Analysis: Centrifuge at 4,000 x g for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the formation of the probe metabolite (e.g., 1'-hydroxymidazolam)[6].

Data Presentation & Interpretation

To ensure robust decision-making in lead optimization, summarize the quantitative outputs of both assays using the standardized interpretation matrix below.

Table 1: Expected Kinetic Parameters and IC₅₀ Shift Interpretation

Assay Type	Parameter	Definition / Formula	Interpretation Thresholds
Kinase TDI	Apparent IC₅₀ Shift	Ratio of IC₅₀ (0 min) / IC₅₀ (120 min)	Ratio > 2.0: Indicates slow-binding kinetics. Ratio ≈ 1.0: Fast, reversible binding.
Kinase TDI		Efficiency of enzyme inactivation	Higher values indicate potent, long-residence-time target engagement.
CYP TDI	IC₅₀ Shift Ratio	IC₅₀ (-NADPH) / IC₅₀ (+NADPH)	Ratio > 1.5: Positive for Mechanism-Based Inhibition (MBI). Ratio < 1.5: Reversible inhibition only[6].
CYP TDI	(CYP)	Maximum rate of CYP inactivation	Used to predict in vivo Drug-Drug Interaction (DDI) risk.

References

• Selleck Chemicals. Riviciclib hydrochloride (P276-00) | CDK inhibitor | CAS 920113-03-7.
• National Institutes of Health (PMC). Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors.
• National Institutes of Health (PMC).
• bioRxiv.
• Fortune Journals.
• ChemRxiv.

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Selective inhibition of CDK4/6: A safe and effective strategy for developing anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. fortunejournals.com [fortunejournals.com]

Application Note: Rational Design of P276-00 (Riviciclib) Combination Assays with Chemotherapeutic Agents

Executive Summary & Scientific Rationale

P276-00 (Riviciclib) is a potent, multi-target cyclin-dependent kinase (CDK) inhibitor derived from a novel series of flavones. Unlike early-generation pan-CDK inhibitors, P276-00 exhibits a highly specific pharmacological profile, demonstrating profound selectivity for CDK9-cyclin T1, CDK4-cyclin D1, and CDK1-cyclin B[1].

While P276-00 demonstrates robust single-agent efficacy by inducing G1/S arrest and apoptosis[2], its highest translational potential lies in rational combination with standard-of-care chemotherapeutics (e.g., gemcitabine, doxorubicin). The mechanistic causality driving this synergy is two-fold:

• Transcriptional Repression of Survival Proteins: CDK9 inhibition blocks RNA Polymerase II, rapidly depleting short-lived anti-apoptotic proteins (such as Mcl-1, Survivin, and Bcl-2), thereby lowering the cellular apoptotic threshold[3].

• Checkpoint Abrogation: DNA-damaging agents typically induce a protective G2/M cell cycle arrest. Subsequent inhibition of CDK1 by P276-00 abrogates this checkpoint, forcing damaged cells into premature mitosis and subsequent mitotic catastrophe[4].

Mechanistic Pathway of Synergy

Fig 1: Mechanistic pathway of P276-00 synergy with DNA-damaging chemotherapeutics.

Quantitative Pharmacological Profile

To rationally design dosing gradients for combination assays, researchers must ground their matrices in the established single-agent kinetics of P276-00.

Table 1: P276-00 Target Kinase Selectivity Profile [1]

Target Kinase	IC₅₀ (nM)	Primary Cellular Consequence
CDK9-Cyclin T1	20	Inhibition of RNA Pol II; depletion of Mcl-1 and Survivin.
CDK4-Cyclin D1	63	Hypophosphorylation of Rb protein; G1 cell cycle arrest.
CDK1-Cyclin B	79	Abrogation of G2/M checkpoint; forced mitotic entry.

| CDK2-Cyclin E | >2500 | Minimal effect (40-fold selectivity for CDK4 over CDK2). |

Table 2: Validated Synergistic Chemotherapy Combinations

Cell Line Model	Chemotherapeutic Agent	Optimal Administration Sequence	Observed Synergistic Effect
H-460 (NSCLC)	Doxorubicin	Doxorubicin (100 nM) followed by P276-00 (1200 nM)	Abrogation of G2/M arrest; massive apoptosis induction[4].
PANC-1 (Pancreatic)	Gemcitabine	Concurrent / Sequential	85% tumor growth inhibition in vivo vs. 60% (Gemcitabine alone)[3].

| HNSCC Lines | Cisplatin | Concurrent | Sensitization of cisplatin-resistant cells via p53 activation[5]. |

Experimental Design Principles: Sequence-Dependent Causality

A critical failure point in CDK inhibitor combination assays is the sequence of administration. Simultaneous co-administration can occasionally lead to antagonism. Causality: P276-00 induces a rapid G1 arrest via CDK4/Rb inhibition. If administered simultaneously with an S-phase-specific agent (like gemcitabine), P276-00 prevents cells from entering the S-phase, rendering the chemotherapeutic agent ineffective.

The Optimal Sequence: Administering the DNA-damaging agent first allows maximal DNA damage and S/G2 phase accumulation. Following this with P276-00 second exploits the CDK9-mediated depletion of survival proteins and CDK1-mediated checkpoint abrogation, driving robust apoptosis[4].

Self-Validating Experimental Protocols

Protocol A: High-Throughput Checkerboard Synergy Assay (In Vitro)

Causality & Rationale: To mathematically define synergy, we utilize the Chou-Talalay Combination Index (CI). A checkerboard matrix exposes cells to all possible dose combinations. An ATP-based viability readout (CellTiter-Glo) is chosen over MTT because P276-00 affects mitochondrial metabolism, which can artificially skew colorimetric MTT readings.

Self-Validation System:

• Plate Uniformity (Z'-factor): Outer wells are filled with PBS to prevent edge effects. Columns 1 and 12 serve as positive (100% kill via 10 µM Staurosporine) and negative (0.1% DMSO vehicle) controls to calculate the Z'-factor. The assay is only valid if Z' > 0.5.

• Single-Agent Baselines: Row A and Column 2 contain single-agent gradients to ensure IC₅₀ values match historical data before calculating synergy.

Step-by-Step Methodology:

• Cell Seeding: Harvest target cells (e.g., H-460) in logarithmic growth. Seed 5,000 cells/well in 90 µL of complete media in a 96-well opaque white plate. Incubate overnight at 37°C, 5% CO₂.

• Primary Agent Treatment (T=0h): Prepare a 10X stock of the chemotherapeutic agent (e.g., Doxorubicin). Add 10 µL to achieve a concentration gradient (e.g., 10 nM to 1000 nM) across the X-axis of the checkerboard. Incubate for 24 hours.

• P276-00 Treatment (T=24h): Prepare a 10X stock of P276-00. Add 10 µL to achieve a concentration gradient (e.g., 50 nM to 2000 nM) across the Y-axis.

• Incubation & Readout (T=72h): Equilibrate plates to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo reagent per well. Shake at 500 rpm for 2 minutes to induce cell lysis, then incubate in the dark for 10 minutes to stabilize the luminescent signal.

• Data Analysis: Normalize data against the DMSO control. Input the dose-response matrix into synergy software (e.g., CompuSyn) to calculate the CI. A CI < 1 strictly indicates synergy.

Protocol B: Mechanistic Validation via Flow Cytometry

Causality & Rationale: The viability assay measures metabolic death but cannot differentiate between cytostatic G1 arrest and cytotoxic apoptosis. Flow cytometry using Annexin V/PI orthogonally validates the mechanism by quantifying apoptotic populations and cell cycle distribution[5].

Self-Validation System:

• Compensation Controls: Single-stained Annexin V-FITC and PI tubes are used to calculate spectral overlap.

• Positive Control: Flavopiridol (a known pan-CDK inhibitor) is used as a reference control for CDK-mediated apoptosis.

Step-by-Step Methodology:

• Treatment: Seed cells in 6-well plates (3x10⁵ cells/well). Treat with the optimal synergistic dose identified in Protocol A (e.g., 100 nM Doxorubicin followed 24h later by 1200 nM P276-00)[4].

• Harvesting: Collect both floating (apoptotic) and adherent cells using an enzyme-free dissociation buffer to preserve phosphatidylserine exposure on the outer leaflet of the cell membrane.

• Staining for Apoptosis: Wash cells twice with cold PBS. Resuspend in 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI). Incubate for 15 minutes at room temperature in the dark.

• Cell Cycle Fixation (Parallel Cohort): For cell cycle analysis, fix a separate cohort of treated cells in 70% cold ethanol overnight. Wash and resuspend in PBS containing 50 µg/mL RNase A and 20 µg/mL PI. Causality: RNase ensures PI strictly intercalates into DNA, providing an accurate measure of 2N (G1) vs 4N (G2/M) DNA content.

• Acquisition: Analyze 10,000 events per sample on a flow cytometer. Synergistic combinations will show a significant shift from the G2/M quadrant (chemotherapy alone) into the Sub-G1 (apoptotic) fraction.

Fig 2: Sequential workflow for the P276-00 in vitro synergy assay.

References

• In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00. AACR Journals (Molecular Cancer Therapeutics).1

• Riviciclib hydrochloride (P276-00) | CDK inhibitor. Selleckchem.2

• Molecular mechanisms of anti-tumor properties of P276-00 in head and neck squamous cell carcinoma. PubMed.5

• The combination treatment of gemcitabine with P276-00 showed significant tumor growth inhibition. ResearchGate.3

• Nucleic acid binding mechanism of flavone derivative, riviciclib: Structural analysis to unveil anticancer potential. ResearchGate.4

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Molecular mechanisms of anti-tumor properties of P276-00 in head and neck squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Cellular Uptake and Permeability Testing Methods for Riviciclib (P276-00)

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Introduction & Scientific Rationale

Riviciclib (also known as P276-00) is a potent, small-molecule, flavone-derived inhibitor of cyclin-dependent kinases (CDK9, CDK4, and CDK1). By acting as an ATP-competitive inhibitor, Riviciclib down-regulates cyclin D1 and Cdk4, decreases pRb Ser780 phosphorylation, and ultimately induces apoptosis via cellular caspase-3 activation[1].

While its pharmacodynamic profile is highly promising for oncology (including mantle cell lymphoma and colorectal cancer)[2], the clinical translation of flavone derivatives is frequently bottlenecked by their pharmacokinetic properties. Flavonoids often exhibit moderate aqueous solubility and can be recognized as substrates by intestinal efflux transporters, such as P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP)[3]. Therefore, rigorously testing the cellular uptake and bidirectional permeability of Riviciclib is not merely a regulatory requirement—it is a mechanistic necessity to determine if intracellular accumulation is limited by active basolateral-to-apical efflux.

This application note provides field-proven, self-validating methodologies for evaluating Riviciclib's permeability across Caco-2 monolayers and its intracellular uptake in target cancer cell lines.

Physicochemical Profile & Analytical Parameters

To accurately quantify Riviciclib, experimental conditions must be tailored to its molecular structure. The basic nitrogen in its pyrrolidine/piperidine moiety makes it highly amenable to positive Electrospray Ionization (ESI+) in LC-MS/MS workflows[4].

Table 1: Riviciclib (P276-00) Target Profile & Physicochemical Properties

Parameter	Value / Description	Clinical & Experimental Relevance
Target Kinases	CDK9 (IC₅₀: 20 nM), CDK4 (63 nM), CDK1 (79 nM)	Multi-target inhibition halts the G1/S transition and global transcription[5].
Chemical Class	Flavone-derived small molecule	Confers specific lipophilicity; potential liability for active efflux[3].
Molecular Weight	~ 393.4 g/mol (Free Base)	Favorable size for passive transcellular diffusion across lipid bilayers.
Phenotypic Marker	Caspase-3 activation, DNA laddering	Used to confirm downstream phenotypic efficacy post-uptake[1].

Table 2: LC-MS/MS Parameters for Riviciclib Quantification

Parameter	Setting	Rationale / Causality
Ionization Mode	ESI Positive	Capitalizes on the protonation of the basic nitrogen in the chemical structure.
Mobile Phase A	0.1% Formic Acid in Water	Promotes analyte protonation, drastically enhancing MS signal intensity.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Provides optimal organic elution strength for moderately lipophilic flavones.
LLOQ	< 5 ng/mL	High sensitivity is required to detect minute intracellular fractions[4].

Experimental Methodologies

Protocol: Caco-2 Bidirectional Permeability Assay

The Caco-2 cell line is the gold standard for mimicking the human intestinal epithelium. This assay is designed as a self-validating system : the inclusion of a paracellular marker ensures that any detected permeability is due to transcellular transport, not a compromised monolayer.

Step 1: Cell Seeding and Monolayer Maturation

• Seed Caco-2 cells at a density of

  cells/cm² on polycarbonate transwell inserts (0.4 µm pore size).

• Culture for 21 days, replacing the medium every 48 hours, to allow full differentiation into enterocyte-like cells with defined tight junctions and apical brush borders.

• Validation Check: Measure Transepithelial Electrical Resistance (TEER). Only proceed if TEER > 250 Ω·cm². Co-incubate with Lucifer Yellow; if the

  of Lucifer Yellow exceeds cm/s, discard the well.

Step 2: Dosing Solution Preparation

• Prepare 10 µM Riviciclib in HBSS buffer (pH 7.4).

• Causality Note: Limit DMSO concentration to

  . Higher concentrations will artificially permeabilize the lipid bilayer, leading to false-positive uptake rates.

Step 3: Bidirectional Transport Execution

• Apical to Basolateral (A-B): Add 0.5 mL dosing solution to the apical chamber and 1.5 mL blank HBSS to the basolateral chamber.

• Basolateral to Apical (B-A): Add 1.5 mL dosing solution to the basolateral chamber and 0.5 mL blank HBSS to the apical chamber.

• Incubate at 37°C on an orbital shaker (100 rpm). Causality Note: Shaking is critical to minimize the Unstirred Water Layer (UWL) effect, which can artificially restrict lipophilic drug diffusion.

Step 4: Sampling and Quenching

• Extract 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes. Immediately replace with an equal volume of pre-warmed blank HBSS.

• Quench samples in 150 µL ice-cold acetonitrile containing an internal standard to precipitate proteins and halt degradation prior to LC-MS/MS analysis.

Protocol: Intracellular Uptake Assay in Target Cancer Cells

This protocol evaluates the actual accumulation of Riviciclib in target tumor cells (e.g., HCT-116 human colon carcinoma)[1], which is required for CDK target engagement.

Step 1: Cell Preparation

• Seed HCT-116 cells in 6-well plates at

  cells/well. Incubate overnight at 37°C in 5% CO₂.

Step 2: Riviciclib Exposure

• Treat cells with 1.5 µM Riviciclib (a concentration validated to reduce cyclin D1 levels[5]).

• Incubate for predefined time points (1, 3, and 6 hours).

Step 3: Transport Arrest and Lysis (Critical Step)

• Immediately transfer plates to ice and wash three times with ice-cold PBS .

• Causality Note: The drastic temperature drop rigidifies the cell membrane, effectively "freezing" membrane fluidity and preventing the artifactual efflux of Riviciclib during the washing steps.

• Add 200 µL of cold methanol (-20°C) to lyse the cells and extract intracellular contents.

Step 4: Quantification and Normalization

• Centrifuge lysates at 14,000 x g for 15 minutes at 4°C.

• Analyze the supernatant via LC-MS/MS.

• Normalize the quantified Riviciclib mass (ng) to the total cellular protein content (mg) determined via a parallel BCA assay (Result: ng Riviciclib / mg protein).

Data Interpretation: The Efflux Ratio (ER)

To determine if Riviciclib is hindered by active transport, calculate the Apparent Permeability (

) and the Efflux Ratio (ER):

Interpretation: An

indicates that Riviciclib is a substrate for active efflux transporters. If observed, subsequent assays should be repeated in the presence of an efflux inhibitor (e.g., Verapamil for P-gp) to confirm transporter specificity. Overcoming this efflux is critical for ensuring the drug reaches the nucleus to inhibit CDK9/Cyclin T1[2].

Pathway Visualization

The following diagram illustrates the logical flow of Riviciclib from extracellular administration, through membrane transport mechanisms, to intracellular CDK target engagement.

Figure 1: Riviciclib cellular transport mechanisms and downstream CDK target engagement pathway.

References

• Title : From Structure Modification to Drug Launch: A Systematic Review of the Ongoing Development of Cyclin-Dependent Kinase Inhibitors. Source : ACS Publications. URL :[Link]

• Title : Nucleic acid binding mechanism of flavone derivative, riviciclib: Structural analysis to unveil anticancer potential. Source : ResearchGate. URL :[Link]

• Title : Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization. Source : PubMed Central (PMC). URL :[Link]

Sources

• 1. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Application Note: Preparation and Intravenous Administration Protocol for P276-00 (Riviciclib) in Rat Models

Target Audience: Research Scientists, Pharmacologists, and Preclinical Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Pharmacological Context

P276-00 (Riviciclib) is a highly potent, selective small-molecule inhibitor of cyclin-dependent kinases (CDKs). Specifically, it targets the CDK9/Cyclin T1, CDK4/Cyclin D1, and CDK1/Cyclin B complexes. By inhibiting CDK9, P276-00 blocks the phosphorylation of RNA Polymerase II at Serine 2, effectively halting the transcription of short-lived anti-apoptotic proteins (such as Mcl-1) and driving cancer cells into apoptosis ()[1].

When transitioning from in vitro assays to in vivo rat models for pharmacokinetic (PK) or xenograft efficacy studies, intravenous (IV) administration is frequently required to establish absolute bioavailability and exact systemic exposure profiles. However, like many kinase inhibitors, P276-00 (particularly in its free base form) exhibits high lipophilicity and poor aqueous solubility.

This application note details a field-validated, self-verifying protocol for formulating P276-00 into a clear, stable solution suitable for bolus IV injection in rats, ensuring both animal safety and data integrity.

Fig 1. P276-00 mechanism of action targeting CDK9 and CDK4 to induce apoptosis.

Physicochemical Properties & Formulation Strategy

To administer a compound intravenously, the formulation must be a completely clear solution. The presence of micro-precipitates can cause fatal pulmonary embolisms in rodents. We utilize a carefully calibrated co-solvent system: 5% DMSO + 30% PEG300 + 5% Tween 80 + 60% Saline .

Causality of Excipient Selection

• DMSO (5%): Acts as the primary solvent. It rapidly disrupts the crystal lattice of the P276-00 powder. Exceeding 5-10% DMSO in IV formulations can cause localized tissue toxicity and hemolysis; hence, it is kept at a strict 5%.

• PEG300 (30%): A thermodynamic stabilizer. It lowers the dielectric constant of the aqueous mixture, preventing the hydrophobic drug molecules from nucleating and crashing out of solution when the aqueous phase is introduced.

• Tween 80 (5%): A non-ionic surfactant. It provides micellar encapsulation, shielding the lipophilic domains of P276-00 from the aqueous bulk phase.

• 0.9% Saline (60%): Provides the necessary volume and osmotic balance to prevent osmotic shock to red blood cells during injection.

Quantitative Data: Target Profile & Formulation Ratios

Table 1: P276-00 Target Profile

Target Kinase	IC50 Value	Biological Consequence	Source
CDK9 / Cyclin T1	20 nM	Halts RNA Pol II transcription	()[2]
CDK4 / Cyclin D1	63 nM	Prevents Rb phosphorylation (G1 arrest)	()[3]

| CDK1 / Cyclin B | 79 nM | Induces G2/M phase arrest | ()[4] |

Table 2: Standard IV Formulation Excipient Ratio (For 1 mL Total Volume)

Excipient	Volume (µL)	Final % (v/v)	Mechanistic Purpose
DMSO	50 µL	5%	Primary crystal lattice disruption
PEG300	300 µL	30%	Thermodynamic co-solvent stabilization
Tween 80	50 µL	5%	Micellar encapsulation

| 0.9% Saline | 600 µL | 60% | Osmotic balance for IV injection |

Step-by-Step Formulation Protocol

Note: This protocol is designed as a self-validating system. Do not proceed to the next step unless the quality control (QC) criteria of the current step are met.

Fig 2. Step-by-step in vivo formulation workflow for P276-00 intravenous administration.

Phase 1: Solubilization

• Weighing: Accurately weigh the required amount of P276-00 powder into a sterile glass vial. (Example: For a 2 mg/mL final concentration, weigh 2.0 mg).

• Primary Dissolution: Add 50 µL of sterile DMSO. Vortex vigorously for 60 seconds.

  • QC Checkpoint 1: The solution must be 100% clear. If particulates remain, sonicate in a water bath at 37°C for 5 minutes. Do not proceed if the solution is cloudy.

Phase 2: Stabilization

• Co-solvent Addition: Add 300 µL of PEG300 to the DMSO mixture. Vortex for 30 seconds to ensure a homogenous non-aqueous phase.

• Surfactant Addition: Add 50 µL of Tween 80. Because Tween 80 is highly viscous, use a positive displacement pipette or cut the tip of a standard pipette to ensure accurate volume transfer. Vortex for 60 seconds.

Phase 3: Aqueous Dilution & Validation

• Aqueous Addition (Critical Step): While continuously vortexing the vial at a medium speed, add 600 µL of 0.9% Saline dropwise .

  • Causality: Rapid addition of the aqueous phase alters the microenvironmental dielectric constant too quickly, causing the hydrophobic drug to nucleate and precipitate. Dropwise addition allows the Tween 80 micelles to dynamically encapsulate the drug molecules as the polarity shifts.

• Sterile Filtration: Draw the solution into a sterile syringe and filter through a 0.22 µm PTFE or PVDF syringe filter into a sterile dosing vial.

  • QC Checkpoint 2 (The Tyndall Test): In a darkened room, shine a laser pointer through the final vial. If the beam path is highly visible (light scattering), micro-precipitates have formed. Discard the solution. If the beam is invisible or barely perceptible, the solution is a true molecular dispersion and is safe for IV use.

Intravenous Administration in Rats (Tail Vein)

Administering compounds via the lateral tail vein in rats requires precision to avoid paravenous administration, which can cause severe tissue necrosis due to the DMSO/PEG content.

Equipment

• Rodent restrainer (appropriately sized for a 200-300g rat).

• Heat lamp or warming chamber (set to 37°C).

• 25G to 27G needle attached to a 1 mL syringe.

• 70% Isopropyl alcohol wipes.

Execution Workflow

• Vasodilation (Causality): Place the rat in a warming chamber for 5–10 minutes. Warming induces peripheral vasodilation, engorging the lateral tail veins and making them highly visible, which drastically reduces the risk of missing the vein.

• Restraint: Secure the rat in the restrainer, leaving the tail exposed.

• Site Preparation: Swab the tail with 70% alcohol. This cleans the site and causes the stratum corneum to become slightly translucent, further highlighting the vein.

• Injection:

  • Insert the 27G needle (bevel up) at a shallow 10–15° angle into the lateral tail vein, starting approximately one-third of the way up from the tip of the tail.

  • Self-Validating Step: Gently pull back on the plunger. A flash of dark red blood into the syringe hub confirms positive venous placement. Do not inject without this confirmation.

• Infusion Rate: Push the plunger slowly and steadily (approx. 0.1 mL per second). The maximum safe bolus IV volume for a rat is 5 mL/kg (e.g., max 1.25 mL for a 250g rat).

• Post-Injection: Withdraw the needle and apply firm pressure to the injection site with sterile gauze for 30–60 seconds to achieve hemostasis.

References

• P276-00, a cyclin-dependent kinase inhibitor, modulates cell cycle and induces apoptosis in vitro and in vivo in mantle cell lymphoma cell lines National Institutes of Health (PMC) URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]
• 4. selleckchem.com [selleckchem.com]

Technical Notes & Optimization

Improving Riviciclib solubility in aqueous buffers

Riviciclib (P-276-00) Technical Support Center: Formulation & Solubility Guide

Welcome to the Technical Support Center for Riviciclib (also known as P-276-00). As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous solubility of this potent cyclin-dependent kinase (CDK) inhibitor. Riviciclib is a flavone-derived small molecule that exhibits excellent efficacy against CDK1, CDK4, and CDK9 [1]. However, its highly lipophilic core and pH-dependent ionization profile make it notoriously difficult to formulate in physiological buffers (pH 7.4) without precipitation.

This guide is designed to move beyond basic instructions. By understanding the physicochemical causality behind Riviciclib's behavior, you can implement self-validating protocols that ensure consistent dosing, robust in vitro assays, and reproducible in vivo pharmacokinetics.

Physicochemical Profile

To troubleshoot solubility, we must first understand the molecule's physical properties. Riviciclib contains a basic pyrrolidine moiety. At physiological pH (7.4), this basic center is predominantly unprotonated, rendering the molecule highly lipophilic and poorly soluble in aqueous media [2].

Table 1: Key Physicochemical Properties of Riviciclib

Property	Value	Scientific Implication
Molecular Weight	401.84 g/mol (Free base) 438.30 g/mol (HCl salt)	The HCl salt provides better initial dissolution in polar solvents, though it still faces challenges at neutral pH.
Primary Targets	CDK9 (20 nM), CDK4 (63 nM), CDK1 (79 nM)	High potency means low working concentrations (nM to low µM) are required, mitigating some solubility limits in vitro [1].
Solubility (DMSO)	> 80 mg/mL (approx. 180 mM)	Excellent for creating highly concentrated master stocks.
Solubility (Aqueous)	pH-dependent (Poor at pH > 6.0)	Requires co-solvents (PEG300) and surfactants (Tween 80) to maintain a stable suspension/solution in vivo [3].

Formulation Workflow

The following diagram illustrates the critical path from raw powder to assay-ready solutions.

Caption: Workflow for preparing in vitro and in vivo Riviciclib solutions.

Troubleshooting & FAQs

Q1: Why does Riviciclib precipitate immediately when I dilute my DMSO stock into PBS or cell culture media? Causality: This is a classic case of "solvent shock." When a highly concentrated DMSO stock is introduced into a cold, neutral-pH aqueous buffer, the dielectric constant of the microenvironment drops rapidly. Because Riviciclib's pKa is acidic (meaning it acts as a free base at pH 7.4), the sudden exposure to a high-water environment strips the DMSO solvation shell before the drug can disperse, forcing the lipophilic molecules to nucleate and crash out. Solution: Always pre-warm your aqueous buffers to 37°C. Add the DMSO stock dropwise while actively vortexing the buffer to ensure immediate mechanical dispersion.

Q2: Should I purchase the Free Base or the Hydrochloride (HCl) salt? Causality: For in vitro assays where DMSO is the primary solvent, both perform identically once dissolved. However, for in vivo formulations, the HCl salt is strongly recommended. The protonated salt form lowers the localized pH during initial dissolution, providing a kinetic advantage that delays precipitation when transitioning into aqueous vehicles.

Q3: My in vivo formulation is cloudy. Can I still inject it? Causality: No. A cloudy solution indicates that the drug has formed micro-crystals. Injecting a suspension intravenously (IV) can cause embolisms, and intraperitoneal (IP) injection of crystals will result in erratic absorption and highly variable pharmacokinetics. Solution: If the solution is cloudy, your sequential addition was likely rushed. You must ensure the solution is 100% optically clear after adding PEG300 and Tween 80 before adding the saline phase. If it is currently cloudy, sonicate the mixture in a 37°C water bath for 10-15 minutes. If it does not clear, discard and remake it.

Standardized Experimental Protocols

To ensure trustworthiness and reproducibility, follow these self-validating protocols. Each step contains a visual checkpoint to confirm success before proceeding.

Protocol A: Preparation of In Vitro Master Stock (10 mM)

Objective: Create a stable, moisture-free stock for cell-based assays.

• Weighing: Weigh exactly 4.38 mg of Riviciclib HCl (or 4.02 mg of Free Base).

• Dissolution: Add 1.0 mL of anhydrous DMSO (≥99.9% purity). Causality: Standard laboratory DMSO absorbs atmospheric moisture over time, which drastically reduces the solubility limit of hydrophobic drugs.

• Agitation: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for 2-5 minutes.

• Validation Check: Hold the tube against a light source. The solution must be a completely clear, slightly yellowish liquid with no floating specks.

• Storage: Aliquot into 50 µL volumes in tightly sealed amber tubes and store at -80°C. Avoid freeze-thaw cycles.

Protocol B: Preparation of In Vivo Formulation (3.3 mg/mL)

Objective: Formulate a clear solution for IP/PO dosing using a standard 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline vehicle [3].

• Initial Solvation: Add 100 µL of your concentrated Riviciclib DMSO stock (e.g., 33 mg/mL) to a clean glass vial.

• Co-solvent Addition: Add 400 µL of PEG300. Vortex continuously for 1 minute. Validation Check: The solution must be perfectly clear.

• Surfactant Addition: Add 50 µL of Tween 80. Vortex for 1 minute. Causality: Tween 80 coats the solubilized drug molecules, creating micelles that prevent nucleation when water is introduced.

• Aqueous Phase: Dropwise , add 450 µL of 0.9% Saline while continuously vortexing.

• Final Validation: The final 1 mL solution should be optically clear. Use within 4 hours to prevent delayed thermodynamic precipitation.

Mechanism of Action & Assay Context

When running your assays, it is crucial to understand the biological timeline of Riviciclib. As an ATP-competitive inhibitor, it rapidly enters the cell and binds to the kinase domains of CDK4/6 and CDK9. This leads to the hypophosphorylation of the Retinoblastoma (Rb) protein, preventing the release of the E2F transcription factor, which ultimately halts the cell cycle at the G1/S phase [4].

Because this is a downstream transcriptional effect, do not expect immediate cell death. Cell viability assays (like MTT or CellTiter-Glo) should be conducted at 48 to 72 hours post-treatment to accurately capture the anti-proliferative and apoptotic effects.

Caption: Mechanism of action of Riviciclib leading to cell cycle arrest and apoptosis.

References

• The Pharmacological Implications of Flavopiridol: An Updated Overview Source: National Center for Biotechnology Information (PMC) URL:[Link]

• RIVICICLIB - Inxight Drugs Source: National Center for Advancing Translational Sciences (NCATS) URL: [Link]

Troubleshooting P276-00 precipitation in cell culture media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in overcoming the biophysical challenges of small molecule handling. Working with P276-00 (Riviciclib) —a potent cyclin-dependent kinase (CDK1, CDK4, and CDK9) inhibitor—presents a classic challenge in cell culture: catastrophic precipitation upon media addition.

This guide abandons generic advice to provide a causality-driven, self-validating framework for keeping P276-00 in solution, ensuring the scientific integrity of your dose-response assays and IC50 calculations.

The Biophysics of P276-00 Precipitation

To troubleshoot precipitation, we must first understand the thermodynamic and chemical forces at play. P276-00 is typically supplied as a hydrochloride (HCl) salt. While the HCl salt is highly soluble in pure, unbuffered water, cell culture media (like DMEM or RPMI) is heavily buffered to a physiological pH of ~7.4 and packed with calcium and magnesium salts.

When a highly concentrated DMSO stock of P276-00 is introduced directly into this environment, two things happen simultaneously:

• Solvent Shock: The rapid dilution of DMSO into water causes a sudden shift in solvent polarity, stripping the hydrophobic drug molecules of their solvent shell[1].

• Free-Base Conversion: The physiological pH of the media neutralizes the HCl salt, converting P276-00 into its highly lipophilic free-base form, which immediately exceeds its thermodynamic solubility limit and aggregates into micro-crystals.

Mechanistic pathway of P276-00 precipitation due to solvent shock and pH-driven free base conversion.

Quantitative Solubility Profile

Understanding the absolute limits of your compound is the first step in experimental design. Below is the validated solubility data for P276-00[2].

Solvent System	Max Solubility	Sonication Recommended	Mechanistic Notes
100% DMSO	~82 mg/mL (187 mM)	Yes	Ideal for primary stock storage at -80°C. Avoid repeated freeze-thaw cycles.
100% Ethanol	~7 mg/mL (16 mM)	Yes	Limited utility due to a drastically lower solubility threshold.
Pure H₂O (Unbuffered)	~81 mg/mL (184 mM)	Yes	Highly soluble as an HCl salt, but rapidly precipitates in buffered media.
Co-solvent Formulation	3.3 mg/mL (7.5 mM)	Yes	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline. Ideal for complex assays.

Diagnostic FAQs

Q: I added my 100 mM P276-00 DMSO stock directly to my media, and it immediately turned cloudy. What happened? A: You induced a severe "solvent shock." While P276-00 is highly soluble in DMSO, rapid dilution into an aqueous environment causes an abrupt shift in solvent polarity. The compound crashes out of solution because the local concentration of the drug at the droplet interface vastly exceeds its aqueous thermodynamic solubility limit[1],[3].

Q: Can I just pass the cloudy media through a 0.22 µm syringe filter to remove the precipitate? A: Absolutely not. Filtering is strictly prohibited as a remediation step for drug precipitation. The precipitate is your active compound. Filtering it out physically removes the drug from the media, resulting in an unknown, significantly lower final concentration. This will completely invalidate your downstream assays[1].

Q: Does pre-warming the media actually help, or is it just a myth? A: Pre-warming is a critical thermodynamic requirement. Solubility increases with temperature. Adding a room-temperature (or 4°C) DMSO stock into cold media drastically lowers the kinetic energy available to keep the hydrophobic molecules dispersed, promoting rapid aggregation. Always pre-warm media to 37°C before compound addition[1],[4].

Q: My compound still precipitates even with pre-warmed media. How can I fix this? A: Once added to aqueous media, the solubility of the compound in DMSO becomes irrelevant; aqueous solubility dictates the compound's behavior[3]. To fix this, you must use solubility enhancers. Diluting the compound into a serum-rich medium (e.g., 100% FBS) first allows serum proteins like albumin to bind and encapsulate the hydrophobic drug, acting as a carrier before final dilution into the bulk media[1].

The Self-Validating Dilution Protocol

To prevent precipitation, we must abandon the "direct addition" method and utilize an Intermediate Dilution Workflow . This protocol is designed as a self-validating system: if step 3 fails, the experiment is halted before cells are compromised.

Step 1: Stock Preparation & Inspection

• Thaw the primary P276-00 DMSO stock (e.g., 10 mM) at room temperature.

• Vortex vigorously for 30 seconds.

• Validation Check: Hold the tube to the light. If any micro-crystals are visible, sonicate in a water bath at 37°C for 5 minutes until optically clear.

Step 2: The Intermediate Carrier Dilution

• Pre-warm your cell culture media and Fetal Bovine Serum (FBS) to 37°C in a water bath[4].

• Instead of adding the drug to the final media volume, create a 1:10 intermediate dilution of your stock into 100% warm FBS (or a co-solvent mixture of PEG300/Tween 80 if working in serum-free conditions)[1],[2].

• Vortex immediately and vigorously. The high protein content in the FBS will bind the free base of P276-00, preventing aggregation.

Step 3: Final Dilution & Microscopic Validation

• Add the intermediate FBS-drug mixture dropwise to your final pre-warmed media volume while swirling continuously.

• Ensure the final DMSO concentration does not exceed your cell line's toxicity threshold (typically 0.1% to 0.5%)[1].

• Validation Check: Before applying the media to your cells, place 1 mL of the final dosed media into a clear 6-well plate. Inspect it under a phase-contrast microscope at 20x magnification.

• Go/No-Go Decision: If the field is clear, proceed to dose your cells. If you observe dark, jagged micro-crystals, precipitation has occurred, and the media must be discarded.

Optimized step-by-step workflow for diluting P276-00 to prevent precipitation in culture media.

References

• ResearchGate: How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? Source: researchgate.net. URL: [Link]

• Procell: Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Source: procellsystem.com. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]
• 4. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]

Technical Support Center: Optimizing Riviciclib Concentration for Synergistic Studies

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the use of Riviciclib in synergistic drug combination studies. It is designed to address common technical challenges and provide both the theoretical framework and practical steps necessary for robust experimental design and interpretation.

Frequently Asked Questions (FAQs)

Q1: What is Riviciclib and what is its primary mechanism of action?

A1: Riviciclib (also known as P276-00) is a potent and selective small molecule inhibitor of Cyclin-Dependent Kinases (CDKs).[1][2] Its primary targets are CDK1, CDK4, and CDK9, with IC50 values of 79 nM, 63 nM, and 20 nM, respectively.[2][3] In the context of the cell cycle, CDK4, in complex with Cyclin D, plays a pivotal role in the G1 to S phase transition.[4][5] It does this by phosphorylating the Retinoblastoma protein (Rb).[4][6] This phosphorylation releases the E2F transcription factor, which then activates genes necessary for DNA synthesis and cell cycle progression.[4][7]

Riviciclib competitively binds to the ATP-binding pocket of these CDKs, preventing Rb phosphorylation.[3][8] This action maintains Rb in its active, hypophosphorylated state, keeping E2F sequestered and thereby arresting the cell cycle in the G1 phase.[4][9] This cytostatic effect is the foundational mechanism for its anti-proliferative activity in various cancer cell lines.[3][8]

Caption: Riviciclib's Mechanism of Action.

Q2: Why is determining the single-agent IC50 of Riviciclib crucial before starting synergy studies?

A2: The half-maximal inhibitory concentration (IC50) is the concentration of a drug required to inhibit a biological process by 50%.[10][11] Establishing an accurate IC50 for Riviciclib in your specific cell line is a mandatory first step for several reasons:

• Provides a Potency Benchmark: The IC50 value quantifies the sensitivity of your cell line to Riviciclib. This is critical as IC50 values can range from 300 to 800 nmol/L across different human cancer cell lines.[2][3]

• Informs Concentration Range Selection: Synergy experiments require testing a range of concentrations for both drugs, typically centered around their respective IC50 values. Without this data point, you risk choosing concentrations that are either too low (producing no effect) or too high (producing overwhelming cytotoxicity from Riviciclib alone), which would mask any potential synergistic interaction.

• Foundation for Synergy Models: Quantitative models for synergy, such as the Chou-Talalay Combination Index (CI) method, require the dose-effect parameters (including IC50, often denoted as Dm) of the individual drugs to calculate whether a combined effect is greater than what would be expected.[12][13]

Q3: Which model should I use to analyze synergy: Chou-Talalay (Loewe Additivity) or Bliss Independence?

A3: The choice between these two foundational models depends on the mechanisms of action of the drugs you are combining.

• Chou-Talalay (Loewe Additivity): This model is most appropriate when two drugs have similar mechanisms of action or target the same pathway.[14] The underlying assumption is that one drug can be replaced by a certain concentration of the other without changing the overall effect. The Combination Index (CI) is the most common output, where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.[12][15]

• Bliss Independence: This model is better suited for drugs that act through independent pathways and have mutually non-exclusive mechanisms.[14][16] It's based on a probabilistic approach, where the combined effect is predicted based on the assumption that the two drugs act independently.[17][18] Synergy is claimed if the observed effect is greater than the predicted effect.[17]

Given that Riviciclib has a specific cell cycle target (CDK4/6), the choice depends on its partner drug. If combining with another CDK inhibitor, the Chou-Talalay method is preferred. If combining with a drug targeting a different pathway (e.g., a PI3K inhibitor or an apoptosis inducer), the Bliss Independence model may be more appropriate.[19] However, the Chou-Talalay method is the most widely used and cited method in cancer research for its robust quantification of synergy.[12][20]

Troubleshooting Guides

Issue 1: High variability in IC50 determination for Riviciclib.

Potential Cause & Explanation	Troubleshooting Steps
Sub-optimal cell health or inconsistent cell seeding. Cell viability assays are highly sensitive to the initial number of cells and their growth phase. Inconsistent seeding density or using cells that are not in the logarithmic growth phase will lead to erratic results.	1. Standardize Seeding Protocol: Ensure a single-cell suspension and use a reliable counting method (e.g., automated cell counter). 2. Optimize Seeding Density: Perform a growth curve analysis to determine the optimal number of cells that remain in logarithmic growth for the full duration of your assay (e.g., 72 hours).[21] 3. Use Healthy Cells: Only use cells from a fresh culture that are >95% viable and have a low passage number.
Inaccurate drug dilutions or instability. Riviciclib, like many small molecules, is typically dissolved in DMSO. Errors in serial dilutions or degradation of the compound can significantly impact the final concentration in the well.	1. Prepare Fresh Dilutions: Prepare serial dilutions from a freshly thawed stock solution for each experiment. 2. Verify Pipetting Accuracy: Use calibrated pipettes and proper technique. 3. Solubility Check: Ensure Riviciclib remains fully dissolved in the final culture medium concentration. The final DMSO concentration should be consistent across all wells and typically kept below 0.5% to avoid solvent toxicity.

Issue 2: In the combination assay, the observed effect is only additive (CI ≈ 1) or antagonistic (CI > 1).

Potential Cause & Explanation	Troubleshooting Steps
Incorrect concentration ratio of the two drugs. Synergy is often highly dependent on the ratio of the combined drugs. Using a fixed, non-optimal ratio may miss a synergistic interaction that occurs at a different ratio.	1. Test Multiple Ratios: Instead of a single fixed ratio, design a matrix experiment. Test ratios based on the IC50s of the two drugs (e.g., 4:1, 1:1, 1:4 of their IC50 values). 2. Use Isobologram Analysis: This graphical method helps visualize synergy over a range of concentrations and ratios. A data point falling below the line of additivity indicates synergy.[13][22]
Antagonistic cellular response. The biological interaction between the two pathways may be inherently antagonistic. For example, a drug that causes S-phase arrest could antagonize a CDK4/6 inhibitor that causes G1 arrest, as fewer cells would be progressing to the S-phase where the second drug is effective.[23][24]	1. Re-evaluate the Biological Rationale: Review the literature to ensure there is a strong, validated hypothesis for the combination. 2. Consider Sequential Dosing: If antagonism is suspected due to cell cycle kinetics, a sequential dosing schedule might be more effective. For instance, treating with Riviciclib first to induce G1 arrest, followed by withdrawal and addition of the second drug, could synchronize the cells and reveal a synergistic effect.[25]

Issue 3: The synergy software (e.g., CompuSyn) gives a "poor" correlation coefficient (r < 0.95) for the median-effect plot.

Potential Cause & Explanation

Troubleshooting Steps

Poor quality of raw dose-response data. The Chou-Talalay method relies on the Mass-Action Law, and the median-effect plot must be linear for the analysis to be valid.[20][26] A low 'r' value indicates that the input data does not conform to this principle, often due to experimental noise or an incomplete dose-response curve.

1. Expand Concentration Range: Ensure your dose-response curve for each single agent covers a wide range, from no effect (0% inhibition) to maximal effect (>95% inhibition). This is critical for an accurate curve fit. 2. Increase Replicates: Increase the number of technical and biological replicates to reduce the impact of outlier data points. 3. Check for Data Entry Errors: Double-check that the fractional affected (Fa) values (ranging from 0 to 1) and corresponding concentrations are entered correctly into the software.

Experimental Protocols

Protocol 1: Determination of Single-Agent IC50 for Riviciclib

This protocol uses a standard colorimetric cell viability assay (e.g., MTT or SRB) to determine the IC50 value.[21]

• Cell Seeding: Plate your chosen cancer cell line in a 96-well plate at a pre-optimized density and allow cells to adhere overnight in a 37°C, 5% CO2 incubator.

• Drug Preparation: Prepare a 2X concentrated serial dilution of Riviciclib in culture medium from a DMSO stock. A typical range might be 10 µM down to 1 nM. Include a vehicle control (DMSO only) and a "no cells" blank control.

• Cell Treatment: Remove the overnight culture medium and add 100 µL of the 2X drug dilutions to the appropriate wells. Incubate for a period relevant to the cell line's doubling time (typically 48-72 hours).

• Viability Assay: After incubation, perform the viability assay according to the manufacturer's protocol (e.g., add MTT reagent, incubate, and then solubilize formazan crystals with DMSO).[21]

• Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 490 nm for MTT) using a plate reader.

• Data Analysis:

  • Subtract the average absorbance of the "no cells" blank from all other wells.

  • Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle control wells (% Viability).

  • Plot % Viability against the log of Riviciclib concentration.

  • Use a non-linear regression analysis (four-parameter logistic curve) to fit the data and determine the IC50 value. Software like GraphPad Prism is ideal for this.[11][27]

Caption: Workflow for IC50 Determination.

Protocol 2: Constant-Ratio Drug Combination Assay

This protocol is designed for analysis with the Chou-Talalay method.

• Determine Drug Ratio: Based on the single-agent IC50 values, determine a fixed ratio for Riviciclib and the combination drug (e.g., a ratio equivalent to their IC50s, IC50_Rivi : IC50_DrugX).

• Cell Seeding: Seed cells as described in Protocol 1.

• Drug Preparation:

  • Prepare serial dilutions of Riviciclib alone.

  • Prepare serial dilutions of Drug X alone.

  • Prepare serial dilutions of the Riviciclib + Drug X combination, maintaining the constant ratio at each dilution step. The concentrations should bracket the single-agent IC50s (e.g., 0.25x, 0.5x, 1x, 2x, 4x the IC50).

• Cell Treatment & Assay: Follow steps 3-5 from Protocol 1, applying the single agents and the combination mixture to the cells.

• Data Analysis:

  • Calculate the fraction of cells affected (Fa) for each dose, where Fa = 1 - (% Viability / 100).

  • Input the dose and Fa values for the single agents and the combination into synergy analysis software (e.g., CompuSyn or similar).[28]

  • The software will generate a Combination Index (CI) value for different effect levels (e.g., Fa = 0.5, 0.75, 0.9). A CI < 1 indicates synergy.[22][29]

Parameter	Description	Typical Value/Range
Riviciclib IC50	Varies by cell line	300 - 800 nM[3]
Cell Seeding Density	Optimized for log-phase growth	2,000 - 10,000 cells/well
Treatment Duration	Cell line dependent	48 - 72 hours
Combination Ratio	Based on single-agent IC50s	e.g., 1:1, 1:4, 4:1
Synergy (CI Value)	Chou-Talalay Method	< 0.9 (Synergistic)[12]
Additivity (CI Value)	Chou-Talalay Method	0.9 - 1.1 (Additive)[12]
Antagonism (CI Value)	Chou-Talalay Method	> 1.1 (Antagonistic)[12]
Table 1: Key Experimental Parameters for Riviciclib Synergy Studies.

References

• A New Bliss Independence Model to Analyze Drug Combination Data. PubMed. [Link]

• Experiment Designs for the Assessment of Drug Combin

• Current Methods for Quantifying Drug Synergism. PMC - NIH. [Link]

• Ribociclib (LEE011): mechanism of action and clinical impact of this selective cyclin-dependent kinase 4/6 inhibitor in various solid tumors. PMC. [Link]

• Evaluation of drug combination effect using a Bliss independence dose-response surface model. PMC. [Link]

• Breaking Cancer's Momentum: CDK4/6 Inhibitors and the Promise of Combination Therapy. MDPI. [Link]

• Drug Combination Studies and Their Synergy Quantification Using the Chou-Talalay Method. Cancer Research - AACR Journals. [Link]

• What is the mechanism of Ribociclib Succinate? Patsnap Synapse. [Link]

• What is the mechanism of action of ribociclib? Quora. [Link]

• What is the mechanism of action of Ribociclib Succinate? Patsnap Synapse. [Link]

• IC50. Wikipedia. [Link]

• How to calculate Combination Index (CI) for drug-drug interaction? ResearchGate. [Link]

• Experimental Design to Identify Antibiotic Synergy. ICML. [Link]

• A narrative review about CDK4/6 inhibitors in the setting of drug resistance: updates on biomarkers and therapeutic strategies in breast cancer. Annals of Translational Medicine. [Link]

• Experimental design and sample size determination for testing synergism in drug combination studies based on uniform measures. PubMed. [Link]

• Evaluation of Drug Combination Effect Using a Bliss Independence Dose–Response Surface Model. Taylor & Francis Online. [Link]

• A Review of CDK4/6 Inhibitors. U.S. Pharmacist. [Link]

• Synergy Calculator. Mythreya Herbal Research Institute. [Link]

• CDK4/6 inhibitors in breast cancer therapy: mechanisms of drug resistance and strategies for treatment. Frontiers. [Link]

• Using the Chou-Talalay Method Drug Combination Studies and Their Synergy Quantification. ResearchGate. [Link]

• A reference model for the combination of an arbitrary number of drugs: A generalization of the Bliss independence model. bioRxiv. [Link]

• Drug combination studies and their synergy quantification using the Chou-Talalay method. PubMed. [Link]

• Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE. [Link]

• Experimental designs for detecting synergy and antagonism between two drugs in a pre-clinical study. PubMed. [Link]

• Combining CDK4/6 inhibitors ribociclib and palbociclib with cytotoxic agents does not enhance cytotoxicity. PMC. [Link]

• Double-Faced Immunological Effects of CDK4/6 Inhibitors on Cancer Treatment: Challenges and Perspectives. MDPI. [Link]

• 2.6. Cell Viability Test and Calculation of the Combination Index. Bio-protocol. [Link]

• Combining CDK4/6 inhibitors ribociclib and palbociclib with cytotoxic agents does not enhance cytotoxicity. PLOS One. [Link]

• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. Creative Bioarray. [Link]

• Combination Therapy using CDK4/6 Inhibitors for Cancer Treatment. Utrecht University. [Link]

• Updates on the CDK4/6 Inhibitory Strategy and Combinations in Breast Cancer. MDPI. [Link]

• Experimental Design for Multi-drug Combination Studies Using Signaling Networks. eScholarship.org. [Link]

• IC50 Determination with GraphPad PRISM | Data Analysis Tutorial. YouTube. [Link]

• Combining CDK4/6 Inhibitors Ribociclib and Palbociclib With Cytotoxic Agents Does Not Enhance Cytotoxicity. PubMed. [Link]

• In-cell Western Assays for IC50 Determination. Azure Biosystems. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. What is the mechanism of Ribociclib Succinate? [synapse.patsnap.com]
• 5. A narrative review about CDK4/6 inhibitors in the setting of drug resistance: updates on biomarkers and therapeutic strategies in breast cancer - Zhao - Translational Cancer Research [tcr.amegroups.org]
• 6. quora.com [quora.com]
• 7. Ribociclib (LEE011): mechanism of action and clinical impact of this selective cyclin-dependent kinase 4/6 inhibitor in various solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. What is the mechanism of action of Ribociclib Succinate? [synapse.patsnap.com]
• 10. IC50 - Wikipedia [en.wikipedia.org]
• 11. clyte.tech [clyte.tech]
• 12. Current Methods for Quantifying Drug Synergism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mythreyaherbal.com [mythreyaherbal.com]
• 14. Evaluation of drug combination effect using a Bliss independence dose-response surface model - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Drug Synergy Scoring Models: Bliss vs. Loewe vs. ZIP [kyinno.com]
• 17. A New Bliss Independence Model to Analyze Drug Combination Data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. biorxiv.org [biorxiv.org]
• 19. Updates on the CDK4/6 Inhibitory Strategy and Combinations in Breast Cancer [mdpi.com]
• 20. aacrjournals.org [aacrjournals.org]
• 21. creative-bioarray.com [creative-bioarray.com]
• 22. researchgate.net [researchgate.net]
• 23. Combining CDK4/6 inhibitors ribociclib and palbociclib with cytotoxic agents does not enhance cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Combining CDK4/6 inhibitors ribociclib and palbociclib with cytotoxic agents does not enhance cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Combining CDK4/6 inhibitors ribociclib and palbociclib with cytotoxic agents does not enhance cytotoxicity | PLOS One [journals.plos.org]
• 26. researchgate.net [researchgate.net]
• 27. m.youtube.com [m.youtube.com]
• 28. bio-protocol.org [bio-protocol.org]
• 29. punnettsquare.org [punnettsquare.org]

Technical Support Center: Addressing Variability in Riviciclib (P276-00) IC50 Results

Welcome to the Technical Support Center for Riviciclib (P276-00). As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize assays involving this potent cyclin-dependent kinase (CDK) inhibitor.

Riviciclib is an ATP-competitive inhibitor highly selective for CDK9, CDK4, and CDK1[1]. While it demonstrates robust efficacy in preclinical models, researchers frequently encounter IC50 variability across different experimental setups. This guide dissects the causality behind these discrepancies and provides self-validating protocols to ensure reproducible, high-integrity data.

Quantitative Baseline: Expected IC50 Values

Before troubleshooting, it is critical to benchmark your results against validated literature values. Note the distinct magnitude shift between cell-free biochemical assays (nanomolar range) and cell-based phenotypic assays (micromolar range).

Target / Cell Line	Assay Type	Apparent IC50	Mechanistic Readout	Reference
CDK9 / Cyclin T1	Biochemical	20 nM	Kinase Inhibition	[1]
CDK4 / Cyclin D1	Biochemical	63 nM	Kinase Inhibition	[1]
CDK1 / Cyclin B	Biochemical	79 nM	Kinase Inhibition	[1]
H-460 (NSCLC)	Cell Viability	~1.5 µM	G1/S Arrest	[2],[3]
MCF-7 (Breast)	Cell Viability	300 - 800 nM	Apoptosis / Proliferation	[1]

Mechanism of Action & Target Engagement

Understanding how Riviciclib engages its targets is the first step in diagnosing assay failure. Riviciclib competitively binds the ATP pocket of CDKs. By inhibiting CDK4, it prevents the phosphorylation of the retinoblastoma protein (Rb) at Ser780, halting the release of the E2F transcription factor and inducing G1 cell cycle arrest[2],[1]. Simultaneously, CDK9 inhibition blocks RNA Polymerase II-dependent transcription, driving apoptosis[4],[1].

Mechanism of Riviciclib (P276-00) inducing cell cycle arrest via CDK4/9 inhibition.

Troubleshooting Guide & FAQs

Q1: Why is there a massive discrepancy between my biochemical (cell-free) IC50 and my cell-based IC50? Causality: Riviciclib is an ATP-competitive inhibitor[1]. In biochemical assays, ATP concentrations are deliberately kept low (near the kinase's

, typically 10-50 µM) to sensitize the assay and allow for accurate determination[5]. However, intracellular ATP concentrations in live cells range from 1 to 10 mM[6]. This massive molar excess of endogenous ATP outcompetes the inhibitor for the CDK active site, causing a predictable rightward shift in the dose-response curve (higher apparent IC50)[6]. Actionable Insight: Do not expect parity between these assays. Use biochemical assays strictly for target validation/SAR, and rely on cellular target engagement assays (e.g., Western blot for pRb Ser780) to determine physiological potency[2].

Q2: My technical replicates in cell viability assays are highly variable. What is driving this inconsistency? Causality: Two primary physical factors drive this variability:

• Serum Interference: Fetal Bovine Serum (FBS) contains high concentrations of human serum albumin (HSA) and other proteins that readily bind lipophilic small molecules[5]. High or fluctuating serum levels reduce the "free fraction" of Riviciclib available to penetrate the cell membrane, artificially inflating the IC50[5].

• Cell Seeding Density: CDKs are primary drivers of the cell cycle. If cells are seeded too densely, contact inhibition forces them into the

  (quiescent) phase, downregulating baseline CDK expression and altering the drug's apparent efficacy. Actionable Insight: Standardize your FBS concentration (e.g., strictly 10%, or evaluate in 1% for short-term assays)[5]. Ensure cells remain in the logarithmic growth phase throughout the entire 72-hour assay window.

Q3: Does the salt form of Riviciclib affect my IC50 results? Causality: Riviciclib is available as a free base and a hydrochloride salt. While the active moiety is identical and exhibits comparable biological activity at equivalent molar concentrations, the hydrochloride salt boasts significantly enhanced water solubility and stability in aqueous buffers[2]. Actionable Insight: If you observe micro-precipitation in your assay media (which causes erratic, non-sigmoidal IC50 readouts), switch to the hydrochloride salt form or ensure complete dissolution in 100% DMSO before performing serial dilutions in aqueous media[2].

Diagnostic Workflow for Assay Optimization

Use the following decision tree to systematically isolate the variables causing IC50 drift in your laboratory.

Decision tree for troubleshooting Riviciclib IC50 assay variability.

Standardized Self-Validating Protocols

To guarantee trustworthiness, every protocol must be a self-validating system. The following methodologies incorporate internal controls to verify that the assay mechanics are functioning independently of the test compound.

Protocol 1: Cell-Free Kinase Assay (Biochemical IC50)

Self-Validation Mechanism: Inclusion of Flavopiridol as a positive control standard ensures the enzyme and ATP kinetics are functioning correctly. Flavopiridol should yield an IC50 of ~40 nM against CDK4-D1[1].

• Buffer Preparation: Prepare a kinase buffer consisting of 50 mM HEPES (pH 7.5), 10 mM

  , and 1 mM EGTA[7].

• Enzyme/Substrate Assembly: Pre-wet a 96-well Millipore Multiscreen filtration plate with kinase buffer. Add 50 µL of GST-Rb bound to GSH-Sepharose beads (0.5 µg GST-Rb/50 µL) to each well[7].

• Compound Addition: Add Riviciclib in a 10-point serial dilution (e.g., 1 nM to 10 µM). Include Flavopiridol wells as a positive control[1].

• ATP Initiation: Initiate the reaction by adding ATP. Critical Step: The final ATP concentration must be set close to the

  value for CDK4 (e.g., 10-15 µM) to ensure accurate competitive IC50 determination[5].

• Incubation & Detection: Incubate at 30°C for 60 minutes[5]. Terminate the reaction, wash the filter plate, and quantify Rb phosphorylation using your preferred detection method (e.g., radiometric or TR-FRET).

Protocol 2: Cell-Based Target Engagement Assay (Western Blot for pRb)

Self-Validation Mechanism: Measuring both total Rb and phosphorylated Rb (Ser780) confirms that the IC50 shift is due to specific kinase inhibition, rather than non-specific compound toxicity or total protein degradation[1].

• Cell Seeding: Seed H-460 or MCF-7 cells in 6-well plates. Optimize the density so cells are at ~70% confluency and in the logarithmic growth phase at the time of harvest.

• Treatment Window: Treat cells with Riviciclib (0.1 µM to 5 µM) for 3 to 24 hours. Note: pRb (Ser780) phosphorylation decreases as early as 3 hours, whereas total Rb and Cyclin D1 levels may not drop until 6 to 24 hours[2],[8].

• Lysis: Wash cells with ice-cold PBS and lyse in RIPA buffer heavily supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state.

• Immunoblotting: Perform SDS-PAGE. Probe the membrane for pRb (Ser780), total Rb, Cyclin D1, and Cdk4[2],[1].

• Quantification: Normalize the pRb (Ser780) chemiluminescent signal to the total Rb signal and a loading control (e.g., GAPDH). Plot the normalized signal against the log of the compound concentration to calculate the cellular

  .

References

• MedChemExpress - Riviciclib (P276-00 free base) | CDK Inhibitor. 2

• Selleck Chemicals - Riviciclib hydrochloride (P276-00) | CDK inhibitor. 7

• Cayman Chemical - P276-00 (hydrochloride) (Riviciclib, CAS Number: 920113-03-7). 3

• APExBIO - P276-00 - Potent CDK1/4/9 Inhibitor for Cell Cycle Research.4

• MedChemExpress - Riviciclib hydrochloride (P276-00) | Apoptosis Inducer. 8

• AACR Journals - In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00. 1

• NIH PMC - Quantifying CDK inhibitor selectivity in live cells. 6

• BenchChem - Cdk-IN-10 and serum interference in assays. 5

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. apexbt.com [apexbt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Quantifying CDK inhibitor selectivity in live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]

Technical Support Center: Minimizing Riviciclib (P276-00) Toxicity in In Vivo Animal Models

Welcome to the Application Scientist Support Center. This guide is designed for drug development professionals and researchers working with Riviciclib (P276-00) , a potent, flavone-derived cyclin-dependent kinase (CDK) inhibitor. While Riviciclib demonstrates exceptional efficacy by inhibiting CDK9, CDK4, and CDK1, its narrow therapeutic window in murine models often leads to systemic toxicity if not meticulously managed.

This guide bypasses generic advice to provide causality-driven troubleshooting, self-validating experimental protocols, and actionable pharmacological strategies.

Pharmacological Baselines & Quantitative Data

To prevent toxicity, you must first understand the absolute pharmacological limits of the compound. Exceeding the Maximum Tolerated Dose (MTD) or misunderstanding the target affinities will inevitably lead to off-target myelosuppression and fatal weight loss.

Table 1: Riviciclib (P276-00) In Vivo Parameters

Parameter	Value / Metric	Clinical & Preclinical Implication
Target Affinities (IC50)	CDK9 (20 nM), CDK4 (63 nM), CDK1 (79 nM)[1]	High selectivity for CDK9 drives rapid Mcl-1 depletion; off-target kinase inhibition occurs at higher doses.
Maximum Tolerated Dose	78 mg/kg/day (Murine Models)[2]	Exceeding this threshold significantly increases the risk of lethal myelosuppression and acute weight loss.
Optimal Dosing (Colon)	50 mg/kg daily (i.p.)[1]	Sufficient for CA-51 and HCT-116 xenograft inhibition without triggering severe systemic toxicity.
Optimal Dosing (Lung)	60 mg/kg/day (30 mg/kg BID, alternate days)[1]	Splitting doses mitigates -related toxicity in highly sensitive Lewis lung carcinoma models.

Mechanism of Action & Toxicity Pathways

Understanding why Riviciclib causes toxicity is essential for troubleshooting. Toxicity is rarely an idiosyncratic reaction; it is usually an extension of its primary mechanism of action (CDK9 inhibition) affecting rapidly dividing healthy cells.

Figure 1: Riviciclib mechanism of action highlighting the divergence between therapeutic apoptosis and dose-dependent toxicity.

Frequently Asked Questions (FAQs): Causality & Design

Q: Should I use Riviciclib free base or Riviciclib hydrochloride for my intraperitoneal (i.p.) injections? A: Always prioritize the Riviciclib hydrochloride salt. At equivalent molar concentrations, both forms exhibit comparable biological target engagement, but the hydrochloride salt boasts significantly enhanced water solubility[3]. Using the free base often requires harsh solvents (like >10% DMSO) which independently cause peritoneal irritation, vehicle toxicity, and erratic drug absorption.

Q: Why did my Lewis lung carcinoma model experience severe toxicity at 60 mg/kg daily, while colon cancer models tolerate 50 mg/kg daily perfectly well? A: Toxicity is driven by the peak plasma concentration (

) and the metabolic burden of the specific tumor model. While the absolute murine MTD is 78 mg/kg/day[2], administering a single bolus of 60 mg/kg often exceeds the therapeutic window in sensitive models. By splitting the dose to 30 mg/kg twice daily (BID) and administering it on alternate days, you maintain the area under the curve (AUC) required for target inhibition while preventing acute -driven toxicity[1].

Q: Can I lower the Riviciclib dose to avoid myelosuppression while maintaining efficacy? A: Yes, through rational combination therapy. Riviciclib exhibits strong in vivo synergism with chemotherapeutics like doxorubicin. Doxorubicin treatment typically induces NF-κB activation and COX-2 upregulation, leading to chemoresistance. Riviciclib specifically downregulates this doxorubicin-induced COX-2 and Mcl-1 expression[4]. By combining the two, you can use suboptimal doses of Riviciclib (e.g., 20 mg/kg/d—well below the MTD) to achieve superior tumor regression without compounding systemic toxicity[4].

Troubleshooting Guide: In Vivo Observations

Issue 1: Acute weight loss (>15%) and lethargy within 48-72 hours of initial dosing.

• Causality: Acute

  toxicity or vehicle incompatibility.

• Resolution:

  • Verify the vehicle. Ensure DMSO concentration is ≤5% (v/v) in the final formulation.

  • Shift from a single daily bolus (e.g., 60 mg/kg) to a divided BID schedule (30 mg/kg every 12 hours) to flatten the pharmacokinetic peak.

Issue 2: Progressive thrombocytopenia or neutropenia after 10+ days of treatment.

• Causality: On-target/off-tumor inhibition of CDKs in rapidly dividing hematopoietic stem cells.

• Resolution:

  • Implement a "drug holiday" schedule (e.g., 5 days on, 2 days off) to allow bone marrow recovery.

  • Monitor complete blood counts (CBC) bi-weekly. If platelets drop below critical thresholds, withhold the dose until recovery.

Figure 2: Decision tree for mitigating in vivo toxicity during Riviciclib administration.

Self-Validating Experimental Protocol: Toxicity Mitigation & Efficacy

To ensure your data is robust, utilize this self-validating workflow. It builds in a vehicle-control check to ensure observed toxicities are strictly drug-related, not formulation artifacts.

Phase 1: Formulation and Preparation

• Weigh Riviciclib hydrochloride powder.

• Dissolve in 5% DMSO until completely clear. Do not exceed 5% DMSO to prevent peritoneal toxicity.

• Sequentially add 30% PEG300 and 5% Tween 80, vortexing vigorously after each addition.

• Bring to final volume with 60% sterile saline or

  . Prepare fresh daily to prevent precipitation.

Phase 2: Self-Validating MTD Verification

• Group wild-type mice (

  per group).

• Administer the Vehicle Alone (Control) alongside Riviciclib cohorts at 30, 50, and 75 mg/kg/day via i.p. injection.

• Validation Check: Monitor body weight daily. If the Vehicle group shows >5% weight loss, your solvent system is inherently toxic and must be reformulated.

• Define the study-specific MTD as the highest dose causing <10% weight loss over 7 days.

Phase 3: Synergistic Efficacy Dosing (NSCLC Model)

• Inoculate mice with xenograft cells (e.g., H-460 NSCLC)[4].

• Once tumors reach ~50

  , initiate the combination treatment to allow for suboptimal Riviciclib dosing.

• Administer Doxorubicin (2 mg/kg, once weekly, i.v.).

• Administer Riviciclib (20 mg/kg, once daily, i.p.)[4].

• Measure tumor volume using calipers (

  ) and weigh animals thrice weekly to confirm the absence of synergistic toxicity.

References

4.[4] Potentiation of in vitro and in vivo antitumor efficacy of doxorubicin by cyclin-dependent kinase inhibitor P276-00 in human non-small cell lung cancer cells - PMC Source: nih.gov URL:[Link]

Sources

• 1. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Part 1: Mechanistic FAQs – Understanding the Resistance Architecture

Welcome to the Application Support Center for P276-00 (Riviciclib) in breast cancer research. P276-00 is a potent, multi-target cyclin-dependent kinase (CDK) inhibitor with high selectivity for CDK9-Cyclin T1, CDK4-Cyclin D1, and CDK1-Cyclin B[1][2]. While it demonstrates robust initial anti-proliferative effects in estrogen receptor-positive (ER+) breast cancer models, acquired resistance remains a critical bottleneck during drug development and long-term in vitro assays[3].

As a Senior Application Scientist, I have designed this guide to provide actionable troubleshooting steps, mechanistic insights, and self-validating protocols to help you identify and overcome P276-00 resistance in your experimental models.

Q: How does P276-00 exert its primary mechanism of action, and how do breast cancer cells bypass it? A: P276-00 competitively binds the ATP pocket of CDK4 and CDK9[1]. By inhibiting the CDK4-Cyclin D1 complex, it prevents the specific phosphorylation of the retinoblastoma protein (Rb) at Ser780, effectively halting the G1-to-S phase transition[1]. However, cells under prolonged exposure often undergo adaptive rewiring. The most common resistance mechanisms include the compensatory hyperactivation of CDK2 via Cyclin E1 amplification, or the direct amplification of CDK6[3][4]. Because P276-00 has a lower affinity for CDK2, the newly formed CDK2-Cyclin E complex bypasses the CDK4/6 blockade to hyperphosphorylate Rb and drive cell cycle progression independently[3].

Caption: Mechanism of P276-00 inhibition and subsequent CDK2/CDK6-mediated resistance bypass pathways.

Q: Why do my resistant cells show a complete loss of Rb expression on Western blots? A: Loss of the RB1 gene or total Rb protein expression is a terminal resistance mechanism against all G1-targeting CDK inhibitors[4]. Because Rb is the direct downstream target and primary effector of CDK4/6, its absence renders the G1 checkpoint unrestricted. In this scenario, the cells are intrinsically refractory to P276-00. You must pivot your strategy to targeting downstream effectors or alternative pathways (e.g., leveraging P276-00's secondary ability to target CDK9's transcriptional regulation).

Part 2: Diagnostic Troubleshooting Guide

Q: My MCF-7 cells are no longer arresting in G1 after 72 hours of 1.5 µM P276-00 exposure. How do I pinpoint the exact resistance mechanism? A: You must systematically interrogate the G1/S axis. Do not assume the drug has degraded in the media; first, validate target engagement to determine if the failure is pharmacological or biological.

• Check Target Engagement: Assess pRb (Ser780) levels. If pRb (Ser780) is suppressed but cells are proliferating, P276-00 is working, but the cells have engaged a bypass track[3].

• Check Bypass Activation: Probe for Cyclin E1 and CDK2 kinase activity. Upregulation indicates a shift in dependency away from CDK4/6.

• Check Target Amplification: Probe for total CDK6. Amplification of CDK6 can outcompete the intracellular concentration of P276-00[4].

Quantitative Data Reference: Diagnostic Biomarker Shifts

Biomarker / Metric	Parental Line (e.g., MCF-7)	P276-00 Resistant Line	Diagnostic Implication
P276-00 IC50	~300 - 800 nM	> 5.0 µM	Confirms acquired phenotypic resistance.
pRb (Ser780)	High (Baseline)	Low / Absent	Confirms P276-00 is still engaging CDK4.
pRb (Ser807/811)	High (Baseline)	High	Indicates CDK2-mediated bypass phosphorylation.
Cyclin E1 Levels	Baseline	> 3-fold increase	Confirms CDK2 hyperactivation pathway.
Total Rb	Present	Present or Absent	If absent, indicates terminal RB1 loss.

Part 3: Self-Validating Experimental Protocols

To ensure high scientific rigor, the following protocols are designed as self-validating systems. Every experimental condition includes an internal control to rule out technical artifacts and establish clear causality.

Caption: Self-validating workflow for diagnosing and overcoming P276-00 resistance in vitro.

Protocol A: Target Engagement and Resistance Mechanism Validation

Causality Focus: This protocol differentiates between drug efflux/degradation (failure to hit the target) and biological bypass (hitting the target, but the cell ignores the signal).

• Cell Seeding: Seed parental (sensitive) and resistant breast cancer cells (e.g., MCF-7 and MCF-7/Res) in 6-well plates at

  cells/well. Allow 24 hours for adherence.

• Drug Treatment: Treat both lines with Vehicle (DMSO) and 1.5 µM P276-00 for 24 hours.

  • Self-Validation Step: The parental line treated with P276-00 serves as the positive control for target engagement[1]. If pRb is not suppressed here, your drug stock is compromised.

• Protein Extraction: Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Crucial Causality: Phosphatase inhibitors are mandatory. Without them, endogenous phosphatases will strip the fragile pRb phosphorylation state during lysis, yielding false-negative target engagement.

• Immunoblotting: Resolve 30 µg of protein via SDS-PAGE. Probe for:

  • pRb (Ser780): Direct readout of CDK4 activity.

  • pRb (Ser807/811): Readout of CDK2/CDK3 activity.

  • Total Rb: Normalization control to ensure loss of signal isn't due to RB1 deletion.

  • Cyclin E1 & CDK6: To identify the specific resistance mechanism.

  • GAPDH/Actin: Loading control.

• Interpretation: If pRb (Ser780) is abolished in the resistant line but pRb (Ser807/811) remains high alongside elevated Cyclin E1, you have definitively diagnosed CDK2-mediated bypass resistance.

Protocol B: Combinatorial Rescue Assay (Overcoming CDK2 Bypass)

Causality Focus: If CDK2 is driving the cell cycle in the presence of P276-00, dual inhibition of CDK4/6/9 (via P276-00) and CDK2 (via a selective inhibitor or broad-spectrum agent like Dinaciclib) will synthetically induce cell cycle arrest and apoptosis by closing the bypass loop[3].

• Matrix Setup: In a 96-well plate, set up a 6x6 checkerboard matrix.

  • X-axis: P276-00 (0, 0.1, 0.5, 1.0, 2.5, 5.0 µM).

  • Y-axis: CDK2 Inhibitor (e.g., Dinaciclib) (0, 1, 5, 10, 25, 50 nM).

• Treatment: Treat the P276-00 resistant cells for 72 hours.

  • Self-Validation Step: Include a vehicle control well (100% viability reference) and a cell-free blank well containing only media and drug (background subtraction to prevent false viability readings from drug autofluorescence).

• Viability Quantification: Add CellTiter-Glo (ATP-based luminescence) or MTT reagent. Read the plate according to standard protocols.

• Synergy Analysis: Export the viability data and calculate the Combination Index (CI) using the Chou-Talalay method (e.g., via CompuSyn software).

  • CI < 1 indicates synergy (successful rescue of resistance).

  • CI = 1 indicates additivity.

  • CI > 1 indicates antagonism.

References

1.[1] In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00. AACR Journals. 5 2.[2] Riviciclib hydrochloride (P276-00) | Apoptosis Inducer. MedChemExpress. 2 3.[4] Arrested developments: CDK4/6 inhibitor resistance and alterations in the tumor immune microenvironment. PMC / NIH. 4 4.[3] CDK4/6 inhibitor resistance in estrogen receptor positive breast cancer, a 2023 perspective. NIH. 3

Sources

• 1. In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CDK4/6 inhibitor resistance in estrogen receptor positive breast cancer, a 2023 perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Arrested developments: CDK4/6 inhibitor resistance and alterations in the tumor immune microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]

Part 1: Knowledge Base – The Causality of Riviciclib Degradation

Welcome to the Riviciclib Technical Support & Analytical Center . As a Senior Application Scientist, I have designed this knowledge base to provide researchers and drug development professionals with field-proven, mechanistically grounded guidance on the stability, degradation profiling, and handling of Riviciclib (P276-00).

Riviciclib is a potent, semi-synthetic cyclin-dependent kinase (CDK1, CDK4, and CDK9) inhibitor derived from the natural alkaloid rohitukine[1]. Because it shares a complex 5,7-dihydroxyflavone core with related compounds like flavopiridol[2], its structural vulnerabilities require precise analytical control. This guide bypasses generic advice to focus on the specific physicochemical causality behind Riviciclib's degradation and offers self-validating protocols to ensure absolute scientific integrity in your workflows.

To prevent degradation, we must first understand the molecule's structural weak points. Riviciclib (C₂₁H₂₀ClNO₅) contains three primary sites susceptible to environmental stress[3]:

• The Chromen-4-one (Flavone) Core: Highly electrophilic at the C2 position, making it exceptionally vulnerable to nucleophilic attack by hydroxide ions (alkaline hydrolysis), which leads to pyrone ring cleavage.

• The N-Methylpyrrolidine Ring: The basic tertiary amine is a prime target for oxidative stress, rapidly forming N-oxides in the presence of reactive oxygen species (ROS) or peroxides.

• The Phenolic Hydroxyls: Prone to auto-oxidation, leading to the formation of reactive quinone intermediates[2].

Riviciclib forced degradation pathways and primary degradation products.

Part 2: Protocol Deep-Dive – Self-Validating LC-MS/MS Workflow

When conducting forced degradation studies (ICH Q1A/Q1B) on Riviciclib, empirical guesswork is unacceptable. The following protocol is designed as a self-validating system : it uses mass balance calculations as an internal logic gate. If the protocol fails the mass balance check, it automatically dictates the corrective action.

Step-by-Step Methodology: Stability-Indicating LC-HRMS

• Sample Preparation: Dissolve Riviciclib hydrochloride in HPLC-grade Methanol:Water (50:50, v/v) to a working concentration of 1 mg/mL[4]. Causality: Methanol is preferred over Acetonitrile for the diluent to prevent secondary reactions with the basic pyrrolidine nitrogen under stress.

• Stress Application: Subject aliquots to the conditions outlined in the Quantitative Degradation Parameters table below.

• Quenching (Critical Step): Immediately neutralize acid/base stressed samples to pH 7.0 using 0.1 M NaOH or HCl. Quench oxidative samples with sodium thiosulfate. Causality: Failure to quench will result in continued degradation inside the autosampler, invalidating the degradation kinetics.

• UHPLC Separation: Use a sub-2 µm C18 column (e.g., Waters Acquity BEH C18). Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Run a shallow gradient (5% to 95% B over 15 minutes).

• High-Resolution MS/MS: Analyze via Q-TOF or Orbitrap in positive electrospray ionization (ESI+) mode.

• Self-Validation (Mass Balance Gate): Calculate the total peak area of intact Riviciclib + all identified degradants (adjusted for relative response factors).

  • Validation Criteria: The sum MUST equal 95–105% of the initial unstressed API peak area.

  • Correction Loop: A mass balance <95% indicates secondary degradation into undetectable volatile compounds or irreversible column binding. If <95%, you must reduce the stress exposure time by 50% and repeat.

Step-by-step LC-MS/MS analytical workflow for Riviciclib degradation profiling.

Quantitative Forced Degradation Parameters

Target degradation for a valid stability-indicating assay is 10–20%.

Stress Condition	Reagent / Environment	Temp / Exposure	Expected Degradation (%)	Primary Degradant Type
Acidic Hydrolysis	0.1 M HCl	60°C, 24h	5 – 10%	Minimal (Relatively Stable)
Basic Hydrolysis	0.1 M NaOH	25°C, 2–4h	15 – 30%	Pyrone ring cleavage products
Oxidation	3% H₂O₂	25°C, 24h	10 – 20%	N-oxides, Phenolic Quinones
Photolysis	UV/Vis (ICH Q1B)	1.2M lux-hr	10 – 15%	Dehalogenated species
Thermal	Solid State	60°C, 7 days	< 5%	Stable

Part 3: Troubleshooting Guide – Analytical Workflows

Q: Why am I seeing a split peak or severe tailing for Riviciclib in my stability-indicating UHPLC assay? A: Causality: Riviciclib contains a basic pyrrolidine nitrogen[3]. Peak tailing or splitting often results from secondary ion-exchange interactions between this basic nitrogen and unendcapped silanol groups on the stationary phase, particularly at mid-range pH. Alternatively, it may indicate the co-elution of a closely related degradation product, such as the N-oxide formed during auto-oxidation. Solution: First, ensure your mobile phase is properly buffered at a low pH (e.g., 0.1% Formic Acid or TFA, pH ~2.0) to fully protonate the silanol groups, eliminating secondary interactions. If the split peak persists, it is a co-eluting degradant. Flatten your gradient slope between 30-50% Mobile Phase B to resolve the N-oxide from the parent API.

Q: My oxidative stress samples (H₂O₂) show a mass balance of only 75%. Where did the rest of the Riviciclib go? A: Causality: The 5,7-dihydroxyflavone core of Riviciclib[2] is highly susceptible to deep oxidation. Prolonged exposure to 3% H₂O₂ doesn't just form primary N-oxides; it causes the phenolic rings to over-oxidize into highly reactive quinones. These quinones polymerize into large, insoluble macromolecular complexes that either precipitate out of solution or bind irreversibly to the UHPLC column frit. Solution: Your stress conditions are too harsh. The protocol self-corrects here: reduce the H₂O₂ concentration to 1% or decrease the exposure time from 24 hours to 6 hours to capture the primary degradants before they polymerize.

Part 4: FAQs – Handling and Prevention

Q: How do I prevent oxidative degradation during the long-term storage of Riviciclib stock solutions? A: Causality: In solution, dissolved oxygen rapidly attacks the phenolic hydroxyls and the tertiary amine. Prevention: Never store Riviciclib in aqueous solutions for extended periods. For long-term viability, Riviciclib hydrochloride should be stored as solid-state aliquots at -20°C or -80°C[4]. If a stock solution must be kept, prepare it in anhydrous, degassed DMSO, purge the headspace of the vial with Argon or Nitrogen, and store at -80°C. Avoid repeated freeze-thaw cycles, which introduce condensation and oxygen.

Q: Does the salt form (Riviciclib hydrochloride) degrade differently than the free base? A: Causality: While the intrinsic biological activity remains comparable, the physicochemical stability differs drastically. The free base is highly lipophilic and more susceptible to surface oxidation in the solid state. The hydrochloride salt[5] protonates the vulnerable pyrrolidine nitrogen, sterically and electronically shielding it from rapid N-oxidation, thereby significantly enhancing both water solubility and long-term shelf stability. Always utilize the HCl salt for in vitro and in vivo formulations unless specifically investigating lipid-nanoparticle encapsulation.

References

1.. National Center for Biotechnology Information. 2. . National Center for Advancing Translational Sciences (NCATS). 3.. Selleck Chemicals. 4.. MedChemExpress. 5.. Frontiers in Plant Science. 6. . International Journal of Molecular Sciences (MDPI).

Sources

• 1. Frontiers | De novo transcriptome analysis of Dysoxylum binectariferum to unravel the biosynthesis of pharmaceutically relevant specialized metabolites [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Riviciclib (P276-00) | C21H20ClNO5 | CID 9952923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]

Optimizing P276-00 exposure time for caspase activation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing inconsistent apoptotic readouts when evaluating targeted kinase inhibitors. P276-00 (Riviciclib) is a highly potent, selective inhibitor of CDK4/D1, CDK1/B, and CDK9/T1. While its endpoint efficacy is robust, capturing its mechanism of action—specifically caspase-dependent apoptosis—requires precise temporal optimization.

Unlike broad-spectrum cytotoxic agents, P276-00 induces apoptosis primarily through transcriptional repression. Because caspases are transiently active proteases, missing the optimal exposure window is the primary cause of false-negative apoptotic data in P276-00 studies. This guide is designed to help you troubleshoot, optimize, and validate your caspase activation assays.

Section 1: Mechanistic Causality & Pathway

To optimize exposure time, you must first understand the kinetic delay inherent to P276-00's mechanism. The drug does not directly damage DNA or mitochondria. Instead, it competitively binds the ATP pocket of CDK9. The loss of CDK9 activity halts RNA polymerase II-dependent transcription. Consequently, proteins with rapid turnover rates—specifically the anti-apoptotic protein Mcl-1—deplete rapidly. This depletion releases pro-apoptotic factors (Bax/Bak), causing cytochrome c release, apoptosome formation, and ultimately caspase-9/-3 activation.

Fig 1: P276-00 signaling pathway from CDK9 inhibition to caspase-3 mediated apoptosis.

Section 2: Troubleshooting FAQs

Q: Why am I missing the peak caspase-3/7 activation window when treating with P276-00? A: Caspase activation is a highly transient, compound-dependent event. If you assay at 48 hours, you will likely miss the peak signal because the cells have already progressed to secondary necrosis, leading to the degradation of active caspase fragments. As demonstrated in 1[1], apoptotic signals decrease significantly once cells are dead and caspases are no longer active. For P276-00, studies in HL-60 and mantle cell lymphoma lines show that sub-G1 populations and initial caspase cleavage begin as early as 6 to 12 hours, with peak caspase-3 specific activity occurring around 24 hours[2]. Always perform a time-course (e.g., 6h, 12h, 24h, 36h) rather than a single-endpoint assay.

Q: My Western blots show PARP cleavage but weak active caspase-3 bands at 48 hours. What went wrong? A: This is a classic temporal mismatch. PARP-1 is a direct substrate of caspase-3. Once cleaved (yielding the 89 kDa fragment), the cleaved PARP is relatively stable and accumulates over time. In contrast, the active 17/19 kDa caspase-3 fragments are unstable and degrade as the cell dismantles. If you harvest at 48 hours, you capture the accumulated "fossil record" of apoptosis (cleaved PARP) but miss the active enzyme (caspase-3) that caused it. Shift your lysis window to 12–24 hours to capture the active caspase-3 fragments, as3[3] indicate that caspase activity peaks hours before maximum PARP cleavage is observed.

Q: How does P276-00 concentration interact with exposure time for optimal caspase cleavage? A: There is an inverse relationship between dose and time-to-peak-apoptosis. At lower doses (0.5 µM), caspase-3 activity is modest at 24 hours. However, increasing the dose to 0.75 µM or 1.0 µM causes a massive (up to 29-fold) spike in specific activity at the exact same 24-hour time point. 2[2] demonstrate this dose-dependent acceleration of the apoptotic cascade.

Q: What is the mechanistic link between P276-00's CDK9 inhibition and caspase activation? A: P276-00 competitively binds the ATP pocket of CDK9. The loss of CDK9 activity halts RNA polymerase II-dependent transcription. Consequently, proteins with rapid turnover rates—specifically the anti-apoptotic protein Mcl-1—deplete rapidly. This depletion releases pro-apoptotic factors (Bax/Bak), causing cytochrome c release, apoptosome formation, and caspase-9/-3 activation, a mechanism thoroughly documented in 4[4].

Section 3: Quantitative Data Summary

To guide your experimental design, below is a synthesis of expected apoptotic responses based on P276-00 dose and exposure time in HL-60 promyelocytic leukemia cells.

P276-00 Concentration (µM)	Exposure Time (h)	Caspase-3 Specific Activity (pmol/min/µg)	Apoptosis (%)	Phenotypic Observation
0.0 (Vehicle Control)	24	4.76	< 5%	Baseline viability
0.25	48	Missed Window	~30%	Delayed apoptosis
0.50	24	17.2	N/A	Early caspase activation
0.75	24	116.5	N/A	Peak caspase activation
0.75	48	Missed Window	~80%	Late apoptosis / DNA laddering
1.00	24	138.2	N/A	Saturated caspase activation

Section 4: Self-Validating Experimental Protocol

To ensure trustworthiness, the following time-course methodology is designed as a self-validating system. It incorporates orthogonal controls to guarantee that a negative result is a true biological negative, rather than an assay failure.

Fig 2: Experimental workflow for optimizing P276-00 exposure time in caspase assays.

Step-by-Step Methodology: Time-Course Caspase-3/7 Activity Assay

Self-Validation Checkpoints:

• System Suitability: Use 1 µM Staurosporine (a known rapid apoptosis inducer) as a positive control. It should peak at 6 hours. If Staurosporine fails to produce a signal, your assay reagents are compromised.

• Viability Counter-Screen: Multiplex with a fluorescent cytotoxicity dye (e.g., CellTox Green) to ensure cells are undergoing apoptosis rather than primary necrosis.

Protocol:

• Cell Seeding: Seed target cells (e.g., HL-60 or MCL lines) at a density of 1 × 10^4 cells/well in a 96-well opaque white plate. Allow 24 hours for acclimatization.

• Compound Preparation: Prepare a 10 mM stock of P276-00 in DMSO. Perform serial dilutions in complete media to achieve final well concentrations of 0.5 µM, 0.75 µM, and 1.0 µM. Ensure final DMSO concentration does not exceed 0.1%.

• Dosing & Time-Course: Dose the plates in reverse chronological order so all plates can be read simultaneously at the end of the experiment.

  • Plate 1: Dose at T=-48h

  • Plate 2: Dose at T=-24h

  • Plate 3: Dose at T=-12h

  • Plate 4: Dose at T=-6h

• Reagent Addition: At T=0, add the proluminescent caspase-3/7 substrate (containing the DEVD sequence) directly to the wells in a 1:1 ratio with the culture media.

• Lysis & Incubation: Place the plates on a plate shaker at 300-500 rpm for 30 seconds to ensure complete cell lysis. Incubate at room temperature for 1 hour to allow the caspase cleavage of the substrate to reach steady-state kinetics.

• Readout: Measure luminescence using a microplate reader. Calculate the fold-change in specific activity (pmol/min/µg) relative to the vehicle control.

References

• Source: aacrjournals.
• Source: nih.
• Source: nih.
• Source: promega.
• Time course of caspase-3 activation and PARP-1 cleavage after...

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• 1. Using a Real Time Kinetic Cytotoxicity Assay to Determine when to Detect Apoptosis by Caspase-3/7 Activation [promega.sg]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Cyclin-dependent kinase inhibitor, P276-00 induces apoptosis in multiple myeloma cells by inhibition of Cdk9-T1 and RNA polymerase II-dependent transcription - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Riviciclib vs Flavopiridol: A Comparative Guide to Kinase Selectivity Profiles

Executive Summary

This technical guide provides an in-depth comparative analysis of the kinase selectivity profiles of two prominent cyclin-dependent kinase (CDK) inhibitors: Flavopiridol (Alvocidib) and Riviciclib (P276-00). Designed for researchers and drug development professionals, this document evaluates the structural basis of their selectivity, provides quantitative biochemical data, maps their mechanistic pathways, and outlines a self-validating experimental protocol for in vitro kinase profiling.

Introduction: The Evolution of CDK Inhibitors

Cyclin-dependent kinases (CDKs) are master regulatory enzymes that drive cell cycle progression and transcriptional elongation. Dysregulation of these kinases is a hallmark of numerous malignancies, making them prime targets for oncological drug development [1]. Flavopiridol (Alvocidib), a synthetic flavonoid derived from the Indian plant Dysoxylum binectariferum, was the first CDK inhibitor to enter clinical trials. While it demonstrated potent cytotoxicity, its utility was severely hampered by a narrow therapeutic window and significant off-target effects [2].

To overcome these limitations, next-generation analogs were synthesized through rational structure-based drug design. Riviciclib (P276-00) emerged from these efforts as a highly selective inhibitor targeting CDK9, CDK4, and CDK1, with a markedly improved toxicity profile compared to its predecessor [3].

Structural Basis of Selectivity

The differential kinase selectivity between Flavopiridol and Riviciclib is rooted in subtle yet critical modifications to the flavonoid scaffold, specifically at the D-ring.

• Flavopiridol features a 3-hydroxy-1-methylpiperidin-4-yl group (a piperidine ring). This structural conformation allows it to bind promiscuously within the ATP-binding pocket of a wide array of kinases, resulting in a high selectivity entropy score of 2.5 [4].

• Riviciclib replaces the piperidine moiety with a pyrrolidine ring. This intense structure-activity relationship (SAR) optimization restricts the molecule's conformational flexibility, enhancing its specificity for the ATP-binding clefts of CDK9 and CDK4 while virtually eliminating binding affinity for non-CDK kinases [5].

Kinase Selectivity Profiles: A Quantitative Comparison

The biochemical potency of these inhibitors is typically quantified using in vitro kinase assays. As summarized in the table below, Flavopiridol acts as a pan-CDK inhibitor with significant off-target liabilities (e.g., MAK, ICK kinases), whereas Riviciclib exhibits a refined profile favoring CDK9 and CDK4 [2].

Kinase Target	Flavopiridol (Alvocidib) IC₅₀	Riviciclib (P276-00) IC₅₀	Biological Function
CDK9 / Cyclin T1	3 nM	20 nM	Transcriptional elongation (P-TEFb)
CDK4 / Cyclin D1	20 nM	63 nM	G1 to S phase cell cycle transition
CDK1 / Cyclin B	30 nM	79 nM	G2 to M phase cell cycle transition
CDK2 / Cyclin E	100 nM	224 nM	S phase progression
CDK6 / Cyclin D3	60 nM	> 300 nM	G1 to S phase cell cycle transition
CDK7 / Cyclin H	10 nM	Minimal Activity	CAK complex; transcription initiation
Non-CDK (e.g., MAK, ICK)	High Affinity (< 100 nM)	Minimal Activity	Off-target toxicity drivers

Mechanistic Pathways & Cellular Impact

Both compounds exert their primary apoptotic effects through the inhibition of CDK9. CDK9 pairs with Cyclin T1 to form the Positive Transcription Elongation Factor b (P-TEFb) complex. P-TEFb phosphorylates the Serine-2 residue on the C-terminal domain (CTD) of RNA Polymerase II (RNAPII). This phosphorylation is an absolute requirement for the transcriptional elongation of short-lived, anti-apoptotic proteins such as MCL-1 and MYC. By inhibiting CDK9, Riviciclib and Flavopiridol collapse MCL-1 levels, triggering rapid apoptosis in oncogene-addicted cells [1].

Figure 1: CDK9/P-TEFb Signaling Pathway and the inhibitory action of Flavopiridol and Riviciclib.

Experimental Methodologies for Kinase Profiling

To objectively compare the selectivity of these inhibitors, a self-validating in vitro radiometric or luminescence-based kinase assay must be employed. The following protocol outlines the industry-standard methodology for determining IC₅₀ values and selectivity entropy.

Causality Check: Why must the ATP concentration be maintained at or below Kₘ during the assay? Both Riviciclib and Flavopiridol are ATP-competitive inhibitors. If ATP concentrations exceed the Michaelis constant (Kₘ), the excess ATP will outcompete the drug for the active site, artificially inflating the apparent IC₅₀ and masking the true potency of the inhibitor.

Step-by-Step Protocol:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of Flavopiridol and Riviciclib in 100% DMSO.

  • Self-Validation: Include a known pan-kinase inhibitor (e.g., Staurosporine) as a positive control (100% inhibition reference) and DMSO alone as a negative vehicle control (0% inhibition reference).

• Kinase Reaction Assembly: In a 384-well microplate, combine the diluted compounds with recombinant human kinase complexes (e.g., CDK9/Cyclin T1, CDK4/Cyclin D1). Add the specific peptide substrate optimized for each respective kinase.

• Reaction Initiation: Initiate the reaction by adding an ATP mixture. Crucially, the ATP concentration must be individually calibrated to the apparent Kₘ of each specific kinase being tested.

• Incubation: Incubate the plate at room temperature for 60-120 minutes (depending on the linear phase of the specific kinase kinetics).

• Signal Detection: Terminate the reaction using a luminescence-based ATP detection reagent (e.g., Kinase-Glo®). The luminescent signal is inversely proportional to kinase activity (depleted ATP = high kinase activity = low signal).

• Data Analysis: Normalize raw luminescence data against the DMSO control and no-enzyme control. Calculate the IC₅₀ using a 4-parameter logistic non-linear regression model.

Figure 2: Step-by-step in vitro kinase assay workflow for determining inhibitor selectivity.

Clinical Implications & Therapeutic Window

The divergent kinase selectivity profiles of these two drugs directly dictate their clinical utility. Flavopiridol's potent but promiscuous nature results in a narrow therapeutic window. Its off-target inhibition of non-CDK kinases contributes to severe dose-limiting toxicities, including secretory diarrhea and acute tumor lysis syndrome, which have complicated its clinical development [1].

Conversely, Riviciclib's refined selectivity for CDK9 and CDK4, achieved via its pyrrolidine substitution, significantly reduces off-target kinase binding. This translates to an improved safety profile and a wider therapeutic index. While Riviciclib has shown potent in vivo anti-tumor activity in preclinical xenograft models, its clinical efficacy as a monotherapy in trials (e.g., for relapsed mantle cell lymphoma) has shown mixed results, suggesting that its optimal use may lie in rational combination therapies where its selective CDK9 inhibition can sensitize tumors to other targeted agents [3].

References

• Mariaule, G., & Belmont, P. (2014). "Cyclin-Dependent Kinase Inhibitors as Marketed Anticancer Drugs: Where Are We Now? A Short Survey." Molecules, 19(9), 14366-14382. 2

• Blachly, J. S., & Byrd, J. C. (2013). "Emerging Drug Profile: Cyclin-Dependent Kinase Inhibitors." Leukemia & Lymphoma, 54(10), 2133–2143. 1

• Yuan, K., et al. (2021). "Selective inhibition of CDK4/6: A safe and effective strategy for developing anticancer drugs." Acta Pharmaceutica Sinica B, 11(1), 30–54. 3

• Dey, J., et al. (2017). "Comparative kinase profiles of voruciclib and flavopiridol." Scientific Reports, 7(1), 18007. 5

• Uitdehaag, J. C. M., et al. (2013). "A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets." British Journal of Pharmacology, 166(3), 858-876. 4

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• 2. mdpi.com [mdpi.com]
• 3. Selective inhibition of CDK4/6: A safe and effective strategy for developing anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. crossfire-oncology.com [crossfire-oncology.com]
• 5. researchgate.net [researchgate.net]

Mechanistic Profiling and Selectivity of Riviciclib: A Comparative Guide Against Non-Selective CDK Inhibitors

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide

Executive Summary: The Evolution of CDK Selectivity

The clinical development of cyclin-dependent kinase (CDK) inhibitors has historically been bottlenecked by the challenge of achieving precise kinase selectivity. First-generation, non-selective CDK inhibitors (often referred to as pan-CDK inhibitors, such as UCN-01 or flavopiridol) frequently failed in clinical settings due to severe off-target effects. Their broad coverage and poor specificity resulted in an unmanageably narrow therapeutic window, leading to dose-limiting toxicities such as severe diarrhea, neutropenia, anemia, and arrhythmia[1].

Riviciclib (also known as P276-00), a novel flavone-derived small molecule, represents a significant structural and mechanistic evolution in this space. By selectively targeting CDK9, CDK4, and CDK1, Riviciclib achieves potent antiproliferative and apoptotic effects in chemoresistant cancer cells while actively minimizing the off-target toxicities associated with indiscriminate kinase inhibition[2].

Mechanistic Divergence: Riviciclib vs. Pan-CDK Inhibitors

Early broad-spectrum CDK inhibitors bound indiscriminately to the highly conserved ATP-binding clefts across the entire CDK family. This lack of discrimination meant that while they successfully halted tumor proliferation, they simultaneously disrupted essential cell cycle progression and global transcription in healthy tissues[1].

Riviciclib functions as an ATP-competitive inhibitor but exploits subtle structural divergences within specific kinase domains. Notably, Riviciclib demonstrates a 40-fold higher selectivity toward the CDK4-Cyclin D1 complex compared to the CDK2-Cyclin E complex. This targeted binding profile allows Riviciclib to induce G1-phase cell cycle arrest and caspase-3 mediated apoptosis in cancer cells without universally shutting down normal cellular functions.

Mechanistic divergence between non-selective CDK inhibitors and Riviciclib's targeted binding.

Quantitative Off-Target Profiling

To objectively evaluate Riviciclib's selectivity, we must analyze its half-maximal inhibitory concentration (IC50) across various CDK complexes. The sharp drop-off in potency against CDK2, CDK6, and CDK7 highlights its targeted nature compared to traditional non-selective agents, which typically inhibit these off-target kinases at equipotent, low-nanomolar concentrations.

Table 1: Kinase Selectivity Profile of Riviciclib

Kinase Complex	Riviciclib IC50 (µM)	Target Status	Biological Implication of Inhibition
CDK9 / Cyclin T1	0.020	Primary Target	Downregulation of anti-apoptotic proteins
CDK4 / Cyclin D1	0.063	Primary Target	G1 phase cell cycle arrest
CDK1 / Cyclin B	0.079	Primary Target	G2/M phase cell cycle arrest
CDK2 / Cyclin A	0.224	Off-Target (Moderate)	S phase interference
CDK6 / Cyclin D1	0.396	Off-Target (Moderate)	Redundant G1 arrest
CDK2 / Cyclin E	2.540	Off-Target (Weak)	Minimal G1/S interference (S-Phase Sparing)
CDK7 / Cyclin H	2.870	Off-Target (Weak)	Minimal CAK interference (Transcription Sparing)

(Data sourced from[2],[3], and[4])

Causality of Reduced Toxicity

The specific off-target profile of Riviciclib directly translates to its improved clinical behavior:

• S-Phase Sparing: By exhibiting weak affinity for CDK2-Cyclin E (IC50 = 2.540 µM), Riviciclib avoids indiscriminate S-phase arrest in healthy cells, a primary driver of myelosuppression in non-selective inhibitors[3].

• CAK Sparing: Its minimal inhibition of CDK7 (IC50 = 2.870 µM) prevents the global shutdown of transcription, mitigating the severe gastrointestinal toxicities seen with earlier agents[3].

• Targeted Apoptosis: The potent inhibition of CDK4 (IC50 = 0.063 µM) rapidly decreases pRb Ser780 phosphorylation, leading to specific G1 arrest and DNA ladder formation in cancer cells (e.g., H460, HCT-116) while remaining highly selective for malignant cells over normal fibroblasts[5].

Experimental Methodology: Validating Kinase Selectivity

To rigorously validate the off-target effects and selectivity of CDK inhibitors, researchers employ high-throughput radiometric kinase assays. The following protocol details the Cdk4-D1/Cdk2-E enzyme assay.

Expertise Note on Causality: This protocol is a self-validating system. By utilizing a filtration-based approach, it physically separates the phosphorylated GST-Rb substrate from free radiolabel. The extensive washing steps ensure that the final scintillation counts directly correlate with intrinsic CDK catalytic activity, eliminating false positives caused by off-target protein aggregation or non-specific ATP binding.

High-throughput radiometric kinase assay workflow for evaluating Riviciclib selectivity.

Step-by-Step Protocol: Radiometric Filtration Assay[4],[7]

• Plate Preparation: Prewet the wells of a 96-well Millipore Multiscreen filtration plate with 100 µL of Kinase Buffer (50 mmol/L HEPES pH 7.5, 10 mmol/L MgCl2, 1 mmol/L EGTA). Remove the buffer via vacuum manifold.

• Substrate Immobilization: Add 50 µL of GST-Rb bound to GSH-Sepharose beads (0.5 µg GST-Rb per well) suspended in kinase buffer. Apply vacuum to retain the beads on the filter matrix.

• Reaction Mixture Assembly: Introduce 25 µL of a reaction mix containing both cold and hot ATP (40 µmol/L unlabeled ATP, 10 µCi/mL γ32P-ATP) alongside a 4× phosphatase inhibitor cocktail (40 mmol/L h-glycerophosphate, 4 mmol/L DTT, 0.4 mmol/L NaF, 0.4 mmol/L sodium orthovanadate).

  • Causality Check: The inclusion of phosphatase inhibitors is critical to prevent the premature dephosphorylation of the GST-Rb substrate by endogenous phosphatases, which would otherwise artificially inflate the perceived efficacy of the inhibitor.

• Inhibitor Introduction: Add 25 µL of Riviciclib (prepared at 4× final concentration in kinase buffer) or a vehicle control.

• Enzyme Addition & Incubation: Initiate the reaction by adding 50 µL (100 ng) of human Cdk4-D1 or Cdk2-E enzyme. Incubate the plate at 30°C for exactly 30 minutes.

• Termination and Washing: Apply vacuum to terminate the reaction. Wash the plate three times with TNEN buffer (20 mmol/L Tris pH 8.0, 100 mmol/L NaCl, 1 mmol/L EDTA, 0.5% nonidet-P40).

  • Causality Check: The stringent TNEN wash removes any unincorporated γ32P-ATP trapped in the filter matrix, ensuring the final signal is exclusively derived from the covalently modified GST-Rb.

• Scintillation Counting: Air-dry the filter plate, add 30 µL of Packard Microscint-O cocktail to each well, seal with Top-Seal A film, and quantify the 32P-GST-Rb using a Top Count scintillation counter.

Conclusion

Riviciclib (P276-00) effectively bridges the gap between early, highly toxic pan-CDK inhibitors and ultra-selective single-target agents. By maintaining potent nanomolar activity against CDK9, CDK4, and CDK1 while deliberately sparing CDK2 and CDK7, it provides a robust antiproliferative effect against chemoresistant cell lines with a significantly improved off-target toxicity profile,[2]. This selective tuning makes it a highly valuable compound for targeted oncology research.

References

Sources

• 1. targetedonc.com [targetedonc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. NB-64-04236-25mg | Riviciclib [920113-02-6] Clinisciences [clinisciences.com]
• 5. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]

Benchmarking P276-00 (Riviciclib) Antiproliferative Activity in HCT-116 Colorectal Carcinoma Cells: A Comparative Guide

As targeted oncology moves toward highly selective kinase inhibition, benchmarking novel compounds against first-generation broad-spectrum inhibitors is critical for establishing a drug's therapeutic window. This guide provides an in-depth technical analysis of P276-00 (Riviciclib) , a potent, flavone-derived small molecule inhibitor of cyclin-dependent kinases (CDKs)[1].

By benchmarking P276-00 against the prototype pan-CDK inhibitor Flavopiridol (Alvocidib) in the HCT-116 human colorectal carcinoma model, we can map the precise causality between its unique kinase selectivity profile and its robust antiproliferative phenotype[2][3].

Mechanistic Rationale & Pathway Dynamics

To understand the efficacy of P276-00 in HCT-116 cells, we must first dissect its dual-action mechanism. Unlike early-generation inhibitors that indiscriminately block the CDK family, P276-00 is highly selective for CDK9/Cyclin T1, CDK4/Cyclin D1, and CDK1/Cyclin B[2][3].

In HCT-116 cells, this specific target engagement drives a two-pronged attack on tumor survival:

• Cytostatic Axis (CDK4 Inhibition): P276-00 competitively binds the ATP pocket of CDK4, preventing the phosphorylation of the retinoblastoma protein (Rb) at the Ser780 residue. Hypophosphorylated Rb tightly sequesters E2F transcription factors, halting the cell cycle at the G1/S checkpoint[2][3].

• Apoptotic Axis (CDK9 Inhibition): By inhibiting CDK9 (a core component of the positive transcription elongation factor b, P-TEFb), P276-00 blocks the phosphorylation of the RNA polymerase II (RNAPII) C-terminal domain[3]. This rapidly halts the transcription of short-lived, anti-apoptotic proteins like Mcl-1, triggering caspase-3 activation and subsequent PARP cleavage[3].

Figure 1: Mechanism of action for P276-00 mediating cell cycle arrest and apoptosis.

Quantitative Benchmarking: P276-00 vs. Flavopiridol

When benchmarking a novel CDK inhibitor, absolute potency must be weighed against target selectivity. Flavopiridol is a standard reference compound; however, its pan-CDK activity (including potent CDK2 inhibition) often results in a narrow therapeutic window and significant off-target cytotoxicity[4].

P276-00 demonstrates a >40-fold selectivity for CDK4 over CDK2[2]. As summarized in the tables below, while Flavopiridol shows a lower absolute IC50 in HCT-116 cells (~34 nM)[5], P276-00 achieves potent tumor suppression (310 nM)[6] while sparing normal fibroblast populations (IC50 > 5.0 µM)[6].

Table 1: Target Kinase Selectivity Profile (IC50)

Kinase Target	P276-00 (Riviciclib)	Flavopiridol (Alvocidib)	Target Function
CDK9 / Cyclin T1	20 nM[2]	~3 nM[4]	Transcriptional elongation; Apoptosis
CDK4 / Cyclin D1	63 nM[2]	100 nM[4]	G1-to-S phase cell cycle transition
CDK1 / Cyclin B	79 nM[2]	30 nM[4]	G2-to-M phase cell cycle transition
CDK2 / Cyclin E	2.54 µM[2]	170 nM[4]	S-phase progression (Off-target toxicity driver)

Table 2: Cellular Antiproliferative Activity

Cell Line / Model	P276-00 (Riviciclib)	Flavopiridol (Alvocidib)
HCT-116 (Colorectal Carcinoma)	310 nM[6]	~34 nM[5]
Normal Fibroblasts (WI-38)	> 5.0 µM[6]	Highly Cytotoxic

Self-Validating Experimental Protocol

From an assay development perspective, simply treating cells and measuring viability is prone to misinterpretation. To establish a self-validating system , your experimental design must link the primary molecular target (CDK4/9) directly to the terminal phenotype (proliferation halt).

Below is the step-by-step methodology required to accurately benchmark P276-00 in HCT-116 cells, including the causality behind each experimental choice.

Step 1: Cell Culture & G0/G1 Synchronization

• Protocol: Seed HCT-116 cells in RPMI 1640 medium supplemented with 10% FBS. After 24 hours, wash the cells and incubate in serum-free medium for 24-48 hours to synchronize the population.

• Causality: Because P276-00 specifically targets CDK4 (the master regulator of the G1-to-S transition)[2], testing an unsynchronized, exponentially growing population introduces unacceptable noise. Serum starvation synchronizes the cells in G0/G1, allowing you to cleanly observe the drug's ability to lock the cells in this phase upon serum reintroduction.

Step 2: 3H-Thymidine Uptake Assay (Proliferation Readout)

• Protocol: Release cells into complete medium containing varying concentrations of P276-00 (0.1 to 5.0 µM). After 48 hours, pulse the cells with 1 µCi of [3H]-thymidine for 6 hours. Harvest cells and measure radioactivity using a liquid scintillation counter.

• Causality: While colorimetric MTT assays are ubiquitous, they measure mitochondrial reductase activity, which can temporally lag behind actual cell cycle arrest. [3H]-thymidine incorporation directly quantifies de novo DNA synthesis (S-phase entry)[6]. This is the most accurate, immediate functional readout for a G1-arresting compound.

Step 3: Immunoblotting for Target Engagement

• Protocol: Lyse P276-00 treated HCT-116 cells at 3, 6, 12, and 24-hour timepoints. Perform Western blotting probing for total Rb, pRb (Ser780), Cyclin D1, and cleaved PARP.

• Causality: A drop in proliferation does not prove on-target activity. Ser780 is uniquely phosphorylated by the CDK4/Cyclin D1 complex[3]. A dose-dependent reduction in pRb (Ser780) explicitly validates CDK4 inhibition. Concurrently, the emergence of cleaved PARP at later timepoints validates the secondary CDK9-mediated apoptotic mechanism[3].

Step 4: In Vivo Xenograft Validation

• Protocol: Inject HCT-116 cells subcutaneously into SCID mice. Once tumors reach ~100 mm³, administer P276-00 intraperitoneally (e.g., 35 mg/kg daily for 10-21 days)[3]. Measure tumor volume via calipers.

• Causality: In vitro potency must translate to in vivo pharmacokinetic viability. P276-00 has demonstrated significant tumor growth inhibition in HCT-116 xenografts, proving that its 310 nM in vitro IC50 translates to a viable therapeutic concentration in living tissue[3].

Figure 2: Self-validating experimental workflow for benchmarking P276-00 in HCT-116 cells.

Data Interpretation & Translational Impact

When executing this benchmarking protocol, the data must be interpreted chronologically. In our experience, the biochemical target engagement occurs rapidly: pRb (Ser780) levels typically decrease within 3 hours of P276-00 exposure[3]. This biochemical event perfectly predicts the downstream phenotypic outcome—a sharp decline in 3H-thymidine uptake at 48 hours[6], followed by an accumulation of cells in the sub-G1 phase (indicative of apoptosis) during flow cytometry analysis.

Ultimately, P276-00 provides a highly targeted approach to halting HCT-116 proliferation. By balancing potent dual CDK9/4 inhibition with a refined selectivity profile that spares CDK2, P276-00 overcomes the toxicity limitations that plagued first-generation pan-CDK inhibitors like Flavopiridol, making it a highly valuable tool compound and clinical candidate for colorectal carcinoma research.

References

• Riviciclib hydrochloride (P276-00) | CDK inhibitor | CAS 920113-03-7 . Selleck Chemicals. 2

• In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00 . AACR Journals. 6

• P276-00, a novel cyclin-dependent inhibitor induces G1-G2 arrest, shows antitumor activity on cisplatin-resistant cells and significant in vivo efficacy in tumor models . PubMed / NIH. 7

• Riviciclib hydrochloride (P276-00) | Apoptosis Inducer . MedChemExpress. 3

• HY-10005-100mg | Flavopiridol[146426-40-6] . Clinisciences. 4

• Flavopiridol (HMR-1275) | CDK Inhibitor . MedChemExpress.5

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• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. HY-10005-100mg | Flavopiridol [146426-40-6] Clinisciences [clinisciences.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. P276-00, a novel cyclin-dependent inhibitor induces G1-G2 arrest, shows antitumor activity on cisplatin-resistant cells and significant in vivo efficacy in tumor models - PubMed [pubmed.ncbi.nlm.nih.gov]

Riviciclib and Gemcitabine Combination Therapy: A Comprehensive Validation and Comparison Guide

The integration of targeted therapies with standard cytotoxic agents represents a critical frontier in overcoming chemoresistance in solid tumors. Gemcitabine, a nucleoside analog, remains a foundational treatment for advanced malignancies like pancreatic ductal adenocarcinoma (PDAC). However, its long-term efficacy is frequently compromised by intrinsic and acquired resistance mechanisms, including the hyperactivation of survival pathways and the upregulation of anti-apoptotic proteins[1].

This guide provides an in-depth technical analysis of validating the combination of Gemcitabine with Riviciclib (P276-00) , a potent, multi-target cyclin-dependent kinase (CDK) inhibitor. By dissecting the mechanistic causality, comparative efficacy, and self-validating experimental protocols, this document serves as an authoritative resource for drug development professionals.

Mechanistic Rationale: The Causality of Synthetic Lethality

To design effective validation studies, researchers must first understand the causal relationship between the two agents. Gemcitabine functions by incorporating into replicating DNA, causing chain termination and inducing S-phase cell cycle arrest. In response, cancer cells often initiate rescue mechanisms via the Akt/mTOR pathway and rely on DNA repair enzymes to survive the cytotoxic insult[1].

Riviciclib acts as a precise countermeasure by functioning as a multi-target inhibitor of CDK1, CDK4, and CDK9, with high-affinity IC50 values of 79 nM, 63 nM, and 20 nM, respectively[2]. The synergy between these drugs is driven by a dual-pathway blockade:

• Transcriptional Repression via CDK9: Riviciclib strongly inhibits CDK9, which is responsible for phosphorylating RNA Polymerase II (RNAPII)[3]. Blocking RNAPII halts the transcription of short-lived anti-apoptotic proteins (such as COX-2 and MCL-1). This rapid depletion removes the cancer cell's biochemical safety net, sensitizing it to Gemcitabine-induced apoptosis[1].

• Abrogation of DNA Repair via CDK1: Recent studies demonstrate that CDK1 directly phosphorylates Tyrosyl-DNA phosphodiesterase 1 (TDP1), an enzyme essential for repairing DNA damage during cell division[4]. By inhibiting CDK1, Riviciclib neutralizes this repair mechanism, forcing Gemcitabine-damaged cells into mitotic catastrophe[4].

Caption: Synergistic mechanism of Riviciclib and Gemcitabine in pancreatic cancer models.

Comparative Efficacy: Riviciclib vs. Alternative CDK Inhibitors

When validating Riviciclib, it is crucial to benchmark its performance against other clinical-stage CDK inhibitors used in combination with chemotherapy. While highly selective CDK4/6 inhibitors (e.g., Palbociclib) are effective for cytostatic G1 arrest, they lack the CDK9-mediated transcriptional repression required to overcome Gemcitabine resistance[5]. Multi-target inhibitors like Riviciclib and Dinaciclib offer a broader therapeutic index for this specific combination.

Quantitative Comparison of CDK Inhibitors in Combination Therapies

Inhibitor	Primary Targets	CDK9 IC50	Mechanism in Gemcitabine Combination	Clinical Stage
Riviciclib (P276-00)	CDK1, CDK4, CDK9	20 nM	Downregulates Akt/mTOR; Blocks TDP1 DNA repair[1],[4]	Phase II[3]
Dinaciclib	CDK1, CDK2, CDK5, CDK9	4 nM	Enhances cytotoxicity; Overcomes MDR1 resistance[1],[5]	Phase II[5]
Palbociclib	CDK4, CDK6	>10,000 nM	Induces G1 arrest; Prevents Rb phosphorylation[1],[5]	Phase II/III[5]

Experimental Validation Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step incorporates internal controls and mathematical rigor to differentiate true pharmacological synergy from mere additive toxicity.

Protocol A: In Vitro Synergy and Apoptosis Validation

• Rationale: A checkerboard matrix assay isolates the interaction dynamics between Riviciclib's transcriptional repression and Gemcitabine's DNA synthesis inhibition.

• Step 1: Cell Culture & Seeding. Seed PDAC cell lines (e.g., PANC-1, MIA PaCa-2) at

  cells/well in 96-well plates. Causality: Ensuring cells are in the exponential log-growth phase is critical, as Gemcitabine exclusively targets actively dividing cells.

• Step 2: Drug Matrix Treatment. Treat cells with a 6x6 dose matrix of Gemcitabine and Riviciclib. Causality: A multidose matrix is mathematically required to calculate the Combination Index (CI) across different fractional effects (Fa).

• Step 3: Viability Quantification. After 72 hours, quantify ATP using a luminescence assay (e.g., CellTiter-Glo). Causality: ATP quantification provides a highly sensitive, linear readout of metabolic viability, avoiding the metabolic artifacts common in colorimetric MTT assays.

• Step 4: Apoptosis Profiling. Harvest cells and stain with Annexin V-FITC and Propidium Iodide (PI). Analyze via flow cytometry. Causality: This step differentiates between cytostatic growth arrest (expected from baseline CDK4 inhibition) and true synergistic cytotoxicity (apoptosis).

• Step 5: Synergy Calculation. Calculate the Combination Index (CI) using the Chou-Talalay method. Validation: A CI < 1 definitively proves synergy, validating the combination hypothesis.

Caption: Step-by-step experimental workflow for validating drug synergy in vitro.

Protocol B: In Vivo Xenograft Validation

• Rationale: In vitro synergy must be translated into a physiological tumor microenvironment where pharmacokinetics, drug distribution, and angiogenesis dictate efficacy.

• Step 1: Tumor Implantation. Inject

  cancer cells subcutaneously into the right flank of athymic nude mice.

• Step 2: Group Randomization. Once tumors reach an average volume of ~100 mm³, randomize mice into four cohorts: (1) Vehicle, (2) Gemcitabine alone, (3) Riviciclib alone, and (4) Combination. Causality: The inclusion of single-agent cohorts is the self-validating baseline needed to prove that the combination significantly exceeds additive efficacy.

• Step 3: Dosing Regimen. Administer Gemcitabine (i.p. twice weekly) and Riviciclib (e.g., 50 mg/kg i.p. daily)[2]. Causality: Riviciclib's daily dosing maintains continuous CDK9 inhibition, preventing the rebound synthesis of anti-apoptotic proteins between the intermittent Gemcitabine cycles.

• Step 4: Endpoint Biomarker Analysis. Harvest tumors at the study endpoint for immunohistochemistry (IHC). Stain for Ki-67 (proliferation), cleaved caspase-3 (apoptosis), and CD31 (angiogenesis). Validation: Reduced CD31 and increased cleaved caspase-3 in the combination group physically validate the proposed mechanism of action[1].

Conclusion

The combination of Riviciclib and Gemcitabine represents a mechanistically sound approach to overcoming chemoresistance. By utilizing Riviciclib to simultaneously inhibit cell cycle progression (CDK4), abrogate DNA repair (CDK1), and repress anti-apoptotic transcription (CDK9), researchers can effectively trap cancer cells in a state of synthetic lethality. Rigorous, self-validating experimental designs—anchored by Chou-Talalay synergy calculations and robust in vivo controls—are essential for advancing this combination through the translational pipeline.

References

• Selleck Chemicals. "Riviciclib hydrochloride (P276-00) | CDK inhibitor | CAS 920113-03-7".
• National Institutes of Health (PMC). "CDK9 inhibitors in cancer research".
• ProBiologists. "Mechanisms of cancer cell rescue against pancreatic cancer therapeutics: Intrinsic and acquired resistance".
• DD News. "Scientists discover key enzyme to overcome cancer drug resistance".
• MDPI. "The Renaissance of Cyclin Dependent Kinase Inhibitors".

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• 4. Scientists discover key enzyme to overcome cancer drug resistance | DD News [ddnews.gov.in]
• 5. The Renaissance of Cyclin Dependent Kinase Inhibitors [mdpi.com]

A Comparative Pharmacodynamic Guide to P276-00 (Riviciclib) and R-roscovitine (Seliciclib)

This guide provides an in-depth, objective comparison of the pharmacodynamics of two prominent cyclin-dependent kinase (CDK) inhibitors: P276-00 and R-roscovitine. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to illuminate the distinct mechanistic profiles, cellular effects, and in vivo efficacy of these molecules, moving beyond surface-level descriptions to explore the causal relationships that define their therapeutic potential.

Introduction: Targeting the Engine of the Cell Cycle

Uncontrolled cell proliferation is a hallmark of cancer, fundamentally driven by a dysregulated cell cycle. Cyclin-dependent kinases (CDKs) are the master regulators of this process, acting as serine/threonine kinases that, when complexed with their cyclin partners, phosphorylate key substrates to drive cells through distinct phases of division. The overactivity of specific CDK/cyclin complexes is a common oncogenic event, making them prime targets for therapeutic intervention.

P276-00 (Riviciclib) and R-roscovitine (Seliciclib) are two small-molecule inhibitors that have been extensively investigated for their anticancer properties. While both target CDKs, they emerge from different chemical scaffolds—P276-00 is a flavone derivative, whereas R-roscovitine is a substituted purine.[1][2] This structural divergence gives rise to significant differences in their target selectivity, potency, and overall pharmacodynamic profiles, which in turn dictate their potential clinical applications and limitations. This guide will dissect these differences through the lens of experimental data.

Core Mechanism of Action: Competitive ATP Inhibition

Both P276-00 and R-roscovitine exert their inhibitory effects by functioning as ATP-competitive inhibitors.[1][2] They occupy the ATP-binding pocket on the catalytic subunit of sensitive CDKs, preventing the phosphorylation of crucial substrates like the Retinoblastoma protein (Rb). Phosphorylation of Rb by G1-phase CDKs (primarily CDK4/6) is a critical checkpoint; it causes Rb to release the E2F transcription factor, which then activates genes required for S-phase entry. By blocking this step, these inhibitors can induce cell cycle arrest and, subsequently, apoptosis.

Caption: The G1-S checkpoint pathway and points of CDK inhibition.

Target Selectivity and In Vitro Potency: A Tale of Two Profiles

The most critical pharmacodynamic distinction between P276-00 and R-roscovitine lies in their kinase selectivity profiles. This selectivity dictates which cellular processes are most affected and provides a rationale for their observed biological effects.

P276-00 exhibits a focused and potent inhibitory profile, primarily targeting CDKs involved in cell cycle progression and transcriptional regulation. It is particularly potent against CDK4/Cyclin D1, CDK1/Cyclin B, and CDK9/Cyclin T1, with IC₅₀ values in the nanomolar range.[3][4] Its 40-fold greater selectivity for CDK4/D1 over CDK2/E is a key characteristic.[5] This strong inhibition of CDK4 directly impacts the G1 checkpoint, while its potent activity against CDK9, a component of the positive transcription elongation factor b (P-TEFb), allows it to suppress the transcription of short-lived anti-apoptotic proteins like Mcl-1.[4][6]

R-roscovitine , in contrast, is a broader-spectrum CDK inhibitor. It potently inhibits CDK1, CDK2, CDK5, CDK7, and CDK9.[7][8][9] Notably, it is a poor inhibitor of CDK4 and CDK6.[9] This profile suggests that R-roscovitine's primary mechanism for inducing cell cycle arrest is not through the canonical G1 checkpoint controlled by CDK4/6, but rather through inhibition of CDKs essential for S-phase (CDK2), G2/M transition (CDK1), and transcription (CDK7, CDK9).

Kinase Target	P276-00 (IC₅₀)	R-roscovitine (IC₅₀)	Primary Function
CDK1/Cyclin B	79 nM	0.65 µM[10]	G2/M Transition
CDK2/Cyclin E	>1 µM (low potency)	0.10 - 0.16 µM[10][11]	G1/S Transition, S Phase
CDK4/Cyclin D1	63 nM	>100 µM (poor inhibitor)	G1 Progression
CDK5/p35	Not a primary target	0.16 µM[10]	Neuronal functions, Proliferation
CDK7/Cyclin H	Lower potency[6]	0.49 µM[10]	CDK Activation, Transcription
CDK9/Cyclin T1	20 nM	~0.7 µM	Transcriptional Elongation

Table 1: Comparative in vitro kinase inhibitory profiles of P276-00 and R-roscovitine. Data compiled from multiple sources.[1][6][10][11]

Cellular Effects: From Proliferation to Apoptosis

The distinct kinase inhibition profiles translate directly into different cellular and antiproliferative outcomes.

Antiproliferative Activity

P276-00 consistently demonstrates potent antiproliferative effects across a wide range of human cancer cell lines, with IC₅₀ values typically in the 300 to 800 nmol/L range.[1][5] In contrast, R-roscovitine generally requires higher concentrations to achieve similar cytotoxic effects, with an average IC₅₀ of about 15 µM across numerous cell lines.[8][11] This suggests P276-00 has greater potency at the cellular level.

Cell Cycle Arrest

Both compounds effectively induce cell cycle arrest, but the specific checkpoint can vary depending on the cell type and the drug's mechanism.

• P276-00: Consistent with its potent CDK4 inhibition, it frequently causes a G1 phase arrest.[12][13] However, in some cell lines, particularly fast-growing ones, a G2-M arrest is observed, likely due to its potent inhibition of CDK1.[12]

• R-roscovitine: Its effects are more varied, with reports of arrest in G0, G1, S, or G2/M, reflecting its broader inhibition of CDKs 1, 2, and 7.[2][8][9]

Induction of Apoptosis

A crucial pharmacodynamic endpoint for any anticancer agent is the ability to induce programmed cell death. Both inhibitors achieve this, primarily by disrupting the balance of pro- and anti-apoptotic proteins.

• P276-00: Induces apoptosis by inhibiting CDK9, which leads to the rapid downregulation of the anti-apoptotic protein Mcl-1.[4][6] This is accompanied by the activation of caspase-3 and cleavage of PARP.[1][4]

• R-roscovitine: Also induces apoptosis, confirmed by PARP cleavage and an increase in the sub-G1 cell population.[14] Its mechanism involves the downregulation of anti-apoptotic proteins such as Bcl-2 and Mcl-1.[8]

Selectivity for Cancer vs. Normal Cells

An ideal therapeutic window relies on selectivity. P276-00 has demonstrated significant selectivity, proving less effective against normal fibroblast cells compared to cancer cells.[1][12] This is a critical feature, suggesting it may spare healthy, quiescent tissues. R-roscovitine also shows some selectivity for rapidly proliferating cells over non-proliferating ones.[11]

In Vivo Efficacy in Preclinical Models

Both compounds have demonstrated significant antitumor activity in various human tumor xenograft models, validating their potential as anticancer agents.

• P276-00: Has shown potent in vivo efficacy in models of colon, lung, and mantle cell lymphoma.[12][13][15] For instance, at a dose of 35 mg/kg daily (i.p.), it significantly inhibited the growth of human colon carcinoma HCT-116 xenografts.[12] Importantly, it was also found to be active against cisplatin-resistant tumors, highlighting its potential in overcoming chemotherapy resistance.[12][13]

• R-roscovitine: Has also proven effective in vivo. In a human colorectal tumor model (Lovo), repeated intraperitoneal administration of 100 mg/kg resulted in a 45% reduction in tumor growth.[11] In a uterine xenograft model, oral administration of 500 mg/kg led to a 62% reduction in tumor growth.[11]

Impact on Broader Signaling Networks

While CDKs are their primary targets, the effects of these inhibitors ripple through other signaling pathways, contributing to their overall pharmacodynamic profile.

Caption: Divergent downstream signaling effects of P276-00 and R-roscovitine.

P276-00's effects are largely explained by its direct, potent inhibition of CDK4 and CDK9, leading to cell cycle arrest and transcriptional suppression of survival proteins.[1][4]

R-roscovitine , however, has been shown to modulate a wider array of pathways. It can inhibit the NF-κB pathway, which may contribute to its anti-inflammatory properties.[16] Paradoxically, it has also been reported to activate the MAPK pathway, an effect that could be independent of its CDK inhibition and warrants further investigation.[17] It also influences the p53 pathway.[8] This broader signaling impact may contribute to both its efficacy and its potential off-target effects.

Clinical Landscape

Both P276-00 and R-roscovitine have advanced into clinical trials.

• P276-00 (Riviciclib): Phase I and II trials have established its safety profile and a recommended Phase II dose.[18][19] While single-agent efficacy in heavily pretreated patients was limited, stable disease was observed.[18][20] This has prompted investigations into combination therapies, where it has shown synergistic activity with agents like doxorubicin and gemcitabine.[18][21]

• R-roscovitine (Seliciclib): Has also undergone extensive clinical evaluation, including Phase II trials for various cancers.[7][14] Like P276-00, its future likely lies in combination strategies to enhance efficacy.

Key Experimental Protocols

To ensure scientific integrity and reproducibility, the following are standardized protocols for evaluating the pharmacodynamics of CDK inhibitors like P276-00 and R-roscovitine.

Protocol 1: In Vitro Kinase Inhibition Assay

• Objective: To determine the IC₅₀ value of an inhibitor against a specific CDK/cyclin complex.

• Methodology:

  • Prepare a reaction buffer (e.g., 50 mmol/L HEPES pH 7.5, 10 mmol/L MgCl₂, 1 mmol/L EGTA).

  • Add recombinant CDK/cyclin enzyme and a specific substrate (e.g., GST-Rb fragment) to the wells of a 96-well plate.

  • Add the inhibitor (P276-00 or R-roscovitine) in a series of dilutions.

  • Initiate the kinase reaction by adding ATP (often radiolabeled [γ-³²P]ATP).

  • Incubate at 30°C for a specified time (e.g., 30 minutes).

  • Stop the reaction and capture the phosphorylated substrate on a filter membrane.

  • Wash away excess radiolabeled ATP.

  • Quantify the incorporated radioactivity using a scintillation counter.

  • Plot the percentage of inhibition versus inhibitor concentration and calculate the IC₅₀ using non-linear regression.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

• Objective: To determine the effect of the inhibitor on cell cycle phase distribution.

• Methodology:

  • Seed cancer cells (e.g., HCT-116, MCF-7) in 6-well plates and allow them to adhere overnight.

  • Treat cells with the inhibitor at various concentrations (e.g., 0.5x, 1x, 2x IC₅₀) for a set time (e.g., 24, 48 hours). Include a vehicle control.

  • Harvest cells by trypsinization and wash with PBS.

  • Fix the cells in cold 70% ethanol while vortexing gently and store at -20°C for at least 2 hours.

  • Wash the fixed cells to remove ethanol.

  • Resuspend the cell pellet in a staining solution containing a DNA dye (e.g., Propidium Iodide) and RNase A.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the samples on a flow cytometer.

  • Use cell cycle analysis software to model the DNA content histograms and quantify the percentage of cells in the G1, S, and G2/M phases, as well as the sub-G1 population (indicative of apoptosis).

Conclusion

P276-00 and R-roscovitine, while both classified as CDK inhibitors, possess fundamentally different pharmacodynamic profiles.

• P276-00 emerges as a more focused and potent inhibitor , with high selectivity for CDK4 and CDK9. Its mechanism is tightly linked to direct G1 cell cycle arrest and transcriptional suppression of key survival proteins. Its higher cellular potency and selectivity for cancer cells over normal cells are significant advantages.

• R-roscovitine is a broader-spectrum inhibitor targeting a different constellation of CDKs (1, 2, 5, 7, 9) while sparing CDK4/6. Its biological effects are a composite of inhibiting multiple cell cycle phases, transcription, and modulating other major signaling pathways like NF-κB and MAPK.

The choice between these or similar molecules in a research or clinical setting depends entirely on the therapeutic strategy. For cancers driven by Cyclin D1 overexpression, a potent CDK4 inhibitor like P276-00 is a logical choice. For targeting a broader range of cellular processes or exploiting other signaling vulnerabilities, an agent like R-roscovitine might be considered. Ultimately, the detailed comparative data presented here underscores the importance of understanding an inhibitor's precise pharmacodynamic signature to rationally design effective cancer therapies.

References

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• Joshi, K. S., Rathos, M. J., Mahajan, P., et al. (2007). P276-00, a novel cyclin-dependent inhibitor induces G1-G2 arrest, shows antitumor activity on cisplatin-resistant cells and significant in vivo efficacy in tumor models. AACR Journals. [Link]

• Whittaker, S. R., Walton, M. I., Garrett, M. D., & Workman, P. (2004). The cyclin-dependent kinase inhibitor CYC202 (R-roscovitine) inhibits retinoblastoma protein phosphorylation, causes loss of cyclin D1, and activates the mitogen-activated protein kinase pathway. Cancer research, 64(1), 262-272. [Link]

• McClue, S. J., Blake, D., Clarke, R., Cowan, A., Cummings, L., Fischer, P. M., ... & Workman, P. (2002). In vitro and in vivo antitumor properties of the cyclin dependent kinase inhibitor CYC202 (R-roscovitine). International journal of cancer, 102(5), 463-468. [Link]

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• Pawlik, A., & Robak, T. (2011). The role of pharmacokinetics and pharmacodynamics in early drug development with reference to the cyclin-dependent kinase (Cdk) inhibitor--roscovitine. Current drug metabolism, 12(5), 447–455. [Link]

• Joshi, K. S., Rathos, M. J., Joshi, R. D., et al. (2007). In vitro antitumor properties of a novel cyclin-dependent kinase inhibitor, P276-00. Molecular Cancer Therapeutics. [Link]

• Shirsath, N. P., Manohar, S. M., & Joshi, K. S. (2012). P276-00, a cyclin-dependent kinase inhibitor, modulates cell cycle and induces apoptosis in vitro and in vivo in mantle cell lymphoma cell lines. Molecular Cancer, 11, 77. [Link]

• Manohar, S. M., Shirsath, N. P., Khan, S., Kadam, S., Shinde, D., & Joshi, K. S. (2013). Potentiation of in vitro and in vivo antitumor efficacy of doxorubicin by cyclin-dependent kinase inhibitor P276-00 in human non-small cell lung cancer cells. BMC cancer, 13(1), 1-14. [Link]

• Wang, T., He, S., Liu, R., et al. (2024). The CDK inhibitor Roscovitine enhances the therapeutic efficacy of anti-PD-1 in non-small cell lung cancer. Frontiers in Immunology. [Link]

• Cassaday, R. D., Goy, A., Advani, R. H., et al. (2015). A Phase II, Single-Arm, Open-Label, Multicenter Study to Evaluate the Efficacy and Safety of P276-00, a Cyclin-Dependent Kinase Inhibitor, in Patients with Relapsed or Refractory Mantle Cell Lymphoma. Ovid. [Link]

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• Cassaday, R. D., Goy, A., Advani, R. H., et al. (2015). A Phase II, Single-Arm, Open-Label, Multicenter Study to Evaluate the Efficacy and Safety of P276-00, a Cyclin Dependent Kinase Inhibitor, in Patients with Relapsed or Refractory Mantle Cell Lymphoma. PMC. [Link]

• Cicenas, J. (2015). CDKs inhibited by roscovitine. ResearchGate. [Link]

• Ghelli, N., Ianza, A., Tassone, P., et al. (2013). R-Roscovitine (Seliciclib) prevents DNA damage-induced cyclin A1 upregulation and hinders non-homologous end-joining (NHEJ) DNA repair. PMC. [Link]

• Raje, N., Kumar, S., Hideshima, T., et al. (2004). In Vitro Activity of a Novel Small Molecule Cyclin Dependent Kinase Inhibitor, CYC202 (seliciclib or R-Roscovitine), in Multiple Myeloma (MM). Blood. [Link]

• Wang, Y., Zhang, H., Liu, X., et al. (2022). Roscovitine, a CDK Inhibitor, Reduced Neuronal Toxicity of mHTT by Targeting HTT Phosphorylation at S1181 and S1201 In Vitro. MDPI. [Link]

• Sharma, A., Kumar, A., Singh, B., et al. (2023). (R)-6-[N-(3-(4-chlorophenyl) propyl] derivative of (R)-roscovitine inhibits lung carcinoma progression via cyclin-dependent kinase suppression. PubMed. [Link]

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Validating Riviciclib (P276-00) Radio-Sensitization Effects in Glioma: A Comparative Methodological Guide

Executive Summary

Glioblastoma (GBM) and other high-grade gliomas exhibit profound radioresistance, primarily driven by rapid DNA damage response (DDR) mechanisms and the overexpression of anti-apoptotic proteins. Overcoming this resistance requires targeted disruption of the tumor's survival architecture. Riviciclib (P276-00) , a potent flavone-derived multi-cyclin-dependent kinase (CDK) inhibitor, has emerged as a compelling candidate for radiosensitization. By simultaneously collapsing transcriptional survival networks and stalling cell cycle progression, Riviciclib creates a synthetic vulnerability to ionizing radiation (IR).

This guide provides drug development professionals and translational scientists with an objective comparative analysis of Riviciclib against alternative CDK inhibitors, alongside field-proven, self-validating experimental protocols to rigorously quantify its radiosensitizing efficacy in glioma models.

Mechanistic Rationale: The Causality of CDK Inhibition in Radiotherapy

To design effective validation assays, one must first understand the dual-axis causality of Riviciclib's mechanism of action:

• Transcriptional Repression via CDK9: Riviciclib is a highly potent inhibitor of CDK9 (IC50 = 20 nM)[1]. CDK9 is the catalytic core of the Positive Transcription Elongation Factor b (P-TEFb). By blocking CDK9, Riviciclib prevents the phosphorylation of RNA Polymerase II (RNAPII) at Serine 2[2]. This abruptly halts the transcription of short-lived anti-apoptotic proteins like MCL-1[3]. Depleting MCL-1 lowers the apoptotic threshold, priming the glioma cell for radiation-induced death.

• Cell Cycle Arrest & Repair Impairment via CDK1/4: Riviciclib also inhibits CDK4 (IC50 = 63 nM) and CDK1 (IC50 = 79 nM)[1]. This induces cell cycle arrest at the G1 and G2/M boundaries[1]. Because homologous recombination (HR) repair of radiation-induced double-strand breaks (DSBs) is strictly dependent on the S and G2 phases, stalling the cell cycle and downregulating repair machinery forces irradiated cells into mitotic catastrophe[4].

Diagram 1: Mechanistic signaling pathway of Riviciclib-mediated radiosensitization in glioma cells.

Comparative Profiling: Riviciclib vs. Alternative CDK Inhibitors

When designing a radiosensitization study, selecting the optimal CDK inhibitor is critical. Below is an objective comparison of Riviciclib against other prominent CDK inhibitors evaluated in solid tumors and CNS malignancies[2][4][5][6].

Inhibitor	Primary Targets	CDK9 IC50	Mechanism of Radiosensitization	Clinical / Preclinical Status in CNS Tumors
Riviciclib (P276-00)	CDK9, CDK4, CDK1	20 nM	Dual RNAPII suppression (MCL-1 depletion) and G2/M arrest.	Phase II (Solid tumors); Preclinical (Glioma)[1][3]
Flavopiridol (Alvocidib)	Pan-CDK (CDK1-9)	10 nM	Broad transcriptional blockade; synergizes with IR via RNAPII inhibition.	Extensive trials; limited by narrow therapeutic window[2][4]
Dinaciclib (SCH727965)	CDK1, CDK2, CDK5, CDK9	4 nM	Potent CDK9/1 inhibition; triggers apoptosis via RNAPII blockade.	Phase II/III; evaluated in solid tumors and leukemia[2][4]
Palbociclib (PD0332991)	CDK4, CDK6	>1000 nM	Pure G1 arrest via Rb hypophosphorylation; lacks direct transcriptional suppression.	Approved (Breast); Preclinical/Clinical in GBM[6]
AT7519	CDK1,2,4,5,6,9	10 nM	RNAPII inhibition and PARP cleavage induction.	Phase II; investigated in advanced solid tumors[2][4]

Expert Insight: Unlike Palbociclib, which strictly targets CDK4/6 and relies on a functional Retinoblastoma (Rb) protein pathway, Riviciclib's potent CDK9 inhibition ensures efficacy even in Rb-deficient or highly mutated gliomas by directly collapsing the MCL-1 survival axis[3].

Experimental Workflows & Self-Validating Protocols

To rigorously validate Riviciclib's radiosensitizing properties, the experimental design must be self-validating. Every assay must contain internal controls to distinguish additive drug toxicity from true synergistic radiosensitization.

Diagram 2: Three-phase experimental workflow for validating radiosensitization efficacy.

Protocol 1: In Vitro Radiosensitization via Clonogenic Survival Assay

Causality: Short-term viability assays (e.g., CellTiter-Glo, MTT) fail to capture the delayed mitotic catastrophe induced by radiation. The clonogenic assay is the gold standard because it measures long-term reproductive death. Step-by-Step Methodology:

• Cell Seeding: Plate patient-derived glioma stem cells (GSCs) or established lines (e.g., U87MG) at optimized densities (e.g., 200–2000 cells/well depending on the planned radiation dose) in 6-well plates. Allow 24 hours for adherence.

• Drug Pre-treatment: Treat cells with a sub-lethal dose of Riviciclib (e.g., 300 nM, representing Rationale: Pre-treatment ensures target engagement (MCL-1 depletion) prior to the radiation insult.

• Irradiation (IR): Expose the plates to ionizing radiation at doses of 0, 2, 4, 6, and 8 Gy using a calibrated linear accelerator or X-ray irradiator.

• Drug Washout: Immediately replace the media to remove the drug. Rationale: This isolates the radiosensitizing effect from continuous drug-induced toxicity. Incubate for 10–14 days.

• Quantification: Fix cells with 100% methanol and stain with 0.5% crystal violet. Count colonies containing ≥50 cells.

• Data Analysis: Calculate the Surviving Fraction (SF). Fit the data to the Linear-Quadratic (LQ) model:

  . Calculate the Sensitizer Enhancement Ratio (SER) at 10% survival (SER_10). An SER_10 > 1.2 indicates significant radiosensitization.

Protocol 2: Mechanistic Validation of the CDK9-RNAPII-DSB Axis

Causality: To prove that Riviciclib sensitizes cells by impairing DNA repair via transcriptional blockade, we must track the kinetics of DNA double-strand breaks (γH2AX) relative to RNAPII activity. Step-by-Step Methodology:

• Treatment Matrix: Divide cells into four groups: Vehicle, Riviciclib (500 nM), IR (4 Gy), and Combo (Riviciclib + IR).

• Time-Course Harvest: Lyse cells using RIPA buffer supplemented with protease/phosphatase inhibitors at 1h, 4h, and 24h post-IR.

• Immunoblotting & Validation:

  • Target Engagement: Probe for p-RNAPII (Ser2) and MCL-1. Expected Result: Riviciclib should abolish p-RNAPII and heavily deplete MCL-1 across all time points[3].

  • Repair Impairment: Probe for γH2AX (marker of DSBs). Expected Result: In the IR-only group, γH2AX should peak at 1h and resolve by 24h. In the Combo group, γH2AX should remain elevated at 24h, indicating unresolved DNA damage due to Riviciclib-mediated repair suppression.

Protocol 3: In Vivo Orthotopic Xenograft Validation

Causality: Demonstrates that Riviciclib can cross the blood-brain tumor barrier (BBTB) and synergize with fractionated radiotherapy in a physiological microenvironment. Step-by-Step Methodology:

• Implantation: Stereotactically inject luciferase-tagged U87MG cells into the right striatum of athymic nude mice.

• Engraftment Verification: At day 7 post-implantation, confirm uniform tumor baseline via Bioluminescence Imaging (BLI). This is a critical self-validating step to ensure equal disease burden before treatment.

• Randomization & Treatment: Divide into 4 cohorts (n=8/group):

  • Control (Vehicle i.p.)

  • Riviciclib Monotherapy (30 mg/kg i.p., twice daily)[7]

  • Radiation Monotherapy (Focal brain IR, 2 Gy/day for 5 consecutive days)

  • Combo (Riviciclib administered 2 hours prior to each IR fraction).

• Endpoint Monitoring: Monitor tumor growth weekly via BLI. Record body weight and neurological deficits. Generate Kaplan-Meier survival curves and calculate median overall survival (mOS) to determine in vivo synergy.

References

• Riviciclib (P276-00 free base) | CDK Inhibitor MedChemExpress
• Riviciclib hydrochloride | Apoptosis | CDK TargetMol
• Riviciclib hydrochloride (P276-00) AbMole BioScience
• The Renaissance of Cyclin Dependent Kinase Inhibitors MDPI
• CDK9 inhibitors in cancer research PMC - NIH
• Targeting CDK9 for the Tre
• Targeting CDK1 in cancer: mechanisms and implic

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. CDK9 inhibitors in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting CDK9 for the Treatment of Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting CDK1 in cancer: mechanisms and implications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. abmole.com [abmole.com]
• 6. mdpi.com [mdpi.com]
• 7. Riviciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]

P276-00 (Riviciclib) Efficacy Validation in Drug-Resistant Tumor Models: A Comparative Technical Guide

Introduction: The Challenge of Chemoresistance

Intrinsic and acquired resistance to standard chemotherapeutics, such as cisplatin and doxorubicin, remains a critical bottleneck in clinical oncology. Tumors frequently bypass DNA-damaging agents by upregulating DNA repair mechanisms, altering drug efflux pumps, or hyperactivating cell cycle progression pathways.

To combat this, targeted cell cycle blockade has emerged as a highly effective countermeasure. P276-00 (Riviciclib) is a potent, small-molecule pan-cyclin-dependent kinase (CDK) inhibitor. By selectively inhibiting1[1], P276-00 dismantles the transcriptional and proliferative machinery that drug-resistant tumors rely upon to survive.

Mechanistic Rationale: Overcoming Resistance Pathways

Standard chemotherapeutics induce DNA damage, but resistant cells often stall in the cell cycle to repair this damage before resuming proliferation. P276-00 disrupts this evasion tactic. By inhibiting CDK4 and CDK1, it prevents the phosphorylation of the Retinoblastoma (Rb) protein, forcing an irreversible G1/G2 phase arrest. Concurrently, its potent inhibition of CDK9 halts the transcription of anti-apoptotic proteins, driving the resistant cells into caspase-dependent apoptosis.

Mechanistic pathway of P276-00 overcoming drug resistance via pan-CDK inhibition.

Comparative Efficacy: P276-00 vs. Cisplatin

When validating efficacy in drug-resistant models, benchmarking against the standard-of-care is mandatory. Extensive profiling across human tumor cell lines and xenografts demonstrates that P276-00 possesses a significantly superior therapeutic index compared to cisplatin, particularly in refractory models of the central nervous system, melanoma, prostate, and renal cancers.

Crucially, P276-00 exhibits excellent selectivity. While it triggers rapid apoptosis in fast-growing tumor cells (e.g., HL-60 and H-460),2[2].

Table 1: Efficacy Comparison in Cisplatin-Resistant Models

Performance Metric	P276-00 (Riviciclib)	Cisplatin (Control)	Comparative Advantage
In Vitro Antiproliferative Potency	High (Nanomolar IC50)	Moderate (Micromolar IC50)	2[2]
In Vivo Tumor Sensitivity	High Efficacy	Low Efficacy	2[2]
Cellular Selectivity	High (Tumor-specific apoptosis)	Low (High systemic toxicity)	Favorable therapeutic window; spares normal fibroblasts
Mechanism of Action	CDK1/4/9 Inhibition	DNA Crosslinking	Bypasses DNA-repair mediated resistance mechanisms

Experimental Methodologies for Efficacy Validation

To ensure scientific integrity and reproducibility, the validation of P276-00 requires a dual-tiered approach: an in vitro clonogenic assay to assess true reproductive viability, followed by an in vivo xenograft model to evaluate systemic efficacy and microenvironmental interactions.

Step-by-step experimental workflow for validating P276-00 efficacy in resistant models.

Protocol 1: In Vitro Clonogenic Survival Assay

Causality Focus: Unlike short-term viability assays (e.g., MTT), the clonogenic assay is the gold standard for resistance modeling. It measures the true reproductive death of cells after drug exposure, eliminating false positives from senescent but metabolically active cells.

• Cell Seeding: Harvest exponentially growing cisplatin-resistant cells (e.g., H-460 NSCLC) and seed at a low density (500–1,000 cells/well) in 6-well plates. Rationale: Low density prevents contact inhibition and ensures that each resulting colony originates from a single surviving clone.

• Drug Exposure: After 24 hours of attachment, treat cells with a concentration gradient of P276-00 (0.01 μM to 10 μM) alongside cisplatin controls. Rationale: A broad gradient is required to accurately map the dose-response curve and calculate the IC50 shift.

• Incubation: Incubate for 10–14 days at 37°C, replacing the drug-free culture medium every 3 days to allow surviving cells to proliferate into colonies.

• Fixation and Staining: Wash wells with PBS, fix with 6% glutaraldehyde, and stain with 0.5% crystal violet.

• Quantification: Count colonies containing ≥50 cells. Rationale: The 50-cell threshold guarantees that only cells retaining long-term, multi-generational proliferative capacity are quantified.

Protocol 2: In Vivo Efficacy Validation in Human Tumor Xenografts

Causality Focus: Xenograft models capture the complex pharmacokinetics and tumor microenvironment interactions that 2D cultures miss, providing the definitive proof-of-concept for clinical translation.

• Tumor Implantation: Subcutaneously inject

  cisplatin-resistant tumor cells (suspended in Matrigel) into the right flank of athymic nude mice. Rationale: Subcutaneous implantation allows for precise, non-invasive caliper measurements of tumor volume over time.

• Randomization: Monitor tumor growth and randomize mice into vehicle control and treatment groups (n=8/group) once tumors reach a palpable volume of ~50–100 mm³. Rationale: Randomizing at this stage ensures that treatment begins only on established, actively vascularized tumors.

• Dosing Regimen: 2[2]. Rationale: i.p. dosing bypasses first-pass gastrointestinal metabolism, ensuring optimal systemic bioavailability of the CDK inhibitor.

• Monitoring & Analysis: Measure tumor dimensions bi-weekly using digital calipers. Calculate tumor volume using the formula

  . Concurrently track body weight. Rationale: Body weight tracking serves as a critical surrogate for systemic toxicity, validating the therapeutic window of the compound in vivo.

Synergistic Applications in Refractory Models

Beyond monotherapy, P276-00 has demonstrated profound utility in breaking resistance when used in combination therapies:

• Multiple Myeloma (MM): In preclinical MM models,3[3]. Because cyclins are substrates for proteasome degradation, combining P276-00 with the proteasome inhibitor bortezomib resulted in massive synergistic cytotoxicity.

• Non-Small Cell Lung Cancer (NSCLC): In human H-460 NSCLC xenografts,4[4], proving its ability to potentiate standard anthracyclines.

Conclusion

P276-00 represents a highly effective, targeted approach to circumventing traditional chemoresistance. By utilizing rigorous clonogenic and xenograft validation protocols, researchers can definitively quantify its superior 30-fold in vitro and 26-fold in vivo potency over cisplatin. Its ability to induce tumor-specific apoptosis while sparing normal cells establishes P276-00 as a premier candidate for both monotherapy and synergistic combination regimens in refractory oncology models.

References

• Title: P276-00, a novel cyclin-dependent inhibitor induces G1-G2 arrest, shows antitumor activity on cisplatin-resistant cells and significant in vivo efficacy in tumor models.
• Title: Riviciclib (P276-00 free base)
• Title: Preclinical activity of P276-00, a novel small-molecule cyclin-dependent kinase inhibitor in the therapy of multiple myeloma.
• Title: Potentiation of in vitro and in vivo antitumor efficacy of doxorubicin by cyclin-dependent kinase inhibitor P276-00 in human non-small cell lung cancer cells.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. kris.kl.ac.at [kris.kl.ac.at]
• 4. Potentiation of in vitro and in vivo antitumor efficacy of doxorubicin by cyclin-dependent kinase inhibitor P276-00 in human non-small cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Riviciclib (P276-00)

Comprehensive Safety and Operational Guide for Handling Riviciclib (P276-00)

In the landscape of targeted oncology and cell cycle research, handling experimental small-molecule inhibitors requires a rigorous synthesis of biochemical knowledge and operational discipline. Riviciclib (formerly P276-00) is a potent, broad-spectrum cyclin-dependent kinase (CDK) inhibitor[1]. Because its primary mechanism of action involves arresting the cell cycle and inducing apoptosis, inadvertent exposure poses severe risks to rapidly dividing healthy human cells.

This guide provides drug development professionals and laboratory scientists with field-proven, mechanistically grounded protocols for the safe handling, reconstitution, and disposal of Riviciclib.

Scientific Context & Hazard Rationale

To design an effective safety protocol, one must first understand the molecular target of the compound. Riviciclib competitively binds to the ATP-binding pocket of specific CDKs, completely halting the cell cycle machinery[2].

The Causality of Risk: Riviciclib prevents the phosphorylation of the retinoblastoma (Rb) protein, which in turn sequesters the E2F transcription factor, blocking the G1 to S phase transition[3]. In a laboratory setting, accidental inhalation of lyophilized powder or dermal absorption of reconstituted solutions can lead to localized cell death, mucosal irritation, or systemic myelosuppression. Because it targets fundamental mechanisms of cellular division, it must be treated as a potential reproductive toxin and mutagen.

Fig 1: Riviciclib (P276-00) mechanism of action and cell cycle arrest pathways.

Quantitative Potency Profile

The hazard level of a compound is directly proportional to its potency. Riviciclib operates at nanomolar concentrations[4], meaning even micro-dust exposures are biologically significant.

Target Complex	IC50 Value	Biological Consequence of Inhibition
CDK9-cyclin T1	20 nM	Suppression of RNA polymerase II; halts global mRNA transcription.
CDK4-cyclin D1	63 nM	Prevents Rb phosphorylation; induces G1 phase cell cycle arrest.
CDK1-cyclin B	79 nM	Prevents entry into mitosis; induces G2/M phase cell cycle arrest.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient when handling highly potent kinase inhibitors, particularly during reconstitution. The following matrix outlines the required equipment and the mechanistic rationale behind each choice.

PPE Category	Specification	Mechanistic Rationale (Causality)
Hand Protection	Double-layered Nitrile (≥8 mil outer layer)	Riviciclib is typically reconstituted in Dimethyl Sulfoxide (DMSO). DMSO is a powerful aprotic solvent that rapidly permeates latex and thin nitrile, acting as a molecular carrier that drags dissolved Riviciclib directly through the epidermal barrier and into the bloodstream.
Eye/Face Protection	ANSI Z87.1 Chemical Splash Goggles	Prevents mucosal absorption of aerosolized powder during weighing (exacerbated by static electricity) or micro-droplets during pipetting.
Body Protection	Fluid-impermeable Tyvek® gown or coated lab coat	Prevents dermal accumulation of micro-dust. Standard woven cotton coats can absorb and hold DMSO solutions against the skin, prolonging exposure.
Respiratory	N95 / P100 Particulate Respirator	Essential if a Class II Biological Safety Cabinet (BSC) or enclosed analytical balance is temporarily unavailable, preventing inhalation of lyophilized particles.

Operational Workflows: Step-by-Step Methodologies

To ensure a self-validating system, every step in the handling process must include a verification check.

Protocol A: Powder Weighing and Reconstitution

• Workspace Preparation: Activate a Class II Type B2 BSC or a dedicated powder-weighing fume hood.

  • Validation Step: Verify the inward airflow velocity monitor reads within the safe operational range (typically >100 fpm) before opening the compound vial.

• Static Mitigation: Small molecule powders like Riviciclib are highly susceptible to static charge, which can cause the powder to "jump" and aerosolize. Use an anti-static zero-ionizer fan inside the hood and utilize anti-static weigh boats.

• Weighing: Using an anti-static micro-spatula, transfer the required mass (e.g., 5 mg) to the pre-tared boat.

• Reconstitution (The Carrier Risk): Add the calculated volume of high-purity DMSO directly to the weigh boat or transfer the powder to a glass vial before adding the solvent.

  • Validation Step: Hold the sealed vial against a light-colored background and invert gently. Visually confirm the absence of floating particulates to ensure complete dissolution.

• Storage: Aliquot the stock solution (e.g., 10 mM) into sterile, amber microcentrifuge tubes to prevent photodegradation. Store at -20°C[4].

Protocol B: Spill Containment and Decontamination

• Immediate Isolation: Alert personnel and restrict access to the spill area.

• Solid Spill (Powder): Do not sweep. Sweeping aerosolizes the active pharmaceutical ingredient (API). Gently cover the powder with absorbent paper towels dampened with a 50/50 mixture of water and ethanol. Wipe inward toward the center of the spill.

• Liquid Spill (DMSO Solution): Cover the spill with a universal chemical absorbent pad or inert absorbent material (e.g., vermiculite).

• Surface Decontamination: Wash the affected area with a 1% sodium hypochlorite solution to chemically degrade the residual organic compound, followed by a thorough wash with soap and water.

Fig 2: End-to-end operational workflow for handling and disposing of Riviciclib.

Waste Segregation and Disposal Plan

Riviciclib waste must never be disposed of via standard municipal waste streams or down the sink[5]. As an active CDK inhibitor, it poses an ecotoxicological threat to aquatic environments.

• Solid Waste: Any consumable that has come into contact with Riviciclib (pipette tips, weigh boats, outer gloves, empty vials) must be placed in a rigid, puncture-resistant hazardous waste container lined with a biohazard bag. Label explicitly as "Toxic Solid Waste - Kinase Inhibitor (Riviciclib)".

• Liquid Waste: Excess DMSO stock solutions or culture media containing Riviciclib should be collected in a dedicated, chemically compatible high-density polyethylene (HDPE) liquid waste carboy. Do not mix with strong acids or oxidizers.

• Final Destruction: All segregated waste must be handed over to a certified environmental health and safety (EHS) contractor for high-temperature incineration, which is the only guaranteed method to completely break down the molecular structure of the compound[5].

References

• National Institutes of Health (NIH) / PubMed Central. "Targeting CDK1 in cancer: mechanisms and implications." Available at: [Link]

• ACS Medicinal Chemistry Letters. "Selective Cyclin-Dependent Kinase Inhibitors and Their Application in Cancer Therapy." Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Targeting CDK1 in cancer: mechanisms and implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective inhibition of CDK4/6: A safe and effective strategy for developing anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]